Diethyl adipate

• CAS: 141-28-6

Core Science & Biosynthesis

Diethyl Adipate: A Comprehensive Technical Guide

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a thorough examination of diethyl adipate, a versatile diester with significant applications across various scientific and industrial domains. This document outlines its chemical and physical properties, detailed experimental protocols for its synthesis and analysis, and a summary of its key applications, with a particular focus on its relevance to drug development.

Introduction

Diethyl adipate, identified by the CAS number 141-28-6, is the diethyl ester of adipic acid.[1] It is a colorless, oily liquid with a faint, pleasant odor.[2][3] Its versatile properties, including its function as a plasticizer, solvent, and emollient, have led to its use in a wide range of applications, from the manufacturing of plastics and cosmetics to the pharmaceutical industry.[1][4] In the context of drug development, diethyl adipate is notably utilized as a plasticizer in the formulation of ethylcellulose-based coating membranes for controlled-release drug delivery systems.[1]

Properties of Diethyl Adipate

The physical and chemical properties of diethyl adipate are summarized in the tables below, providing a comprehensive overview for researchers and chemists.

General and Physical Properties

Property	Value	Reference(s)
CAS Number	141-28-6	[1]
Molecular Formula	C₁₀H₁₈O₄	[1]
Molecular Weight	202.25 g/mol	[1]
Appearance	Colorless, oily liquid	[2][3]
Odor	Faint, pleasant	[3]
Melting Point	-20 to -19 °C	[1]
Boiling Point	251 °C	[1]
Density	1.009 g/mL at 25 °C	[1]
Refractive Index	1.427 at 20 °C	[1]
Solubility	Insoluble in water; Soluble in ethanol and other organic solvents.	[1]
Flash Point	> 110 °C (> 230 °F)	[5]
Vapor Density	6.97	[6]

Spectroscopic Data

Spectrum	Key Features	Reference(s)
Infrared (IR)	A characteristic peak around 1735 cm⁻¹ indicates the presence of the ester carbonyl group (C=O).	[7]
¹H NMR	Spectra available for detailed structural elucidation.	[8]
Mass Spectrometry	Data available for molecular weight confirmation and fragmentation analysis.	[9]

Experimental Protocols

This section provides detailed methodologies for the synthesis, purification, and analysis of diethyl adipate, intended for practical application in a laboratory setting.

Synthesis of Diethyl Adipate via Fischer Esterification

The most common method for synthesizing diethyl adipate is the Fischer esterification of adipic acid with ethanol, using an acid catalyst.[4][8]

Materials:

• Adipic acid (1.0 mole)

• Absolute ethanol (3.0 moles)

• Concentrated sulfuric acid (catalyst)

• Toluene (for azeotropic removal of water)

• Anhydrous potassium carbonate (for drying)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, combine adipic acid, absolute ethanol, and toluene.

• Slowly add a catalytic amount of concentrated sulfuric acid to the mixture.

• Heat the mixture to reflux. The water produced during the reaction will be collected in the Dean-Stark trap as an azeotrope with toluene.

• Continue the reaction until the theoretical amount of water has been collected, indicating the completion of the esterification.

• Allow the reaction mixture to cool to room temperature.

• Neutralize the excess acid with a saturated solution of sodium bicarbonate.

• Separate the organic layer and wash it with water.

• Dry the organic layer over anhydrous potassium carbonate.

• Filter to remove the drying agent.

• Purify the crude diethyl adipate by vacuum distillation.[10]

Synthesis workflow for diethyl adipate.

Purification by Vacuum Distillation

Crude diethyl adipate can be effectively purified by vacuum distillation to remove unreacted starting materials and byproducts.

Procedure:

• Set up a vacuum distillation apparatus.

• Place the crude diethyl adipate in the distillation flask.

• Gradually reduce the pressure using a vacuum pump.

• Heat the distillation flask gently.

• Collect the fraction that distills at the appropriate boiling point for the given pressure (e.g., 138 °C at 20 mmHg).[10]

Analytical Characterization: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for confirming the purity and identity of synthesized diethyl adipate.

Instrumentation and Conditions (Typical):

• Gas Chromatograph: Equipped with a capillary column suitable for ester analysis (e.g., DB-5ms).

• Carrier Gas: Helium.

• Injection Mode: Split.

• Oven Temperature Program: Start at a suitable initial temperature (e.g., 100 °C), ramp up to a final temperature (e.g., 250 °C).

• Mass Spectrometer: Operated in electron ionization (EI) mode.

• Data Analysis: Compare the obtained mass spectrum with a reference spectrum from a database (e.g., NIST).

Applications in Drug Development

Diethyl adipate serves as a key excipient in the pharmaceutical industry, primarily as a plasticizer in film coatings for solid dosage forms.[1]

Role in Controlled-Release Formulations

In controlled-release drug delivery systems, diethyl adipate is incorporated into polymer coatings, such as those made from ethylcellulose.[1] The addition of a plasticizer is crucial to:

• Enhance Film Flexibility: Prevents the coating from becoming brittle and cracking during manufacturing, storage, or handling.

• Modify Drug Release Rates: The concentration of the plasticizer can be adjusted to modulate the permeability of the coating, thereby controlling the rate at which the active pharmaceutical ingredient (API) is released.

Role of diethyl adipate in drug delivery.

Safety and Handling

While diethyl adipate is considered to have low toxicity, proper safety precautions should always be observed in a laboratory or manufacturing setting.[2]

• Personal Protective Equipment (PPE): Wear safety glasses, chemical-resistant gloves, and a lab coat.[2][6]

• Ventilation: Use in a well-ventilated area or with local exhaust ventilation.[6]

• Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.[2][6]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible substances such as strong oxidizing agents.[2][6]

• First Aid:

  • Eye Contact: Immediately flush with plenty of water for at least 15 minutes.[6]

  • Skin Contact: Wash off with soap and plenty of water.[11]

  • Inhalation: Move to fresh air.[6]

  • Ingestion: Do not induce vomiting. Rinse mouth with water.[11] In all cases of significant exposure, seek medical attention.[6]

Conclusion

Diethyl adipate is a valuable chemical compound with well-defined properties and a range of important applications, particularly in the pharmaceutical industry. Its role as a plasticizer in controlled-release formulations highlights its utility in advanced drug delivery systems. The experimental protocols and safety information provided in this guide are intended to support researchers and drug development professionals in the effective and safe use of diethyl adipate in their work.

References

• 1. nbinno.com [nbinno.com]
• 2. chemicalbull.com [chemicalbull.com]
• 3. researchgate.net [researchgate.net]
• 4. Cas 141-28-6,Diethyl adipate | lookchem [lookchem.com]
• 5. fishersci.com [fishersci.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. researchgate.net [researchgate.net]
• 8. Diethyl adipate synthesis - chemicalbook [chemicalbook.com]
• 9. Effects of diethyl phthalate and other plasticizers on laurate hydroxylation in rat liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. chemicalbook.com [chemicalbook.com]

Diethyl adipate chemical formula and structure

An In-depth Technical Guide to Diethyl Adipate

This guide provides a comprehensive overview of diethyl adipate, focusing on its chemical formula, structure, properties, and synthesis. It is intended for researchers, scientists, and professionals in drug development and related fields who require detailed technical information about this compound.

Chemical Identity and Structure

Diethyl adipate, also known as diethyl hexanedioate, is the diethyl ester of adipic acid.[1][2] Its structure consists of a six-carbon dicarboxylic acid backbone (adipic acid) where the carboxylic acid protons are replaced by ethyl groups.[3]

Chemical Formula : C₁₀H₁₈O₄[3][4][5][6]

Chemical Structure : The linear formula can be represented as C₂H₅OCO(CH₂)₄COOC₂H₅.[7]

SMILES Notation : CCOC(=O)CCCCC(=O)OCC[1][8]

InChI Key : VIZORQUEIQEFRT-UHFFFAOYSA-N[1][4][6]

Table 1: Chemical Identifiers for Diethyl Adipate

Identifier	Value	Reference(s)
IUPAC Name	diethyl hexanedioate	[1][8]
CAS Number	141-28-6	[4][5][6]
Molecular Formula	C₁₀H₁₈O₄	[4][5][6]
Molecular Weight	202.25 g/mol	[1][5][9]
EC Number	205-477-0	[4]
Beilstein Registry No.	1780035	[1]

| Synonyms | Adipic acid diethyl ester, Ethyl adipate, Hexanedioic acid diethyl ester |[1][6][10] |

Physicochemical Properties

Diethyl adipate is a clear, colorless, oily liquid with a faint, fruity odor.[3][4][5] It is stable under normal temperatures and pressures.[4]

Table 2: Physical and Chemical Properties of Diethyl Adipate

Property	Value	Reference(s)
Appearance	Clear, colorless liquid	[4][5][10]
Melting Point	-19.8 °C to -20 °C	[1][5][11]
Boiling Point	244 °C to 251 °C @ 760 mmHg	[1][5][9][11]
Density	1.009 g/mL at 25 °C	[5][10][11]
Flash Point	>111 °C (>230 °F)	[9][10][11]
Vapor Pressure	0.0268 mmHg at 25 °C	[9][10]

| Refractive Index | 1.426 - 1.427 at 20-25 °C |[1][4][10] |

Table 3: Solubility Data for Diethyl Adipate

Solvent	Solubility	Reference(s)
Water	Insoluble (<0.1 g/L to 4.23 g/L at 20 °C)	[4][5][9][10]
Ethanol	Soluble	[1][4][5]
Ethyl Ether	Soluble	[1][4]

| Organic Solvents | Soluble |[4][5] |

Table 4: Spectroscopic and Chromatographic Data

Data Type	Information	Reference(s)
Infrared (IR) Spectrum	Data available in the Coblentz Society Spectral Collection (ID: 4796)	[4]
Mass Spectrum	Data available in the Atlas of Mass Spectral Data (ID: 1427)	[4]

| Kovats Retention Index | Standard non-polar: ~1350 |[1] |

Experimental Protocols: Synthesis of Diethyl Adipate

The primary industrial method for producing diethyl adipate is through the Fischer esterification of adipic acid with ethanol.[2][5] Alternative laboratory and enzymatic methods have also been described.

Fischer Esterification (Common Method)

This method involves the reaction of adipic acid with an excess of ethanol in the presence of an acid catalyst.

• Reactants : Adipic acid and ethanol.[10][11][12]

• Catalyst : Concentrated sulfuric acid is commonly used.[10][11][12] Zeolite catalysts have also been reported.[12]

• General Procedure :

  • Adipic acid is mixed with an excess of absolute ethanol.

  • A catalytic amount of concentrated sulfuric acid is slowly added to the mixture.

  • The mixture is heated under reflux to drive the reaction to completion. The water produced during the reaction is typically removed to shift the equilibrium towards the product side.

  • After the reaction is complete, the excess ethanol is removed by distillation.

  • The remaining mixture is neutralized (e.g., with a sodium carbonate solution), washed with water to remove any remaining acid and salts, and then dried.

  • The final product, diethyl adipate, is purified by vacuum distillation.

Laboratory Synthesis via Amide Coupling Reagent

A specific laboratory preparation has been documented using an amide coupling reagent.

• Reactants : Adipic acid (1.46 g), triethylamine (2.8 ml), 2-ethoxycarbonyloxyimino-2-cyanoacetic acid amide (3.7 g).

• Solvent : Tetrahydrofuran (30 ml).

• Procedure :

  • Adipic acid and triethylamine are dissolved in tetrahydrofuran.

  • 2-ethoxycarbonyloxyimino-2-cyanoacetic acid amide is added to the solution.

  • The resulting mixture is stirred at room temperature for 2 hours.

  • The reaction mixture is then worked up to isolate the diethyl adipate product.

Enzymatic Synthesis

An alternative, "green" synthesis route uses lipase enzymes as biocatalysts.[13]

• Reactants : Adipic acid and an alcohol (e.g., ethanol).[13]

• Biocatalyst : Immobilized lipases, such as Candida antartica (Novozym 435), Rhizomucor miehei (Lipozyme RM IM), or Candida rugosa.[13]

• Medium : An organic solvent is used as the reaction medium.[13]

• General Procedure :

  • Adipic acid is mixed with the alcohol in an organic solvent.[13]

  • The immobilized lipase enzyme is added to the mixture.[13]

  • The mixture is incubated with continuous shaking at a controlled temperature (typically between 30 °C and 70 °C) for at least 2 hours.[13]

  • After the reaction period, the immobilized enzyme is separated from the product mixture by filtration, allowing the enzyme to be recycled.[13]

  • The liquid product containing diethyl adipate is then purified.[13]

Visualized Synthesis Pathway

The following diagram illustrates the common Fischer esterification synthesis of diethyl adipate from adipic acid and ethanol.

Caption: Fischer esterification of Adipic Acid with Ethanol.

Applications and Uses

Diethyl adipate is a versatile compound with applications in several industries.[2]

• Plasticizer : It is widely used as a plasticizer to improve the flexibility and durability of polymers like PVC and ethylene chlorotrifluoroethylene (ECTFE) copolymers.[2][4][5]

• Solvent : It serves as a solvent in coatings, adhesives, and for paint stripping.[3][8]

• Chemical Intermediate : It is a precursor in the synthesis of other chemicals, including pharmaceuticals and agrochemicals.[4]

• Fragrance and Cosmetics : Due to its fruity odor, it is used as a fragrance ingredient, solvent, and fixative in perfumes and cosmetics.[4][5][11] It also functions as an emollient and skin-conditioning agent.[2]

• Drug Development : In pharmaceuticals, it can be used as a plasticizer in ethylcellulose-based coating membranes for controlled-release drug delivery systems.[2]

Safety and Handling

Diethyl adipate is considered to have low toxicity.[3] However, standard laboratory safety precautions should be observed during handling. It may cause mild skin and eye irritation upon contact.[8] Store in a cool, dry, well-ventilated area away from incompatible substances.[4]

References

• 1. Diethyl Adipate | C10H18O4 | CID 8844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. CAS 141-28-6: Diethyl adipate | CymitQuimica [cymitquimica.com]
• 4. Page loading... [guidechem.com]
• 5. Diethyl adipate | 141-28-6 [chemicalbook.com]
• 6. Diethyl adipate [webbook.nist.gov]
• 7. merckmillipore.com [merckmillipore.com]
• 8. Buy Diethyl adipate | 68989-28-6 [smolecule.com]
• 9. diethyl adipate, 141-28-6 [thegoodscentscompany.com]
• 10. Cas 141-28-6,Diethyl adipate | lookchem [lookchem.com]
• 11. Diethyl adipate CAS#: 141-28-6 [m.chemicalbook.com]
• 12. Diethyl adipate synthesis - chemicalbook [chemicalbook.com]
• 13. WO2009066975A1 - A method for producing adipate ester - Google Patents [patents.google.com]

A Comprehensive Technical Guide to the Synthesis of Diethyl Adipate from Adipic Acid and Ethanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the synthesis of diethyl adipate, a versatile chemical intermediate and plasticizer, through the Fischer esterification of adipic acid and ethanol. This document details the underlying reaction mechanism, explores various catalytic systems, presents detailed experimental protocols, and offers a comparative analysis of reaction parameters influencing the yield and purity of the final product. The information is curated to serve as a practical resource for researchers in organic synthesis, process chemistry, and materials science.

Introduction

Diethyl adipate (DEA), the diethyl ester of hexanedioic acid, is a colorless to pale yellow liquid with a wide range of industrial applications.[1][2] It serves as a plasticizer for polymers such as polyvinyl chloride (PVC), an emollient in cosmetics, a solvent, and a flavoring agent.[1][2] The synthesis of diethyl adipate is primarily achieved through the esterification of adipic acid with ethanol.[1][2][3][4] This guide focuses on the chemical synthesis of diethyl adipate, providing detailed methodologies and data to enable its efficient preparation in a laboratory setting.

Reaction Mechanism and Kinetics

The synthesis of diethyl adipate from adipic acid and ethanol is a classic example of Fischer esterification, a reversible acid-catalyzed nucleophilic acyl substitution reaction.[5]

The reaction proceeds in two consecutive steps:

• Monoesterification: Adipic acid reacts with one molecule of ethanol to form monoethyl adipate.

• Diesterification: Monoethyl adipate reacts with a second molecule of ethanol to yield diethyl adipate.

Both steps are in equilibrium, and the overall reaction is driven to completion by removing water, a byproduct, from the reaction mixture. The use of an excess of the alcohol reactant can also shift the equilibrium towards the product side, in accordance with Le Châtelier's principle.[5]

The mechanism involves the protonation of the carboxylic acid's carbonyl oxygen by an acid catalyst, which increases the electrophilicity of the carbonyl carbon. The alcohol then acts as a nucleophile, attacking the activated carbonyl carbon. Subsequent proton transfer and elimination of water lead to the formation of the ester.

Factors influencing the reaction kinetics include temperature, catalyst concentration, and the molar ratio of reactants.[6] Increasing the temperature and catalyst loading generally increases the reaction rate.[6]

Catalysis

Several types of catalysts can be employed for the synthesis of diethyl adipate, each with its own advantages and disadvantages.

• Homogeneous Acid Catalysts: Concentrated sulfuric acid is a commonly used and effective catalyst for this reaction.[3][4] It is inexpensive and highly active. However, its use presents challenges in terms of separation from the product, reactor corrosion, and environmental concerns related to disposal.

• Heterogeneous Solid Acid Catalysts: To overcome the drawbacks of homogeneous catalysts, solid acid catalysts such as zeolites and ion-exchange resins (e.g., Amberlyst-15) have been investigated.[3][6] These catalysts are easily separable from the reaction mixture, reusable, and generally less corrosive. A yield of 95.7% has been reported using a zeolite catalyst.[3]

• Biocatalysts: Lipases can also be used to catalyze the esterification of adipic acid.[5][7] Biocatalysis often proceeds under milder reaction conditions and can offer high selectivity.[5] However, the cost and stability of enzymes can be limiting factors.

Experimental Protocols

This section provides detailed experimental procedures for the synthesis of diethyl adipate using different catalytic systems.

Protocol 1: Synthesis using Sulfuric Acid as a Catalyst

This protocol is a general method for the synthesis of diethyl adipate via Fischer esterification.[5]

Materials:

• Adipic acid

• Absolute ethanol

• Concentrated sulfuric acid

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Sodium bicarbonate solution (5% aq.)

• Anhydrous sodium sulfate

• Rotary evaporator

Procedure:

• In a round-bottom flask, combine adipic acid, absolute ethanol, and a catalytic amount of concentrated sulfuric acid.

• Attach a reflux condenser and heat the mixture to reflux.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the excess ethanol under reduced pressure.

• Pour the crude product into crushed ice and extract with a suitable organic solvent (e.g., dichloromethane).[8]

• Wash the organic layers with a 5% aqueous sodium bicarbonate solution to neutralize the acidic catalyst.[8]

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent using a rotary evaporator to yield the crude diethyl adipate.[5]

• Purify the crude product by vacuum distillation.

Protocol 2: Synthesis using a Zeolite Catalyst

This method utilizes a heterogeneous catalyst, simplifying product workup.

Materials:

• Adipic acid

• Ethanol

• Zeolite catalyst

• Three-necked flask equipped with a distillation column

• Heating mantle

• Condenser

• Collection flask

Procedure:

• Add the zeolite catalyst to a three-necked flask.

• Separately, prepare a mixture of adipic acid and ethanol.

• Add the reactant mixture to the flask.

• Heat the mixture to initiate the reaction and reflux.

• Continuously remove water from the reaction mixture by distillation to drive the equilibrium towards product formation.

• After the reaction is complete (as determined by monitoring, e.g., acid value titration), distill off the excess ethanol.

• Cool the reaction mixture and separate the catalyst by filtration.

• The remaining liquid is purified by vacuum distillation to obtain diethyl adipate.

Data Presentation

The following tables summarize quantitative data related to the synthesis of diethyl adipate, compiled from various sources.

Catalyst	Reactant Ratio (Ethanol:Adipic Acid)	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Sulfuric Acid	3:1 (by volume)	Reflux	5	Not specified	[9]
Zeolite	Molar ratio not specified	110 (kettle temp)	Not specified	95.7	[3]
Amberlyst-15 (Methanol esterification)	15:1	50	Not specified	High conversion	[6]

Note: The data for Amberlyst-15 is for the esterification of adipic acid with methanol, which serves as a comparable model system.

Mandatory Visualizations

Chemical Reaction Pathway

Caption: Fischer esterification of adipic acid with ethanol proceeds in two steps.

Experimental Workflow

Caption: A general experimental workflow for the synthesis of diethyl adipate.

Factors Affecting Reaction Yield

Caption: Key factors influencing the yield of diethyl adipate synthesis.

Purification and Characterization

Purification of diethyl adipate is typically achieved by vacuum distillation.[9] The boiling point of diethyl adipate is approximately 251 °C at atmospheric pressure and 138 °C at 20 mmHg.[1][9]

Characterization of the final product can be performed using various analytical techniques:

• Refractive Index: The refractive index of diethyl adipate is approximately 1.427 at 20 °C.[1]

• Spectroscopy: Techniques such as Fourier-Transform Infrared (FTIR) spectroscopy can be used to identify the characteristic ester carbonyl stretch. Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) can confirm the structure of the molecule.

• Chromatography: Gas Chromatography (GC) can be used to assess the purity of the final product.

Conclusion

The synthesis of diethyl adipate from adipic acid and ethanol is a well-established and versatile esterification reaction. The choice of catalyst and reaction conditions can be tailored to meet specific laboratory or industrial requirements. By understanding the underlying principles of the reaction and following detailed experimental protocols, researchers can efficiently produce high-purity diethyl adipate for a variety of applications. This guide provides a solid foundation for the practical synthesis and analysis of this important chemical compound.

References

• 1. nbinno.com [nbinno.com]
• 2. DIETHYL ADIPATE - Ataman Kimya [atamanchemicals.com]
• 3. Diethyl adipate synthesis - chemicalbook [chemicalbook.com]
• 4. Cas 141-28-6,Diethyl adipate | lookchem [lookchem.com]
• 5. benchchem.com [benchchem.com]
• 6. sphinxsai.com [sphinxsai.com]
• 7. WO2009066975A1 - A method for producing adipate ester - Google Patents [patents.google.com]
• 8. rsc.org [rsc.org]
• 9. Organic Syntheses Procedure [orgsyn.org]

An In-depth Technical Guide to the Physical Properties of Diethyl Adipate

This technical guide provides a comprehensive overview of the key physical properties of diethyl adipate, with a specific focus on its melting and boiling points. The information is intended for researchers, scientists, and professionals in drug development who utilize diethyl adipate in various applications, including as a plasticizer, solvent, and in the synthesis of polymers and fragrances.

Core Physical Properties

Diethyl adipate (CAS No. 141-28-6) is a colorless, oily liquid with a faint, pleasant odor.[1][2] It is the diethyl ester of adipic acid.[3] Key physical characteristics are summarized below.

Table 1: Physical and Chemical Properties of Diethyl Adipate

Property	Value	Source(s)
Molecular Formula	C10H18O4	[1][4]
Molecular Weight	202.25 g/mol	[4][5]
Melting Point	-30 to -18 °C	[1][3][4][5][6][7][8]
Boiling Point	244 to 251 °C (at 760 mmHg)	[1][3][4][5][6]
132 °C (at 15 mmHg)	[9]
Density	1.009 g/mL (at 25 °C)	[4][10]
Refractive Index	1.426 - 1.427 (at 20-25 °C)	[1][3][4][5][6]
Flash Point	>110 °C (>230 °F)	[4][6][7][8]
Solubility	Insoluble in water; Soluble in ethanol and ether	[1][3][4][5][6]

Experimental Protocols for Property Determination

While specific experimental details from the cited literature are not extensively provided, standard methodologies for determining the melting and boiling points of a chemical compound like diethyl adipate are well-established in organic chemistry.

2.1. Determination of Melting Point

The melting point of a substance is the temperature at which it changes state from solid to liquid. For a substance like diethyl adipate, which has a melting point below ambient temperature, a low-temperature apparatus is required.

Apparatus:

• Thiele tube or a commercial melting point apparatus equipped with a cooling system.

• Low-temperature thermometer.

• Capillary tubes.

• Cooling bath (e.g., dry ice/acetone or a cryostat).

Procedure:

• A small sample of diethyl adipate is introduced into a capillary tube, which is then sealed.

• The capillary tube is placed in the melting point apparatus, and the sample is frozen using the cooling system.

• The temperature of the apparatus is then slowly raised at a controlled rate (e.g., 1-2 °C per minute) as the melting point is approached.

• The temperature range from the point at which the first drop of liquid appears to the point at which the entire sample becomes a clear liquid is recorded as the melting point range.

2.2. Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid, and the liquid changes into a vapor.

Apparatus:

• Distillation flask.

• Condenser.

• Thermometer.

• Heating mantle or oil bath.

• Boiling chips.

Procedure:

• A sample of diethyl adipate is placed in the distillation flask along with a few boiling chips to ensure smooth boiling.

• The apparatus is assembled for simple distillation, with the thermometer bulb positioned just below the side arm of the distillation flask to accurately measure the temperature of the vapor.

• The flask is heated gently.

• The temperature is recorded when the liquid begins to boil and a steady stream of distillate is collected. This temperature is the boiling point at the given atmospheric pressure. For determination at reduced pressure, a vacuum pump and manometer are connected to the system.[9]

Synthesis and Purification Workflow

Diethyl adipate is commercially synthesized through the Fischer esterification of adipic acid with ethanol, typically in the presence of an acid catalyst such as sulfuric acid.[2][3][11] The following diagram illustrates the general workflow for the synthesis and purification of diethyl adipate.

Caption: Workflow for the synthesis and purification of diethyl adipate.

This guide provides essential data and procedural context for the physical properties of diethyl adipate, which are critical for its handling, application, and quality control in scientific and industrial settings.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Cas 141-28-6,Diethyl adipate | lookchem [lookchem.com]
• 3. nbinno.com [nbinno.com]
• 4. Diethyl adipate CAS#: 141-28-6 [m.chemicalbook.com]
• 5. Diethyl Adipate | C10H18O4 | CID 8844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. diethyl adipate, 141-28-6 [thegoodscentscompany.com]
• 7. assets.thermofisher.com [assets.thermofisher.com]
• 8. Diethyl adipate - Safety Data Sheet [chemicalbook.com]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. chembk.com [chembk.com]
• 11. Diethyl adipate synthesis - chemicalbook [chemicalbook.com]

Diethyl Adipate: A Technical Guide to its Solubility in Water and Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of diethyl adipate in water and various organic solvents. This document is intended to be a valuable resource for researchers, scientists, and professionals in drug development and other fields where diethyl adipate is utilized as a solvent, plasticizer, or chemical intermediate.

Core Technical Data

Diethyl adipate, a diester of adipic acid and ethanol, is a colorless, oily liquid. Its solubility is a critical parameter in a multitude of applications, influencing its behavior in formulations, reaction kinetics, and environmental fate.

Quantitative Solubility Data

The solubility of diethyl adipate is dictated by its molecular structure, which includes both polar ester groups and a nonpolar hydrocarbon chain. This dual nature results in varied solubility across different solvent classes.

Solvent	Temperature (°C)	Solubility
Water	20	4.23 g/L[1][2]
Ethanol	Data Not Available	Soluble[1][2][3]
Diethyl Ether	Data Not Available	Soluble[1][2][3]
Acetone	Data Not Available	Data Not Available
Methanol	Data Not Available	Data Not Available
Toluene	Data Not Available	Data Not Available

Experimental Protocols for Solubility Determination

Accurate determination of solubility is paramount for the successful application of diethyl adipate. The following are detailed methodologies for key experiments, adapted from established guidelines such as the OECD Guideline 105 and the shake-flask method.[4][5]

Determination of Solubility in Water (Adapted from OECD Guideline 105)

This method is suitable for determining the water solubility of substances with solubilities above 10⁻² g/L.

Principle: A supersaturated solution of diethyl adipate in water is prepared and allowed to equilibrate. The concentration of diethyl adipate in the aqueous phase is then determined analytically.

Apparatus:

• Mechanical shaker or magnetic stirrer with temperature control.

• Constant temperature bath or incubator.

• Centrifuge capable of maintaining a constant temperature.

• Analytical instrumentation for concentration measurement (e.g., Gas Chromatography with Flame Ionization Detector - GC-FID).

• Glass-stoppered flasks or vials.

• Calibrated pipettes and syringes.

Procedure:

• Preparation of the Test Solution: Add an excess amount of diethyl adipate to a glass-stoppered flask containing deionized water. The amount of excess should be sufficient to form a visible separate phase after equilibration.

• Equilibration: Tightly stopper the flask and place it in a constant temperature bath (e.g., 20 ± 0.5 °C). Agitate the mixture using a mechanical shaker or magnetic stirrer for a sufficient period to reach equilibrium. A preliminary test is recommended to determine the time required to achieve saturation. A minimum of 24 hours is often a suitable starting point, with periodic sampling to confirm that the concentration has reached a plateau.

• Phase Separation: After equilibration, cease agitation and allow the mixture to stand in the constant temperature bath for at least 24 hours to allow for phase separation. To ensure complete separation of the aqueous phase from any undissolved diethyl adipate, centrifugation at the test temperature is recommended.

• Sampling: Carefully withdraw a sample from the clear, aqueous supernatant using a calibrated syringe.

• Analysis: Determine the concentration of diethyl adipate in the aqueous sample using a validated analytical method, such as GC-FID.

• Replicates: The experiment should be performed in at least triplicate.

Determination of Solubility in Organic Solvents (Shake-Flask Method)

This method is a widely recognized and reliable technique for determining the solubility of a liquid in an organic solvent.[5][6][7][8]

Principle: An excess of the solute (diethyl adipate) is added to the solvent of interest, and the mixture is agitated until equilibrium is reached. The concentration of the solute in the solvent is then determined.

Apparatus:

• Mechanical shaker or magnetic stirrer with temperature control.

• Constant temperature bath or incubator.

• Analytical instrumentation for concentration measurement (e.g., GC-FID, HPLC).

• Glass-stoppered flasks or vials.

• Calibrated pipettes and syringes.

• Filtration apparatus (e.g., syringe filters with appropriate membrane material).

Procedure:

• Preparation of the Test Solution: In a glass-stoppered flask, add an excess amount of diethyl adipate to the organic solvent being tested.

• Equilibration: Tightly seal the flask and place it in a constant temperature bath set to the desired temperature. Agitate the mixture for a period sufficient to reach equilibrium. For liquid-liquid systems, equilibrium is often reached more rapidly than for solid-liquid systems, but a 24-hour equilibration period is a good starting point.

• Phase Separation: Once equilibrium is achieved, stop the agitation and allow the flask to stand in the temperature bath to allow for the separation of the two phases.

• Sampling: Carefully extract a sample from the solvent phase. If a clear separation is not achieved, filtration through a chemically resistant syringe filter may be necessary to remove any undissolved droplets of diethyl adipate.

• Analysis: Analyze the concentration of diethyl adipate in the solvent sample using a suitable and validated analytical method.

• Replicates: Conduct the determination in triplicate to ensure the reliability of the results.

Visualizations

Experimental Workflow for Solubility Determination

Caption: Workflow for determining the solubility of diethyl adipate.

Diethyl Adipate Solubility Relationships

Caption: Factors influencing diethyl adipate's solubility.

References

• 1. Diethyl Adipate | C10H18O4 | CID 8844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Buy Diethyl adipate | 68989-28-6 [smolecule.com]
• 3. Diethyl adipate | 141-28-6 [chemicalbook.com]
• 4. oecd.org [oecd.org]
• 5. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 6. dissolutiontech.com [dissolutiontech.com]
• 7. enamine.net [enamine.net]
• 8. Shake-Flask Solubility Assay | Bienta [bienta.net]

A Comprehensive Technical Guide to the Safe Handling of Diethyl Adipate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data, handling precautions, and emergency procedures for diethyl adipate (CAS No. 141-28-6). The information is compiled to assist laboratory and drug development professionals in maintaining a safe working environment. Diethyl adipate is a colorless, oily liquid used as a plasticizer, solvent, and an intermediate in various industrial and chemical processes, including fragrances and pharmaceuticals.[1][2][3][4]

Physical and Chemical Properties

The physical and chemical properties of diethyl adipate are summarized below. This substance is a stable diester under normal conditions.[5][6] It is soluble in many organic solvents like ethanol but is insoluble or slightly soluble in water.[2][4][7]

Property	Value	Source(s)
Molecular Formula	C10H18O4	[5][6][7]
Molecular Weight	202.25 g/mol	[7][8]
Appearance	Colorless liquid	[2][5][7]
Odor	Odorless to mild, fruity ester-like aroma	[1][2][7]
Melting Point	-18°C to -20°C	[5][7][9]
Boiling Point	251°C (at 760 mmHg); 132°C (at 15 mmHg)	[5][7][9]
Flash Point	>110°C to 113°C (closed cup)	[2][5][7][9]
Density	~1.000 to 1.009 g/mL at 25°C	[7][9]
Vapor Density	6.97	[7]
Solubility	Insoluble in water; soluble in organic solvents	[2][4][7]

Toxicological Information

Diethyl adipate is considered to have low acute toxicity.[3] However, it may cause mild irritation to the skin, eyes, and respiratory tract upon contact.[2][7]

Endpoint	Species	Route	Value	Source(s)
LD50	Mouse	Oral	8100 mg/kg	[7][9]
LD50	Rat	Oral	>1.6 g/kg	[7]
TDLo (Lowest Published Toxic Dose)	Rat	-	837 mg/kg	[7]
Carcinogenicity	-	-	Not listed by IARC, NTP, ACGIH, or OSHA	[5][7][9]
Germ Cell Mutagenicity	Mouse	-	Mutation data reported (Dominant lethal test)	[9]

Hazard Identification and Handling Precautions

Under the Globally Harmonized System (GHS), diethyl adipate is generally not classified as a hazardous substance.[2][8] However, caution is advised as it may cause mild irritation.[2][7] Proper handling is crucial to minimize exposure.

General Handling Workflow

A systematic approach to handling diethyl adipate is essential for laboratory safety. This involves a workflow that begins with a thorough review of the Safety Data Sheet (SDS) and culminates in proper waste disposal.

Caption: General workflow for safely handling diethyl adipate in a laboratory setting.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn to prevent exposure.[1]

• Eye/Face Protection : Wear chemical safety goggles that comply with OSHA 29 CFR 1910.133 or European Standard EN166.[5][7]

• Skin Protection : Wear appropriate protective gloves (e.g., nitrile) and a lab coat to prevent skin contact.[1][2][7]

• Respiratory Protection : Generally not required with adequate ventilation.[10] If vapors are generated or ventilation is poor, use a NIOSH/MSHA-approved respirator.[2][7]

Storage

Store diethyl adipate in a cool, dry, well-ventilated area away from incompatible substances such as strong oxidizing agents, acids, and bases.[2][5][7] Keep containers tightly closed when not in use.[1][7]

Emergency Procedures

In case of exposure or spills, follow these established first-aid and cleanup measures.

First-Aid Measures

The following diagram outlines the logical steps for responding to different types of exposure.

Caption: Decision logic for first-aid response to diethyl adipate exposure.[2][7]

Fire-Fighting Measures

• Extinguishing Media : Use water spray, carbon dioxide, dry chemical powder, or alcohol-resistant foam.[2][7]

• Specific Hazards : During a fire, irritating and toxic gases such as carbon monoxide and carbon dioxide may be generated.[2][5][7] Containers may explode when heated.[7]

• Protective Equipment : Firefighters should wear a self-contained breathing apparatus (SCBA) and full protective gear.[2][5][7]

Accidental Release Measures

• Personal Precautions : Ensure adequate ventilation and wear proper personal protective equipment as indicated in Section 3.2.[2][5]

• Environmental Precautions : Prevent spills from entering storm sewers, ditches, or waterways.[2][7]

• Cleanup : Absorb the spill with an inert material (e.g., sand, vermiculite, or earth) and place it in a suitable, closed container for disposal.[2][7]

Experimental Protocols: Acute Oral Toxicity (LD50) Determination

While the provided SDSs cite toxicological data, they do not detail the experimental protocols.[7][9] For researchers, understanding the methodology is critical. Below is a generalized workflow for an acute oral toxicity study, such as one to determine an LD50 value, based on standard guidelines (e.g., OECD Guideline 420).

Caption: A typical experimental workflow for an acute oral toxicity (LD50) study.

This protocol involves administering a single dose of diethyl adipate to a group of fasted animals. The animals are then observed for up to 14 days for signs of toxicity and mortality. Body weight is monitored, and a gross necropsy is performed at the end of the study. The collected data are then used to calculate the LD50 value, which is the statistical estimate of the dose required to kill 50% of the test population.

References

• 1. Diethyl Adipate (141-28-6) | Bulk Supplier In India [chemicalbull.com]
• 2. chemicalbull.com [chemicalbull.com]
• 3. CAS 141-28-6: Diethyl adipate | CymitQuimica [cymitquimica.com]
• 4. Diethyl adipate | 141-28-6 [chemicalbook.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.es [fishersci.es]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. Diethyl Adipate | C10H18O4 | CID 8844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Diethyl adipate - Safety Data Sheet [chemicalbook.com]
• 10. benchchem.com [benchchem.com]

Commercial Applications of Diethyl Adipate: A Technical Guide

Introduction

Diethyl adipate (DEA), the diethyl ester of adipic acid, is a versatile organic compound with a wide range of industrial applications. Its favorable physicochemical properties, including low volatility, good solvency, and high compatibility with various polymers, make it a valuable ingredient in numerous commercial products. This technical guide provides an in-depth overview of the core commercial applications of diethyl adipate, with a focus on its role in the plastics, cosmetics, food, and pharmaceutical industries. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this multifaceted chemical.

Physicochemical Properties of Diethyl Adipate

A clear, colorless to pale yellow liquid, diethyl adipate's utility is rooted in its specific chemical and physical characteristics.[1] A summary of its key properties is presented in the table below.

Property	Value
CAS Number	141-28-6
Molecular Formula	C10H18O4
Molecular Weight	202.25 g/mol
Appearance	Clear, colorless to pale yellow liquid[1]
Boiling Point	Approximately 251 °C[1]
Melting Point	-20 to -19 °C[1]
Density	1.009 g/mL at 25 °C
Solubility	Soluble in many organic solvents like ethanol; limited solubility in water[1]
Refractive Index	1.427 at 20 °C[1]

Industrial Synthesis of Diethyl Adipate

The primary method for the industrial production of diethyl adipate is the esterification of adipic acid with ethanol.[1][2] This reaction is typically catalyzed by an acid, such as concentrated sulfuric acid.[2]

General Experimental Protocol for Laboratory Synthesis

The following protocol outlines a common laboratory-scale synthesis of diethyl adipate:

• Reaction Setup: Adipic acid and ethanol are combined in a round-bottom flask.

• Catalyst Addition: A catalytic amount of concentrated sulfuric acid is carefully added to the mixture.

• Reaction Conditions: The mixture is heated to reflux to drive the esterification reaction.

• Purification: The resulting diethyl adipate is purified through extraction and vacuum distillation to remove impurities and unreacted starting materials.[3]

A variation of this process involves the use of triethylamine and 2-ethoxycarbonyloxyimino-2-cyanoacetic acid amide in tetrahydrofuran, followed by stirring at room temperature.

A generalized workflow for the industrial production of diethyl adipate is illustrated in the diagram below.

A simplified workflow for the industrial synthesis of diethyl adipate.

Commercial Applications

Diethyl adipate's versatility allows for its use in a broad spectrum of industrial applications.

Plasticizer

One of the primary applications of diethyl adipate is as a plasticizer, particularly for polyvinyl chloride (PVC) and its copolymers.[1] Plasticizers are additives that increase the flexibility, durability, and workability of a material.[4] Diethyl adipate is also used as a plasticizer in the development of ethylene chlorotrifluoroethylene copolymer (ECTFE) based membranes.

Polymer	Application of DEA as a Plasticizer
Polyvinyl Chloride (PVC)	Enhances flexibility and durability for applications such as food packaging films.
Ethylene Chlorotrifluoroethylene (ECTFE)	Used in the development of specialized membranes.
Ethylcellulose	Employed in the formation of coating membranes for controlled drug release systems.[1]

Solvent

With its excellent solvency for many organic compounds, diethyl adipate is utilized as a solvent in various formulations.[4] It is particularly effective in paints and coatings, where it helps to improve application properties and drying times.[4][5] In the cosmetics industry, it is used to dissolve other substances in product formulations.[6]

Cosmetics and Personal Care

In the cosmetics and personal care sector, diethyl adipate serves multiple functions, including as an emollient, skin-conditioning agent, and masking agent.[1] As an emollient, it helps to soften and smooth the skin.[6] It also acts as a lubricant on the skin's surface, contributing to a soft and smooth appearance.[6] Its use in cosmetics is deemed safe by the Cosmetic Ingredient Review (CIR) Expert Panel.[6]

Function	Description
Emollient	Softens and smooths the skin.[1]
Skin-Conditioning Agent	Maintains the skin in good condition.
Solvent	Dissolves other ingredients in the formulation.[6]
Masking Agent	Reduces or inhibits the basic odor or taste of a product.[1]

Food and Flavoring

Diethyl adipate is used as a flavoring agent in the food industry.[1] It imparts a fruity note and is used in a variety of food categories. The table below summarizes the average and maximum usage levels of diethyl adipate in different food products.

Food Category	Average Usage (mg/kg)	Maximum Usage (mg/kg)
Dairy products	7.0	35.0
Fats and oils	5.0	25.0
Edible ices	10.0	50.0
Processed fruit	7.0	35.0
Confectionery	10.0	50.0
Bakery wares	10.0	50.0
Meat and meat products	2.0	10.0
Fish and fish products	2.0	10.0
Non-alcoholic beverages	5.0	25.0
Foodstuffs for particular nutritional uses	10.0	50.0

Source: The Good Scents Company Information System[6]

Pharmaceutical and Drug Delivery

For drug development professionals, a key application of diethyl adipate is in the formulation of drug delivery systems.[1] It is particularly useful as a plasticizer in the creation of ethylcellulose-based coating membranes for controlled drug release.[1] In this context, diethyl adipate does not directly interact with signaling pathways but rather plays a crucial role as an excipient that modulates the physical properties of the delivery vehicle to control the release kinetics of the active pharmaceutical ingredient (API).

The following diagram illustrates the role of diethyl adipate in a controlled-release drug formulation.

Role of diethyl adipate in a controlled-release drug delivery system.

Market Overview

The global market for adipates is projected to grow, with diethyl adipate holding a significant market share.[7] In 2025, the adipate market is valued at USD 2.8 billion and is expected to reach USD 3.7 billion by 2035, growing at a CAGR of 2.7%.[7] Diethyl adipate is anticipated to dominate the market with a 40.0% share.[7] The primary application driving this market is its use as a plasticizer, which is expected to account for a 45.0% share of the application segment.[7]

Safety and Environmental Considerations

Diethyl adipate is registered under the REACH Regulation in the European Economic Area, indicating compliance with safety standards.[1] It is primarily used at industrial sites for the manufacture of other substances.[1] While generally considered to have low toxicity, appropriate safety measures should be taken during handling, including the use of personal protective equipment.[8]

Conclusion

Diethyl adipate is a commercially significant chemical with a diverse range of applications stemming from its excellent properties as a plasticizer, solvent, and formulation aid. Its use across the plastics, cosmetics, food, and pharmaceutical industries highlights its versatility and economic importance. For researchers and drug development professionals, its role as an excipient in creating effective drug delivery systems is of particular note, enabling the controlled release of active pharmaceutical ingredients. As industries continue to seek high-performance and safe ingredients, the demand for diethyl adipate is expected to remain strong.

References

• 1. nbinno.com [nbinno.com]
• 2. Diethyl adipate synthesis - chemicalbook [chemicalbook.com]
• 3. marketintellix.com [marketintellix.com]
• 4. chemimpex.com [chemimpex.com]
• 5. Amended final report of the safety assessment of dibutyl adipate as used in cosmetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. diethyl adipate, 141-28-6 [thegoodscentscompany.com]
• 7. cosmeticsinfo.org [cosmeticsinfo.org]
• 8. Organic Syntheses Procedure [orgsyn.org]

Diethyl Adipate as a Fragrance Ingredient in Cosmetics: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl adipate (DEA), the diethyl ester of hexanedioic acid, is a versatile ingredient utilized in the cosmetics and fragrance industry. Chemically, it is a colorless, oily liquid with a faint, pleasant odor. Its primary functions in cosmetic formulations include acting as a solvent, particularly for fragrance components and sunscreen agents, a plasticizer to enhance the flexibility of polymer films, an emollient to soften and smooth the skin, and a skin-conditioning agent.[1][2][3][4][5] This technical guide provides an in-depth overview of the chemical properties, functions, safety, and experimental protocols related to the use of diethyl adipate in cosmetics.

Chemical and Physical Properties

A comprehensive summary of the key chemical and physical properties of diethyl adipate is presented in Table 1. This data is essential for formulation scientists to understand its behavior in various cosmetic systems.

Property	Value	Reference(s)
Chemical Name	Diethyl hexanedioate	[6][7]
CAS Number	141-28-6	[6][7]
Molecular Formula	C10H18O4	[6]
Molecular Weight	202.25 g/mol	[6]
Appearance	Clear, colorless oily liquid	[1][7]
Odor	Pleasant, fruity, vinous	[1][2]
Melting Point	-20 to -19 °C	[1]
Boiling Point	251 °C	[1]
Density	1.009 g/mL at 25 °C	[1]
Refractive Index	n20/D 1.427	[1]
Vapor Pressure	0.058 mm Hg at 25 °C	[6]
Flash Point	>230 °F (>110 °C)	[1]
Solubility	Insoluble in water; Soluble in ethanol and other organic solvents	[1][7]
LogP (Octanol/Water)	1.97	[6]

Function and Use in Cosmetics

Diethyl adipate serves multiple functions in cosmetic and fragrance preparations:

• Fragrance Ingredient & Solvent: It is used as a carrier for fragrance compounds and can help to solubilize other components within a formulation.[2][3] Its low volatility allows it to act as a fixative, slowing the evaporation of more volatile fragrance ingredients.[1][7]

• Emollient and Skin-Conditioning Agent: As an emollient, diethyl adipate helps to soften and smooth the skin by forming a protective layer that reduces water loss.[1]

• Plasticizer: In products like nail polish, it can be used to improve the flexibility and durability of the film formed on the nail.[1]

• Solvent for Sunscreen Agents: Its solvent properties are particularly useful in sunscreen formulations to dissolve solid UV filters.

Safety and Toxicology

The safety of adipate esters, including diethyl adipate, has been evaluated by various scientific bodies. While a specific, comprehensive safety assessment for diethyl adipate by the Cosmetic Ingredient Review (CIR) Expert Panel is not yet finalized, data from structurally similar adipate esters provide a strong basis for assessing its safety through a read-across approach.

Acute Toxicity

Adipate esters generally exhibit low acute oral and dermal toxicity.[6]

Dermal and Ocular Irritation

Based on data from analogous compounds, diethyl adipate is expected to be, at most, minimally irritating to the skin and eyes. For instance, undiluted dibutyl adipate was found to be only minimally irritating in rabbit eye tests.[6] A study on dibutyl adipate reported a primary dermal irritation score of 2 out of a possible 8 in rabbits, indicating mild irritation.[1]

Skin Sensitization

No data is available to suggest that diethyl adipate is a skin sensitizer. A guinea pig maximization study conducted on dibutyl adipate at a concentration of 25% showed no sensitizing effects.[6]

The following table summarizes the available toxicological data for diethyl adipate and its analogues.

Endpoint	Species	Study	Results	Conclusion	Reference(s)
Acute Oral Toxicity	Rat	LD50	> 1.6 g/kg	Low toxicity	[8]
Acute Dermal Toxicity	Rabbit	LD50	20 ml/kg (for Dibutyl Adipate)	Low toxicity	[1]
Dermal Irritation	Rabbit	Primary Irritation Score	2/8 (for Dibutyl Adipate)	Mild irritant	[1]
Eye Irritation	Rabbit	-	Minimally irritating (for Dibutyl Adipate)	Not an eye irritant	[6]
Skin Sensitization	Guinea Pig	Maximization Test	Not a sensitizer at 25% (for Dibutyl Adipate)	Not a sensitizer	[6]
Repeated Dose Toxicity (Oral)	Rat	28-day study (Diisobutyl Adipate)	NOAEL = 300 mg/kg/day	Low repeated dose toxicity	[7]
Reproductive Toxicity (Oral)	Rat	OECD 421/GLP (Diisobutyl Adipate)	NOAEL (fertility) = 1000 mg/kg/day; NOAEL (developmental) = 300 mg/kg/day	Low reproductive toxicity	[7]

Experimental Protocols

Detailed methodologies for key toxicological assessments relevant to fragrance ingredients are provided below.

Human Repeat Insult Patch Test (HRIPT) for Skin Sensitization

The HRIPT is designed to assess the skin sensitization potential of a substance in human subjects.

Figure 1: Human Repeat Insult Patch Test (HRIPT) Workflow

Methodology:

• Induction Phase: A patch containing the test material (e.g., diethyl adipate in a suitable vehicle like 75% diethyl phthalate/25% ethanol) is applied to the backs of human volunteers for 24 hours.[6]

• This is followed by a 24-hour rest period after patch removal.

• The process is repeated nine times over a three-week period at the same application site.[6]

• Rest Phase: A rest period of approximately two weeks follows the induction phase.[6]

• Challenge Phase: A single 24-hour patch with the test material is applied to a naïve skin site.[6]

• Skin reactions are scored at 24, 48, and 72 hours after patch application.[2]

• If a reaction is observed, a re-challenge may be performed to confirm sensitization.[6]

Murine Local Lymph Node Assay (LLNA) for Skin Sensitization

The LLNA is an in vivo assay that measures the proliferation of lymphocytes in the draining lymph nodes of mice following dermal application of a test substance.

Figure 2: Murine Local Lymph Node Assay (LLNA) Workflow

Methodology:

• Animal Dosing: The test substance is applied topically to the dorsal surface of the ears of mice for three consecutive days.[9]

• Lymphocyte Proliferation Measurement: On day six, mice are injected intravenously with radio-labeled thymidine.

• Sample Collection and Processing: A few hours after the injection, the mice are euthanized, and the draining auricular lymph nodes are excised. A single-cell suspension of lymph node cells is prepared.

• Data Analysis: The incorporation of the radio-label is measured, and a Stimulation Index (SI) is calculated by dividing the mean proliferation in the test group by the mean proliferation in the vehicle control group. An SI of 3 or greater is considered a positive response, indicating that the substance is a skin sensitizer.[4]

Skin Sensitization Signaling Pathway

The process of skin sensitization involves a complex series of events at the molecular and cellular levels, which can be represented as an Adverse Outcome Pathway (AOP).

Figure 3: Adverse Outcome Pathway for Skin Sensitization

Pathway Description:

• Molecular Initiating Event: Small, reactive chemicals (haptens), or prohaptens that become reactive through metabolic activation, penetrate the stratum corneum and covalently bind to skin proteins.

• Keratinocyte Activation: The hapten-protein complexes are recognized by keratinocytes, leading to the release of pro-inflammatory cytokines and chemokines.

• Dendritic Cell Activation: These signaling molecules activate resident dendritic cells (Langerhans cells), which then take up the hapten-protein complexes and migrate from the epidermis to the draining lymph nodes.

• T-Cell Priming: In the lymph nodes, the dendritic cells present the haptenated peptides to naïve T-cells, leading to their activation and proliferation, creating a population of memory T-cells.

• Elicitation Phase (Adverse Outcome): Upon subsequent exposure to the same hapten, the memory T-cells are rapidly activated, leading to a more pronounced inflammatory response that manifests as allergic contact dermatitis.

Conclusion

Diethyl adipate is a multifunctional ingredient in cosmetics, valued for its properties as a solvent, plasticizer, and emollient. Based on the available toxicological data for structurally related adipate esters, diethyl adipate is considered to have a low order of toxicity and is unlikely to be a skin sensitizer under normal conditions of use. Standardized toxicological testing protocols, such as the HRIPT and LLNA, are crucial for confirming the safety of fragrance ingredients. A thorough understanding of the underlying biological pathways, such as the AOP for skin sensitization, further aids in the comprehensive safety assessment of cosmetic ingredients.

References

• 1. cir-reports.cir-safety.org [cir-reports.cir-safety.org]
• 2. Interpretation of murine local lymph node assay (LLNA) data for skin sensitization: Overload effects, danger signals and chemistry-based read-across - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Diethyl Adipate | C10H18O4 | CID 8844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. cir-safety.org [cir-safety.org]
• 6. Amended final report of the safety assessment of dibutyl adipate as used in cosmetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. researchgate.net [researchgate.net]

Diethyl Adipate: A Technical Guide for Food and Pharmaceutical Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl adipate (DEA), with the CAS number 141-28-6 and chemical formula C10H18O4, is a diethyl ester of adipic acid.[1] It functions as a versatile ingredient in the food industry, primarily utilized as a flavoring agent and solvent.[1][2] Its applications also extend to the pharmaceutical and cosmetics industries, where it serves as a plasticizer and emollient.[2][3] This technical guide provides a comprehensive overview of the use of diethyl adipate as a food additive and flavoring agent, with a focus on its regulatory status, toxicological data, metabolic fate, and sensory properties.

Regulatory Status and Safety Evaluation

The safety of diethyl adipate as a flavoring substance has been evaluated by international regulatory bodies. In Europe, it is included in the Flavouring Group Evaluation 10 (FGE.10) by the European Food Safety Authority (EFSA), which assesses the safety of aliphatic primary and secondary saturated and unsaturated alcohols, aldehydes, acetals, carboxylic acids, and esters.[4] While a specific Acceptable Daily Intake (ADI) for diethyl adipate has not been explicitly stated in the readily available public summaries, the inclusion in this group evaluation, which concluded that the substances do not give rise to safety concerns at their estimated levels of dietary intake, suggests a favorable safety profile.[5] Similarly, the Joint FAO/WHO Expert Committee on Food Additives (JECFA) has evaluated the related compound, dimethyl adipate, concluding that there is "no safety concern at current levels of intake when used as a flavouring agent".[6] The Flavor and Extract Manufacturers Association (FEMA) has designated related adipates as Generally Recognized as Safe (GRAS).[7]

Table 1: Physical and Chemical Properties of Diethyl Adipate

Property	Value	Reference(s)
CAS Number	141-28-6	[8]
Molecular Formula	C10H18O4	[8]
Molecular Weight	202.25 g/mol	[9]
Appearance	Colorless liquid	[9]
Boiling Point	245 °C	[9]
Melting Point	-19.8 °C	[9]
Solubility	Soluble in ethanol and ether; sparingly soluble in water.	[3]
Density	1.0076 g/cm³ at 20 °C	[9]
Refractive Index	1.426 at 25 °C	[9]

Toxicology

Toxicological data for diethyl adipate is limited, with much of the safety assessment relying on read-across from structurally similar compounds.

Table 2: Summary of Toxicological Data for Diethyl Adipate and Related Compounds

Study Type	Species	Compound	Results	Reference(s)
Acute Oral Toxicity (LD50)	Rat	Diethyl Phthalate	>8,600 mg/kg bw	[3]
Subchronic Oral Toxicity (90-day)	Rat	Di(2-ethylhexyl) adipate	NOAEL: 200 mg/kg bw/day	[10]
Subchronic Oral Toxicity (90-day)	Mouse	Di(2-ethylhexyl) adipate	NOAEL: 178 mg/kg bw/day	[10]
Subchronic Oral Toxicity (28-day)	Rat	Dibutyl Adipate	NOAEL: 1000 mg/kg bw/day	[2]
Genotoxicity (Ames Test)	S. typhimurium	Metabolites of Di(2-ethylhexyl) adipate	Negative

Experimental Protocols

A subchronic oral toxicity study is designed to characterize the toxicological profile of a substance following repeated administration over a 90-day period.

• Test System: Typically, Sprague-Dawley or Wistar rats are used.

• Administration: The test substance is administered orally, usually mixed in the diet, dissolved in drinking water, or by gavage.

• Dose Levels: A control group and at least three dose levels are used. The highest dose should induce some toxic effects but not mortality, while the lowest dose should not produce any observable adverse effects.

• Observations: Animals are observed daily for clinical signs of toxicity. Body weight and food/water consumption are recorded weekly.

• Clinical Pathology: At the end of the study, blood and urine samples are collected for hematological and clinical biochemistry analysis.

• Pathology: All animals are subjected to a full necropsy. Organs are weighed, and tissues are preserved for histopathological examination.

• Endpoint Analysis: The No Observed Adverse Effect Level (NOAEL) is determined as the highest dose at which no statistically or biologically significant adverse effects are observed.

The Ames test is a widely used method to assess the mutagenic potential of a chemical.

• Test System: Histidine-requiring strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and a tryptophan-requiring strain of Escherichia coli (e.g., WP2 uvrA) are used.

• Metabolic Activation: The test is performed with and without a mammalian metabolic activation system (S9 mix), typically derived from rat liver homogenate, to detect metabolites that may be mutagenic.

• Procedure: The bacterial strains are exposed to various concentrations of the test substance on a minimal agar medium.

• Endpoint Analysis: The number of revertant colonies (colonies that have regained the ability to synthesize the required amino acid) is counted. A substance is considered mutagenic if it causes a dose-dependent and reproducible increase in the number of revertant colonies.[11]

Ames Test Experimental Workflow

This test identifies substances that cause structural damage to chromosomes in cultured mammalian cells.

• Test System: Cultured mammalian cells, such as Chinese Hamster Ovary (CHO) cells or human peripheral blood lymphocytes, are used.

• Metabolic Activation: The assay is conducted with and without an S9 metabolic activation system.

• Procedure: Cell cultures are exposed to the test substance at various concentrations. After a suitable treatment period, a metaphase-arresting agent (e.g., colcemid) is added.

• Analysis: Chromosomes are harvested, stained, and examined microscopically for structural aberrations (e.g., breaks, gaps, exchanges).

• Endpoint Analysis: A substance is considered clastogenic if it induces a statistically significant, dose-dependent increase in the frequency of cells with chromosomal aberrations.

Metabolism

Predicted Metabolic Pathway

Diethyl adipate is likely to undergo rapid hydrolysis in the gastrointestinal tract and liver, catalyzed by non-specific esterases. This two-step hydrolysis would first yield monoethyl adipate and ethanol, followed by further hydrolysis of monoethyl adipate to adipic acid and another molecule of ethanol. Adipic acid is a naturally occurring dicarboxylic acid that can be further metabolized through beta-oxidation. Ethanol is metabolized via well-known pathways.

References

• 1. Estimation of acute oral toxicity using the No Observed Adverse Effect Level (NOAEL) from the 28 day repeated dose toxicity studies in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cpsc.gov [cpsc.gov]
• 3. HEALTH EFFECTS - Toxicological Profile for Diethyl Phthalate - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. diethyl adipate, 141-28-6 [thegoodscentscompany.com]
• 5. efsa.onlinelibrary.wiley.com [efsa.onlinelibrary.wiley.com]
• 6. WHO | JECFA [apps.who.int]
• 7. ift.org [ift.org]
• 8. Diethyl adipate [webbook.nist.gov]
• 9. Diethyl Adipate | C10H18O4 | CID 8844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Registration Dossier - ECHA [echa.europa.eu]
• 11. Ames Test Protocol | AAT Bioquest [aatbio.com]

The Occurrence of Diethyl Adipate in Food and Plants: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides an in-depth analysis of the occurrence of diethyl adipate in food and plants. Contrary to some inquiries, extensive literature and database reviews indicate that diethyl adipate is not a naturally occurring compound in the plant kingdom or in food as a primary metabolite. Its presence in food is attributed to its use as a synthetic food additive, where it functions as a flavoring agent and a solvent. This guide clarifies the distinction between diethyl adipate and the frequently studied di(2-ethylhexyl) adipate (DEHA), a common plasticizer that migrates into food from packaging materials. Quantitative data on the approved usage levels of diethyl adipate in various food categories are presented, along with detailed experimental protocols for its analysis. Furthermore, this guide provides diagrams of the chemical synthesis of diethyl adipate, a generalized plant ester biosynthesis pathway to illustrate its synthetic origin, and a typical workflow for its analytical determination in food matrices.

Natural Occurrence: An Evidence-Based Clarification

A thorough review of scientific literature, including metabolomic and food flavor databases, reveals no substantive evidence to support the natural occurrence of diethyl adipate in plants or food. The compound is consistently described as a synthetic substance, produced through the chemical esterification of adipic acid and ethanol. This is a critical distinction from other esters that are well-known volatile organic compounds contributing to the natural aroma and flavor of fruits and vegetables. The common confusion with di(2-ethylhexyl) adipate (DEHA), a plasticizer frequently detected in food due to migration from PVC-based packaging, has likely contributed to the misconception of adipates being naturally present in the food chain.

Diethyl Adipate as a Food Additive

The primary route for the presence of diethyl adipate in the food supply is its intentional addition as a flavoring agent and solvent. It is valued for its mild, fruity, and slightly oily aroma. Regulatory bodies in various regions have established permissible usage levels for diethyl adipate in a wide range of food products.

Quantitative Data on Usage Levels

The following table summarizes the average and maximum usage levels of diethyl adipate in various food categories as reported in the industry.

Food Category	Average Usage (mg/kg)	Maximum Usage (mg/kg)
Dairy products (excluding category 02.0)	7.0	35.0
Fats and oils, and fat emulsions (type water-in-oil)	5.0	25.0
Edible ices, including sherbet and sorbet	10.0	50.0
Processed fruit	7.0	35.0
Confectionery	10.0	50.0
Cereals and cereal products	5.0	25.0
Bakery wares	10.0	50.0
Meat and meat products	2.0	10.0
Fish and fish products	2.0	10.0
Salts, spices, soups, sauces, salads, protein products, etc.	5.0	25.0
Foodstuffs intended for particular nutritional uses	10.0	50.0
Non-alcoholic beverages (excluding dairy products)	5.0	25.0
Alcoholic beverages	10.0	50.0
Ready-to-eat savories	20.0	100.0
Composite foods (e.g., casseroles, meat pies)	5.0	25.0

Experimental Protocols for the Determination of Diethyl Adipate in Food

The accurate quantification of diethyl adipate in complex food matrices requires robust analytical methodologies. Gas chromatography-mass spectrometry (GC-MS) is the most common and reliable technique. Below is a synthesized protocol based on established methods for the analysis of adipate esters in food.

Principle

This method involves the extraction of diethyl adipate from a food sample using an organic solvent, followed by a cleanup step to remove interfering matrix components, and subsequent quantification by GC-MS. An internal standard is typically used to ensure accuracy and precision.

Reagents and Materials

• Solvents: n-hexane, acetone, ethyl acetate, acetonitrile (all high-purity, suitable for GC analysis).

• Standards: Certified reference standard of diethyl adipate (≥99.0% purity). Internal standard (e.g., deuterated diethyl adipate or a similar ester not expected in the sample).

• Solid-Phase Extraction (SPE) Cartridges: C18 or other suitable sorbent for cleanup.

• Apparatus: Homogenizer, centrifuge, rotary evaporator or nitrogen evaporator, GC-MS system.

Sample Preparation and Extraction

• Homogenization: A representative portion of the food sample (typically 5-10 g) is accurately weighed and homogenized. For solid samples, this may involve grinding or blending. Liquid samples can be used directly.

• Solvent Extraction:

  • For solid and semi-solid samples: The homogenized sample is mixed with a suitable organic solvent (e.g., a mixture of n-hexane and acetone). The mixture is vigorously shaken or sonicated to ensure efficient extraction.

  • For liquid samples (e.g., beverages): Liquid-liquid extraction is performed by shaking the sample with an immiscible organic solvent (e.g., ethyl acetate or n-hexane).

• Centrifugation: The mixture is centrifuged to separate the organic layer containing the diethyl adipate from the solid food matrix or aqueous layer.

• Concentration: The organic extract is carefully collected and concentrated using a rotary evaporator or a gentle stream of nitrogen to a small volume (e.g., 1-2 mL).

Cleanup

• Solid-Phase Extraction (SPE): The concentrated extract is passed through an SPE cartridge pre-conditioned with the appropriate solvents.

• Elution: After washing the cartridge to remove interferences, the diethyl adipate is eluted with a suitable solvent.

• Final Concentration: The eluate is concentrated to the final volume (e.g., 1 mL) for GC-MS analysis.

GC-MS Analysis

• Gas Chromatograph: Equipped with a capillary column suitable for ester analysis (e.g., DB-5ms or equivalent).

• Injection: A small volume (e.g., 1 µL) of the final extract is injected in splitless mode.

• Oven Temperature Program: A temperature gradient is used to separate the analytes. A typical program might start at 60°C, hold for 1-2 minutes, then ramp to 280°C.

• Mass Spectrometer: Operated in Selective Ion Monitoring (SIM) mode for high sensitivity and selectivity. The characteristic ions for diethyl adipate are monitored for quantification and confirmation.

• Quantification: A calibration curve is generated using standard solutions of diethyl adipate with the internal standard. The concentration in the sample is determined by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Visualizations: Pathways and Workflows

Chemical Synthesis of Diethyl Adipate

The industrial production of diethyl adipate is a straightforward acid-catalyzed esterification of adipic acid with ethanol.

Caption: Chemical synthesis of diethyl adipate via esterification.

Generalized Plant Ester Biosynthesis

This diagram illustrates a simplified, general pathway for the biosynthesis of volatile esters in plants, highlighting why the specific combination of precursors for diethyl adipate is not typically found.

Caption: Generalized pathway for volatile ester biosynthesis in plants.

Analytical Workflow for Diethyl Adipate in Food

This workflow diagram outlines the key steps in the determination of diethyl adipate in a food sample.

Caption: Analytical workflow for diethyl adipate determination.

Conclusion

Protocols & Analytical Methods

Application Notes and Protocols: Diethyl Adipate as a Plasticizer for PVC and Other Polymers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl adipate (DEA) is a biodegradable, low-toxicity, and cost-effective plasticizer that serves as a viable alternative to traditional phthalate-based plasticizers in polyvinyl chloride (PVC) and other polymer formulations.[1][2] As a C8-C10 adipate di-ester, DEA enhances the flexibility, workability, and durability of polymers by reducing intermolecular forces between polymer chains.[3][4] Its lower viscosity compared to many phthalate plasticizers can also be advantageous in certain processing applications.[3] These application notes provide detailed information on the performance of diethyl adipate as a plasticizer, along with protocols for its evaluation in a laboratory setting.

Performance Data of Diethyl Adipate in PVC

The efficiency of a plasticizer is determined by its ability to alter the physical properties of the polymer. Key performance indicators include a reduction in glass transition temperature (Tg), decreased hardness, and an increase in flexibility, as demonstrated by tensile strength and elongation at break.

Thermal Properties

A primary function of a plasticizer is to lower the glass transition temperature (Tg) of the polymer, extending its flexible operating temperature range.[5] Molecular dynamics simulations have shown that while di(2-ethylhexyl) phthalate (DEHP) can lower the Tg of PVC by nearly 100 K, diethyl adipate (DEA) reduces it by approximately 50 K, from a range of 350-400 K to 300-350 K.[6][7] Another study on a novel adipate ester demonstrated a reduction of 132.2°C in the Tg of PVC.[8]

Table 1: Comparison of Glass Transition Temperature (Tg) of Plasticized PVC

Plasticizer	Polymer Matrix	Plasticizer Concentration (wt%)	Tg (°C)	Reference
None	PVC	0	~80-100	[7]
Diethyl Adipate (DEA)	PVC	40	~27-77	[6][7]
Di(2-ethylhexyl) Phthalate (DEHP)	PVC	40	~ -23 to 27	[6][7]

Note: The values presented are derived from molecular dynamics simulations and experimental data, which may vary based on the specific formulation and testing conditions.

Mechanical Properties

The incorporation of diethyl adipate into PVC significantly alters its mechanical properties, leading to a more flexible and less brittle material. This is characterized by a decrease in tensile strength and an increase in elongation at break.

Table 2: Mechanical Properties of Plasticized PVC

Property	Unplasticized PVC	PVC with Adipate Plasticizer	PVC with Phthalate Plasticizer (DEHP/DINP)
Tensile Strength (MPa)	~50-60	~15-30	~15-30
Elongation at Break (%)	<50	~250-450	~250-450
Shore A Hardness	>100 (Shore D)	~70-90	~70-90

Note: The data in this table is a compilation from various sources and represents typical ranges for PVC formulations with approximately 30-40% plasticizer by weight. Actual values will vary depending on the specific adipate or phthalate used, its concentration, and the overall formulation.

Experimental Protocols

The following protocols provide detailed methodologies for the preparation and evaluation of diethyl adipate as a plasticizer in PVC.

Preparation of Plasticized PVC Sheets

Objective: To prepare homogeneous plasticized PVC sheets for subsequent physical and mechanical testing.

Materials and Equipment:

• PVC resin (suspension grade)

• Diethyl adipate (DEA)

• Thermal stabilizer (e.g., calcium-zinc stearate)

• Two-roll mill with heating and cooling capabilities

• Hydraulic press with heated platens

• Molds for test specimens

• Analytical balance

• Mixing container

Procedure:

• Formulation: Prepare the formulation based on parts per hundred of resin (phr). A typical starting formulation is:

  • PVC resin: 100 phr

  • Diethyl adipate: 40-60 phr

  • Thermal stabilizer: 2-3 phr

• Pre-mixing: Accurately weigh the PVC resin, diethyl adipate, and thermal stabilizer. In a mixing container, slowly add the liquid components (DEA) to the solid components (PVC and stabilizer) while stirring until a dry blend is obtained.[6]

• Melt Blending:

  • Preheat the two-roll mill to 160-170°C.

  • Transfer the pre-mixed compound to the heated rolls.

  • Continuously cut and fold the polymer sheet on the mill to ensure a homogeneous mixture. This process, known as compounding, typically takes 5-10 minutes.[6] The material should form a smooth, continuous sheet.

• Sheet Formation:

  • Once the blend is homogeneous, remove the sheet from the mill.

  • Cut the sheet into appropriate sizes for the molds.

• Compression Molding:

  • Preheat the hydraulic press and molds to 170-180°C.

  • Place the cut sheets into the preheated mold.

  • Apply low pressure initially to allow the material to flow and fill the mold cavity.

  • Increase the pressure to approximately 10 MPa and hold for 5-7 minutes to ensure complete fusion.[6]

  • Cool the mold under pressure to below 50°C before removing the plasticized PVC sheet.

Evaluation of Mechanical Properties

Objective: To determine the tensile strength, elongation at break, and modulus of elasticity of the plasticized PVC films.

Materials and Equipment:

• Universal Testing Machine (UTM) with appropriate load cell and grips

• Die cutter for preparing dumbbell-shaped or rectangular specimens

• Micrometer for thickness measurement

Procedure:

• Specimen Preparation: Cut test specimens from the prepared PVC sheets using a die cutter. The standard specimen is a rectangular strip, typically 15-25 mm wide and 150 mm long.[4]

• Conditioning: Condition the specimens at 23 ± 2°C and 50 ± 5% relative humidity for at least 40 hours prior to testing.

• Testing:

  • Measure the thickness and width of the specimen.

  • Mount the specimen in the grips of the UTM, ensuring it is aligned vertically and not slipping.

  • Set the crosshead speed. For materials with elongation over 100%, a speed of 500 mm/min is often used.[4]

  • Start the test and record the load and elongation until the specimen breaks.

• Data Analysis: From the stress-strain curve, calculate the tensile strength (maximum stress), elongation at break, and modulus of elasticity.

Objective: To measure the indentation hardness of the plasticized PVC.

Materials and Equipment:

• Shore A or Shore D Durometer

• Test stand for the durometer (recommended for consistency)

Procedure:

• Specimen Preparation: Use a specimen with a minimum thickness of 6 mm. If necessary, stack multiple sheets to achieve the required thickness, ensuring no air is trapped between the layers.[9]

• Conditioning: Condition the specimens as per ASTM D2240.

• Testing:

  • Place the specimen on a hard, flat surface.

  • Press the durometer foot firmly and quickly onto the specimen, ensuring the indenter is normal to the surface.

  • Read the hardness value within 1 second of firm contact.[9]

  • Take at least five readings at different locations on the specimen, at least 12 mm apart.

• Reporting: Report the average of the readings as the Shore hardness value.

Plasticizer Migration/Leaching Test (ISO 177)

Objective: To determine the tendency of diethyl adipate to migrate from the PVC matrix.

Materials and Equipment:

• Circular PVC test specimens (50 mm ± 1 mm diameter, at least 0.5 mm thick)[5][8]

• Absorbent discs (e.g., activated carbon, standard rubber, or polyethylene), 60 mm ± 1 mm diameter[5]

• Air-circulating oven

• Analytical balance (accurate to 0.001 g)

• Glass plates

• Weight (5 kg)

Procedure:

• Specimen and Disc Preparation:

  • Condition the PVC test specimens and absorbent discs in a standard atmosphere (e.g., 23°C and 50% relative humidity) for at least 24 hours.

  • Weigh each test specimen (m1) and each pair of absorbent discs (m2) to the nearest 0.001 g.

• Assembly: Create a "sandwich" by placing the PVC test specimen between two absorbent discs.

• Incubation:

  • Place the assembly between two glass plates.

  • Apply a 5 kg weight on top of the glass plates to ensure close contact.[5]

  • Place the entire setup in an oven at a specified temperature (e.g., 70 ± 2°C) for a defined period (e.g., 24 hours).[10]

• Post-Incubation:

  • After the specified time, remove the assembly from the oven and allow it to cool to room temperature.

  • Separate the PVC specimen and the absorbent discs.

  • Re-condition the specimen and discs under the same initial conditions.

  • Reweigh the PVC specimen (m3) and the pair of absorbent discs (m4).

• Calculation of Migration:

  • Loss in mass of the test specimen: Migration (g) = m1 - m3

  • Gain in mass of the absorbent discs: Migration (g) = m4 - m2

  • The migration is typically expressed as the average loss in mass of the test specimens and the average gain in mass of the absorbent discs.[8]

Visualizations

Plasticization Mechanism

The primary mechanism of plasticization is explained by the "free volume theory." Plasticizer molecules, like diethyl adipate, position themselves between the polymer chains, increasing the intermolecular spacing. This reduces the secondary forces (van der Waals forces and hydrogen bonds) between the polymer chains, allowing for greater chain mobility and flexibility.

Caption: Mechanism of PVC plasticization by diethyl adipate.

Experimental Workflow for Plasticizer Evaluation

The evaluation of a new plasticizer involves a systematic workflow from formulation and sample preparation to a series of characterization tests to determine its performance.

Caption: Workflow for evaluating diethyl adipate as a PVC plasticizer.

References

• 1. BS EN ISO 177:2017 - TC | 31 Jan 2017 | BSI Knowledge [knowledge.bsigroup.com]
• 2. mdpi.com [mdpi.com]
• 3. industrialphysics.com [industrialphysics.com]
• 4. files.core.ac.uk [files.core.ac.uk]
• 5. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 6. benchchem.com [benchchem.com]
• 7. Thermomechanical Properties of Nontoxic Plasticizers for Polyvinyl Chloride Predicted from Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 9. infinitalab.com [infinitalab.com]
• 10. EVS-EN ISO 177:2017 - EVS standard evs.ee | en [evs.ee]

Application Notes and Protocols for the Synthesis of Diethyl Adipate via Fischer Esterification

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl adipate is a versatile chemical intermediate and plasticizer with applications in various fields, including polymer synthesis and as a solvent in organic reactions.[1][2] One of the most common and cost-effective methods for its synthesis is the Fischer esterification of adipic acid with ethanol.[1][2][3] This process involves the acid-catalyzed reaction between a carboxylic acid (adipic acid) and an alcohol (ethanol) to form an ester (diethyl adipate) and water.[4][5] The reaction is reversible, and therefore, specific strategies are employed to drive the equilibrium towards the formation of the desired product.[4][6][7]

This document provides detailed application notes and standardized protocols for the synthesis of diethyl adipate, summarizing key quantitative data and outlining the experimental workflow.

Reaction Mechanism

The Fischer esterification proceeds via a series of reversible steps:

• Protonation of the carbonyl oxygen: The acid catalyst protonates the carbonyl oxygen of adipic acid, increasing the electrophilicity of the carbonyl carbon.[5][8]

• Nucleophilic attack: Ethanol, acting as a nucleophile, attacks the activated carbonyl carbon, leading to the formation of a tetrahedral intermediate.[5][8]

• Proton transfer: A proton is transferred from the attacking alcohol moiety to one of the hydroxyl groups.[4][8]

• Elimination of water: A molecule of water is eliminated, forming a protonated ester.[4][8]

• Deprotonation: The protonated ester is deprotonated to yield the final diethyl adipate and regenerate the acid catalyst.[8]

Since adipic acid is a dicarboxylic acid, this process occurs at both carboxylic acid functional groups to yield the diester.[6]

Quantitative Data Summary

The following table summarizes quantitative data from various reported protocols for the synthesis of diethyl adipate via Fischer esterification. This allows for a comparative overview of different reaction conditions and their outcomes.

Parameter	Protocol 1	Protocol 2	Protocol 3
Adipic Acid	438 g (3 moles)	7.5 g	146 g
Ethanol	1080 cc (9 moles)	20 mL (absolute)	365 g
Catalyst	Conc. H₂SO₄ (2.5 cc)	Conc. H₂SO₄ (2 drops)	Zeolite (2 g) & Mg²⁺ loaded resin
Solvent	Toluene (540 cc)	Toluene (7.5 mL)	-
Reaction Temp.	Oil bath at 100-115°C	Distillation up to 78°C	Heating rate of 5°C/min, up to 110°C
Reaction Time	Not specified	Not specified	Not specified
Work-up	Azeotropic distillation, vacuum distillation	Azeotropic distillation, vacuum distillation	Distillation
Yield	95-97%	Not specified	95.7%
Reference	[9]	[6]	[3]

Experimental Protocols

Below are detailed methodologies for the synthesis of diethyl adipate.

Protocol 1: High-Yield Synthesis with Azeotropic Removal of Water

This protocol is adapted from a procedure known for its high yield.[9]

Materials:

• Adipic acid (3 moles)

• Absolute ethanol (9 moles)

• Toluene

• Concentrated sulfuric acid

• Anhydrous potassium carbonate

Equipment:

• 3 L distilling flask

• Downward condenser

• Oil bath

• 2 L flask

• Büchner funnel

• Vacuum distillation apparatus

Procedure:

• Combine 438 g (3 moles) of adipic acid, 1080 cc (9 moles) of absolute ethanol, 540 cc of toluene, and 2.5 cc of concentrated sulfuric acid in a 3 L distilling flask.

• Heat the mixture in an oil bath, maintaining a temperature of 100-115°C.[9]

• An azeotropic mixture of ethanol, toluene, and water will begin to distill at approximately 75°C. Continue the distillation until the temperature of the vapor reaches 78°C.[9]

• Collect the distillate in a 2 L flask containing 450 g of anhydrous potassium carbonate to remove the water.

• Shake the distillate mixture well and filter it through a Büchner funnel.

• Return the dried distillate to the reaction flask and continue heating until the vapor temperature reaches 78-80°C.

• After the second distillation, allow the reaction mixture to cool. Transfer the residual liquid to a smaller flask for vacuum distillation.

• Initially, distill off the remaining ethanol and toluene under vacuum.

• Collect the diethyl adipate fraction, which distills at 138°C/20 mm Hg. The expected yield is 95-97%.[9]

Protocol 2: Laboratory-Scale Synthesis

This protocol is suitable for smaller-scale laboratory preparations.[6]

Materials:

• Adipic acid (7.5 g)

• Absolute ethanol (20 mL)

• Toluene (7.5 mL)

• Concentrated sulfuric acid (18 M)

• Potassium carbonate

Equipment:

• 100 mL round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle

• Simple distillation apparatus

• Vacuum distillation apparatus

Procedure:

• To a 100 mL flask, add 7.5 g of adipic acid, 20 mL of absolute ethanol, 7.5 mL of toluene, and 2 drops of concentrated sulfuric acid.

• Set up a simple distillation apparatus and heat the mixture while stirring.

• Distill the azeotrope of ethanol, water, and toluene until the vapor temperature reaches about 78°C.[6]

• Allow the reaction flask to cool. Add 10 g of potassium carbonate to the collected distillate, shake well, and then decant the dried liquid back into the reaction flask.

• Repeat the distillation until the vapor temperature reaches approximately 111°C.

• Cool the reaction flask and reconfigure the apparatus for vacuum distillation.

• Distill the product under reduced pressure. Diethyl adipate should distill in the mid-130s °C at approximately 18 mm Hg.[6]

Visualizations

Signaling Pathway of Fischer Esterification

Caption: Fischer Esterification Signaling Pathway

Experimental Workflow for Diethyl Adipate Synthesis

Caption: Diethyl Adipate Synthesis Workflow

References

• 1. Cas 141-28-6,Diethyl adipate | lookchem [lookchem.com]
• 2. nbinno.com [nbinno.com]
• 3. Diethyl adipate synthesis - chemicalbook [chemicalbook.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation [eureka.patsnap.com]
• 6. murov.info [murov.info]
• 7. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Organic Syntheses Procedure [orgsyn.org]

Gas chromatography-mass spectrometry (GC-MS) analysis of Diethyl adipate.

Abstract

This application note provides a detailed protocol for the sensitive and selective analysis of Diethyl adipate using Gas Chromatography-Mass Spectrometry (GC-MS). Diethyl adipate is a commonly used plasticizer and solvent in various industries, including cosmetics, food packaging, and pharmaceuticals. Monitoring its presence and concentration is crucial for quality control and safety assessment. The described methodology is tailored for researchers, scientists, and drug development professionals, offering a robust workflow from sample preparation to data analysis.

Introduction

Diethyl adipate (DEA), the diethyl ester of hexanedioic acid, is utilized to enhance the flexibility and durability of polymers. Its potential to migrate from packaging materials into consumables necessitates reliable analytical methods for its quantification. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of semi-volatile organic compounds like Diethyl adipate, providing high chromatographic resolution and definitive identification based on mass-to-charge ratio. This document outlines a comprehensive procedure for the determination of Diethyl adipate in a representative liquid matrix.

Experimental Protocols

Sample Preparation: Liquid-Liquid Extraction

This protocol is suitable for the extraction of Diethyl adipate from aqueous samples such as beverages or food simulants.

Materials:

• Diethyl adipate standard (CAS No. 141-28-6)

• Hexane (or other suitable extraction solvent like dichloromethane)

• Anhydrous sodium sulfate

• Sample vials

• Vortex mixer

• Centrifuge

Procedure:

• Transfer 5 mL of the liquid sample into a 15 mL glass centrifuge tube.

• Spike with an appropriate internal standard if necessary.

• Add 5 mL of hexane to the tube.

• Cap the tube and vortex vigorously for 2 minutes to ensure thorough mixing.

• Centrifuge the sample at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer (hexane) to a clean glass tube.

• Add a small amount of anhydrous sodium sulfate to the collected organic extract to remove any residual water.

• Transfer the dried extract to a 2 mL autosampler vial for GC-MS analysis.

GC-MS Instrumentation and Conditions

The following instrumental parameters are recommended for the analysis of Diethyl adipate.

Parameter	Setting
Gas Chromatograph	Agilent 7890A GC System (or equivalent)
Column	DB-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent 5% phenyl-methylpolysiloxane column
Injection Volume	1 µL
Inlet Temperature	280 °C
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Oven Program	Initial temperature 60°C, hold for 1 min, ramp to 220°C at 20°C/min, then ramp to 300°C at 10°C/min, hold for 5 min
Mass Spectrometer	Agilent 5975C MSD (or equivalent)
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
Transfer Line Temp.	280 °C

Data Presentation

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the GC-MS analysis of Diethyl adipate. The validation data is based on a study of adipate plasticizers in a food matrix and is representative of the expected method performance.[1][2]

Parameter	Value
Compound	Diethyl adipate
CAS Number	141-28-6
Molecular Formula	C₁₀H₁₈O₄
Molecular Weight	202.25 g/mol
Approx. Retention Time (min)	10.2
Quantifier Ion (m/z)	129
Qualifier Ion 1 (m/z)	157
Qualifier Ion 2 (m/z)	202
Linearity Range (ng/g)	5 - 1000
Correlation Coefficient (r²)	> 0.998
Intraday Recovery (%)	85.4 - 114.6
Interday Recovery (%)	83.6 - 118.5
Limit of Detection (LOD)	0.5 - 2.0 µg/kg (typical for adipates)
Limit of Quantification (LOQ)	1.5 - 6.0 µg/kg (typical for adipates)

Mandatory Visualization

The following diagram illustrates the general workflow for the GC-MS analysis of Diethyl adipate.

Caption: Experimental workflow for Diethyl adipate analysis.

References

• 1. GC/MS method for the determination of adipate plasticizers in ham sausage and its application to kinetic and penetration studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Application Note: Characterization of Diethyl Adipate using FTIR and NMR Spectroscopy

AN-DEA-001

Introduction

Diethyl adipate is a diester of adipic acid and ethanol, widely used as a plasticizer, solvent, and in the formulation of various chemical products. Its chemical structure and purity are critical for its performance in these applications. Fourier Transform Infrared ( anNMR) spectroscopy are powerful analytical techniques for the structural elucidation and characterization of organic molecules like diethyl adipate. This application note provides a detailed protocol for the characterization of diethyl adipate using both FTIR and Nuclear Magnetic Resonance (NMR) spectroscopy, intended for researchers, scientists, and professionals in drug development and chemical manufacturing.

Principle

FTIR Spectroscopy identifies functional groups in a molecule by measuring the absorption of infrared radiation at specific wavenumbers corresponding to the vibrational frequencies of chemical bonds. For diethyl adipate, the most characteristic absorption is from the carbonyl (C=O) stretch of the ester groups.[1][2]

NMR Spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. ¹H NMR spectroscopy gives insights into the number of different types of protons, their chemical environment, and their proximity to other protons. ¹³C NMR spectroscopy provides information on the different types of carbon atoms in the molecule.

Experimental Protocols

FTIR Spectroscopy

Objective: To identify the characteristic functional groups of diethyl adipate.

Instrumentation: A standard FTIR spectrometer.

Sample Preparation (Neat Liquid Film):

• Ensure the ATR (Attenuated Total Reflectance) crystal or salt plates (e.g., KBr, NaCl) are clean and dry.

• Place a single drop of diethyl adipate onto the center of the ATR crystal or one of the salt plates.

• If using salt plates, carefully place the second plate on top of the first, creating a thin liquid film between them.

• Mount the sample in the spectrometer's sample holder.

Data Acquisition:

• Collect a background spectrum to account for atmospheric and instrumental interferences.

• Acquire the sample spectrum over a typical range of 4000 cm⁻¹ to 400 cm⁻¹.

• Set the resolution to 4 cm⁻¹ and co-add 16 to 32 scans to improve the signal-to-noise ratio.

NMR Spectroscopy

Objective: To elucidate the detailed chemical structure of diethyl adipate.

Instrumentation: A standard NMR spectrometer (e.g., 300 MHz or higher).

Sample Preparation:

• Accurately weigh approximately 10-20 mg of diethyl adipate into a clean, dry vial.

• Add approximately 0.6-0.7 mL of a deuterated solvent, such as chloroform-d (CDCl₃), which is a common choice for esters.[3][4]

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), if quantitative analysis or precise chemical shift referencing is required.

• Gently swirl the vial to ensure the sample is completely dissolved and the solution is homogeneous.

• Using a Pasteur pipette, transfer the solution into a clean, dry 5 mm NMR tube to a height of approximately 4-5 cm.

Data Acquisition (¹H NMR):

• Insert the NMR tube into the spectrometer.

• Lock onto the deuterium signal of the solvent and shim the magnetic field to optimize its homogeneity.

• Acquire the ¹H NMR spectrum over a spectral width of approximately 0-12 ppm.

Data Acquisition (¹³C NMR):

• A slightly higher sample concentration (30-50 mg) may be beneficial for obtaining a good signal-to-noise ratio in a reasonable time.

• Acquire the ¹³C NMR spectrum with proton decoupling to simplify the spectrum to single lines for each unique carbon atom.

Data Presentation

FTIR Spectral Data

The FTIR spectrum of diethyl adipate is characterized by the following key absorption bands:

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
~2980-2850	C-H stretch	Aliphatic (CH₂, CH₃)
~1735	C=O stretch	Ester Carbonyl[1][2]
~1240 and ~1170	C-O stretch	Ester

NMR Spectral Data

The ¹H and ¹³C NMR spectra of diethyl adipate in CDCl₃ show distinct signals corresponding to the different protons and carbons in the molecule.

¹H NMR Data [4]

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~4.12	Quartet	4H	-O-CH₂ -CH₃
~2.32	Triplet	4H	-O-C(=O)-CH₂ -
~1.67	Multiplet	4H	-C(=O)-CH₂-CH₂ -
~1.25	Triplet	6H	-O-CH₂-CH₃

¹³C NMR Data [3]

Chemical Shift (δ, ppm)	Assignment
~173.5	-C =O
~60.3	-O-CH₂ -CH₃
~34.0	-O-C(=O)-CH₂ -
~24.5	-C(=O)-CH₂-CH₂ -
~14.2	-O-CH₂-CH₃

Visualization

Caption: Workflow for the spectroscopic characterization of diethyl adipate.

Conclusion

FTIR and NMR spectroscopy are indispensable and complementary techniques for the unambiguous characterization of diethyl adipate. FTIR provides rapid confirmation of the ester functional group, while ¹H and ¹³C NMR spectroscopy offer a detailed map of the molecule's structure. The protocols and data presented in this application note provide a comprehensive guide for the successful analysis of diethyl adipate in a research and quality control setting.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Diethyl adipate(141-28-6) 13C NMR spectrum [chemicalbook.com]
• 4. Diethyl adipate(141-28-6) 1H NMR [m.chemicalbook.com]

Application Note and Protocol for the Laboratory Synthesis of Diethyl Adipate

Introduction

Diethyl adipate is a diester of adipic acid and ethanol, widely utilized as a plasticizer, a solvent in organic synthesis, and a monomer in the production of various polymers.[1][2][3] In a laboratory setting, it is most commonly synthesized via the Fischer esterification of adipic acid with an excess of ethanol, typically in the presence of an acid catalyst.[1][2][4] This document provides a detailed protocol for the synthesis, purification, and characterization of diethyl adipate suitable for researchers, scientists, and professionals in drug development and chemical synthesis.

Reaction Principle

The synthesis of diethyl adipate from adipic acid and ethanol is a reversible esterification reaction. To drive the equilibrium towards the formation of the product, an excess of one reactant (typically ethanol) is used, and the water formed as a byproduct is removed, often by azeotropic distillation.[5] The reaction is catalyzed by a strong acid, such as concentrated sulfuric acid.[1][4]

Chemical Equation:

HOOC-(CH₂)₄-COOH + 2 CH₃CH₂OH ⇌ CH₃CH₂OOC-(CH₂)₄-COOCH₂CH₃ + 2 H₂O (Adipic Acid + Ethanol ⇌ Diethyl Adipate + Water)

Experimental Protocol

Materials and Equipment:

• Adipic acid

• Absolute ethanol[6]

• Toluene[6]

• Concentrated sulfuric acid[4][6]

• Anhydrous potassium carbonate[6]

• Anhydrous sodium sulfate[5]

• Round-bottom flask

• Dean-Stark apparatus or a setup for azeotropic distillation[7]

• Condenser

• Heating mantle with a magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Vacuum distillation apparatus

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, combine adipic acid, absolute ethanol, and toluene. For every 3 moles of adipic acid, use 9 moles of absolute ethanol and 540 cc of toluene.[6]

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the mixture. Approximately 2.5 cc of concentrated sulfuric acid can be used for a 3-mole scale reaction of adipic acid.[6]

• Azeotropic Distillation: Assemble a Dean-Stark apparatus with a condenser on top of the round-bottom flask. Heat the mixture to reflux using a heating mantle. The azeotropic mixture of ethanol, toluene, and water will begin to distill at around 75°C.[6]

• Reaction Monitoring: Continue the distillation until the temperature of the vapor rises to 78°C, indicating that the removal of water is nearing completion.[6]

• Neutralization and Drying: Allow the reaction mixture to cool to room temperature. Transfer the mixture to a separatory funnel containing a solution of anhydrous potassium carbonate to neutralize the acidic catalyst and remove any remaining water. Shake the mixture well.[6]

• Solvent Removal: Separate the organic layer and filter it. Return the organic layer to a distillation flask and distill off the toluene and excess ethanol.[6]

• Purification by Vacuum Distillation: The residual liquid is the crude diethyl adipate. Purify this by vacuum distillation. Diethyl adipate distills at approximately 138°C at a pressure of 20 mm Hg.[6]

• Characterization: The purified diethyl adipate should be a clear, colorless liquid.[1] Characterize the product by determining its physical properties (boiling point, density, refractive index) and spectroscopic data (IR, NMR).

Data Presentation

The following table summarizes the quantitative data for the synthesis of diethyl adipate.

Parameter	Value	Reference
Reactants
Adipic Acid	3 moles (438 g)	[6]
Absolute Ethanol	9 moles (1080 cc)	[6]
Toluene	540 cc	[6]
Catalyst
Concentrated Sulfuric Acid	2.5 cc	[6]
Reaction Conditions
Initial Distillation Temperature	75°C	[6]
Final Distillation Temperature	78°C	[6]
Purification
Neutralizing Agent	Anhydrous Potassium Carbonate	[6]
Product Information
Expected Yield	94-98%	[6]
Boiling Point	251°C (at atmospheric pressure)	[1][2]
Boiling Point (Vacuum)	138°C at 20 mm Hg	[6]
Density	1.009 g/mL at 25°C	[1]
Refractive Index (n20/D)	1.427	[1][2]
Melting Point	-20 to -19°C	[1][2]

Experimental Workflow

Caption: Workflow for the synthesis of diethyl adipate via Fischer esterification.

References

• 1. Cas 141-28-6,Diethyl adipate | lookchem [lookchem.com]
• 2. nbinno.com [nbinno.com]
• 3. Diethyl adipate | 141-28-6 [chemicalbook.com]
• 4. Diethyl adipate synthesis - chemicalbook [chemicalbook.com]
• 5. benchchem.com [benchchem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. benchchem.com [benchchem.com]

Diethyl Adipate: A Versatile and Sustainable Solvent for Organic Reactions and Extractions

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl adipate (DEA), a biodegradable and low-toxicity organic solvent, is emerging as a promising green alternative to traditional volatile organic compounds in various chemical applications.[1][2][3][4] Its favorable physicochemical properties, including a high boiling point, low vapor pressure, and good solvency for a range of organic compounds, make it an attractive medium for organic synthesis and extraction processes.[5][6][7] This document provides detailed application notes and experimental protocols for the use of diethyl adipate as a solvent in key organic reactions and extractions, targeting researchers, scientists, and professionals in drug development.

Physicochemical Properties of Diethyl Adipate

A comprehensive understanding of a solvent's properties is crucial for its effective application. The key physical and chemical characteristics of diethyl adipate are summarized in the table below.[5][6][8][9][10]

Property	Value
Molecular Formula	C₁₀H₁₈O₄
Molecular Weight	202.25 g/mol
Appearance	Clear, colorless to pale yellow liquid
Odor	Odorless to slightly fruity
Melting Point	-20 to -19 °C
Boiling Point	251 °C
Density	1.009 g/mL at 25 °C
Refractive Index	1.427 at 20 °C
Flash Point	>110 °C
Water Solubility	Insoluble (<0.1 g/L)
Solubility in Organic Solvents	Soluble in ethanol and other common organic solvents

Safety and Handling

Diethyl adipate is considered to be of low toxicity. However, standard laboratory safety practices should always be observed.[11][12][13]

• Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses, chemical-resistant gloves, and a lab coat.[11][13]

• Handling: Avoid contact with eyes, skin, and clothing. Wash thoroughly after handling.[11][13]

• Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[12][14]

• Fire Safety: Diethyl adipate has a high flash point, making it less flammable than many common organic solvents. In case of fire, use carbon dioxide, dry chemical powder, or water spray to extinguish.[11]

Applications in Organic Synthesis

Diethyl adipate serves as an effective solvent for a variety of organic reactions, offering benefits such as improved reaction control and facilitating greener chemical processes.

Dieckmann Condensation

The Dieckmann condensation is an intramolecular cyclization of a diester to form a β-keto ester. Diethyl adipate itself can undergo this reaction to produce a five-membered ring, a key structural motif in many natural products and pharmaceuticals.[15][16][17][18]

Experimental Protocol: Dieckmann Condensation of Diethyl Adipate

This protocol describes the base-catalyzed intramolecular condensation of diethyl adipate.

Caption: Workflow for the Dieckmann Condensation of Diethyl Adipate.

Materials:

• Diethyl adipate

• Sodium ethoxide

• Toluene (optional, for solvent-based reaction)

• Hydrochloric acid (5% aqueous solution)

• Organic solvent for extraction (e.g., diethyl ether)

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add diethyl adipate.

• Solvent-Free Condition: Slowly add powdered sodium ethoxide to the diethyl adipate with vigorous stirring. The reaction is exothermic.[19][20]

• Solvent-Based Condition (Alternative): Dissolve diethyl adipate in an appropriate volume of dry toluene. Add sodium ethoxide to the solution.

• Reaction: Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress by a suitable technique (e.g., TLC or GC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Carefully add 5% aqueous hydrochloric acid to neutralize the mixture.[8][17]

• Extraction: Transfer the mixture to a separatory funnel and extract the product with an organic solvent such as diethyl ether.

• Drying and Concentration: Dry the combined organic layers over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by vacuum distillation to obtain 2-ethoxycarbonylcyclopentanone.

Quantitative Data:

Reaction Condition	Base	Yield (%)	Reference
Solvent-Free	Sodium Ethoxide	61	[20]
In Toluene	Sodium Ethoxide	Not specified, but generally proceeds well	[16][17]
Solvent-Free	Potassium tert-butoxide	82	[20]

Saponification

Saponification is the base-catalyzed hydrolysis of an ester into a carboxylate salt and an alcohol. The saponification of diethyl adipate can be controlled to produce either the monoester or the dicarboxylate salt.[7][21][22][23]

Experimental Protocol: Saponification of Diethyl Adipate

This protocol details the partial saponification of diethyl adipate to monoethyl adipate using reactive distillation.[9][21][22]

Caption: Workflow for the Saponification of Diethyl Adipate via Reactive Distillation.

Materials:

• Diethyl adipate

• Sodium hydroxide (NaOH) solution (e.g., 3N)

• Distillation apparatus

Procedure:

• Reaction Setup: In a distillation flask, combine diethyl adipate and a sodium hydroxide solution.

• Reactive Distillation: Heat the mixture to boiling. The monoethyl adipate formed is continuously removed from the reaction mixture by distillation.[9][22]

• Product Collection: Collect the distillate, which will contain the desired monoethyl adipate. The distillate may form two layers, with the product concentrated in one of the layers.

• Analysis: The conversion of diethyl adipate to monoethyl adipate can be monitored by techniques such as FTIR spectroscopy.[21]

Quantitative Data:

Reaction Condition	Conversion to Monoethyl Adipate (%)	Reference
Without Distillation	15.3	[9][22]
With Reactive Distillation	up to 86	[9][22]

Enzymatic Polymerization

Diethyl adipate can serve as a monomer and a solvent in enzymatic polymerization reactions to produce biodegradable polyesters. This approach offers a green and sustainable route to polymer synthesis.[19][24][25][26]

Experimental Protocol: Enzymatic Synthesis of Poly(1,6-hexylene adipate)

This protocol describes the synthesis of a polyester from 1,6-hexanediol and diethyl adipate using an immobilized lipase.[19]

Caption: Workflow for the Enzymatic Synthesis of Poly(1,6-hexylene adipate).

Materials:

• 1,6-Hexanediol

• Diethyl adipate

• Immobilized Lipase (e.g., Novozym 435)

• Diphenyl ether (optional, as a co-solvent)

Procedure:

• Monomer and Enzyme Preparation: In a reaction vessel, combine equimolar amounts of 1,6-hexanediol and diethyl adipate. Add the immobilized lipase (typically 1-10% by weight of the monomers).

• Polymerization: Heat the mixture with stirring. The reaction can be carried out in bulk (solvent-free) or in a high-boiling solvent like diphenyl ether.

• Reaction Conditions: The reaction temperature is typically maintained between 80-100 °C. The reaction can be performed under atmospheric pressure initially, followed by the application of a vacuum to remove the ethanol byproduct and drive the polymerization to completion.

• Enzyme Removal: After the desired reaction time, cool the mixture and remove the immobilized enzyme by filtration. The enzyme can often be washed and reused.

• Polymer Purification: The resulting polyester can be purified by precipitation from a suitable solvent system (e.g., dissolving in chloroform and precipitating in methanol).

Quantitative Data:

Monomers	Enzyme	Solvent	Molecular Weight (Mn)	Reference
1,6-Hexanediol, Diethyl Adipate	Novozym 435	Diphenyl Ether	5,000 - 18,500 g/mol	[19]

Application in Extractions

Diethyl adipate's low water solubility and good solvency for organic molecules make it a suitable solvent for liquid-liquid extractions.

Extraction of Alcohols from Aqueous Solutions

General Protocol: Liquid-Liquid Extraction of Ethanol from Water

Caption: General Workflow for Liquid-Liquid Extraction of Ethanol.

Materials:

• Aqueous ethanol solution of known concentration

• Diethyl adipate

• Separatory funnel

• Analytical instrument for ethanol quantification (e.g., Gas Chromatography)

Procedure:

• Phase Ratio: In a separatory funnel, combine the aqueous ethanol solution and diethyl adipate in a defined volume ratio (e.g., 1:1).

• Extraction: Shake the separatory funnel vigorously for a set period to ensure thorough mixing and mass transfer of the ethanol into the diethyl adipate phase.

• Phase Separation: Allow the two phases to separate completely. The less dense diethyl adipate layer will be the upper phase.

• Collection: Carefully separate the two layers.

• Analysis: Determine the concentration of ethanol in both the aqueous and diethyl adipate phases using a suitable analytical method like Gas Chromatography.

• Calculation of Efficiency: Calculate the distribution coefficient (K) and separation factor (α) to quantify the extraction efficiency.

Note: The optimal extraction conditions (e.g., solvent-to-feed ratio, temperature, and contact time) would need to be determined experimentally to maximize the extraction efficiency. Studies with similar solvents like 1-butanol, 1-pentanol, and 1-hexanol have shown that the distribution coefficients are greater than 1 and separation factors are considerably greater than 2, indicating their suitability for ethanol extraction.[28] A similar performance could be expected for diethyl adipate.

Conclusion

Diethyl adipate is a versatile and environmentally benign solvent with significant potential in organic synthesis and extraction processes. Its application in Dieckmann condensation, saponification, and enzymatic polymerization demonstrates its utility in constructing valuable chemical entities and biodegradable materials. While its application in industrial-scale extractions requires further quantitative studies, its properties suggest it is a promising candidate. The protocols and data presented herein provide a valuable resource for researchers and professionals seeking to incorporate greener and more sustainable practices into their work.

References

• 1. neuroquantology.com [neuroquantology.com]
• 2. researchgate.net [researchgate.net]
• 3. Green solvents for sustainable organic synthesis: state of the art - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. jetir.org [jetir.org]
• 5. fishersci.com [fishersci.com]
• 6. Diethyl adipate (CAS 141-28-6) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. repository.uobaghdad.edu.iq [repository.uobaghdad.edu.iq]
• 8. diethyl adipate, 141-28-6 [thegoodscentscompany.com]
• 9. Diethyl Adipate | C10H18O4 | CID 8844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. DIETHYL ADIPATE - Ataman Kimya [atamanchemicals.com]
• 11. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 12. Diethyl adipate - Safety Data Sheet [chemicalbook.com]
• 13. fishersci.com [fishersci.com]
• 14. Diethyl adipate|MSDS [dcchemicals.com]
• 15. grokipedia.com [grokipedia.com]
• 16. brainly.in [brainly.in]
• 17. A Dieckmann condensation of diethyl adipate was carried class 12 chemistry CBSE [vedantu.com]
• 18. m.youtube.com [m.youtube.com]
• 19. mdpi.com [mdpi.com]
• 20. US20060079709A1 - Process for preparing cyclic ketones - Google Patents [patents.google.com]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. Saponification-Typical procedures - operachem [operachem.com]
• 24. Recent Advances in the Enzymatic Synthesis of Polyester - PMC [pmc.ncbi.nlm.nih.gov]
• 25. epub.jku.at [epub.jku.at]
• 26. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 27. researchgate.net [researchgate.net]
• 28. nopr.niscpr.res.in [nopr.niscpr.res.in]

Application of Diethyl Adipate in the Synthesis of Polyamides: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diethyl adipate, a diethyl ester of adipic acid, serves as a valuable monomer in the synthesis of polyamides. Its application offers an alternative to the traditional polycondensation reaction between a dicarboxylic acid and a diamine. The use of diethyl adipate can be advantageous in certain polymerization processes, such as melt polycondensation, by mitigating issues related to the sublimation of diacids at high temperatures and facilitating a more controlled reaction. This document provides detailed application notes and experimental protocols for the synthesis of polyamides using diethyl adipate, with a focus on poly(hexamethylene adipamide), commonly known as Nylon 6,6.

Reaction Principle

The synthesis of polyamides from diethyl adipate and a diamine, such as 1,6-hexanediamine (hexamethylenediamine), is a condensation polymerization reaction. The reaction proceeds via nucleophilic acyl substitution, where the amine groups of the diamine attack the electrophilic carbonyl carbons of the diethyl adipate. This results in the formation of an amide linkage and the elimination of ethanol as a byproduct. The reaction is typically carried out at elevated temperatures to drive the polymerization forward by continuously removing the ethanol byproduct.

Application Notes

The use of diethyl adipate in polyamide synthesis is particularly relevant for:

• Melt Polycondensation: Diethyl adipate has a higher boiling point and lower volatility compared to adipic acid, which can sublime at the high temperatures required for melt polymerization. This leads to better stoichiometric control and the potential for achieving higher molecular weight polymers.

• Specialty Polyamides: Diethyl adipate can be copolymerized with other diesters or diacids to produce copolyamides with tailored properties.

• Bio-based Polyamides: As adipic acid can be derived from renewable resources, the use of diethyl adipate can contribute to the synthesis of more sustainable polymers.

Experimental Protocols

This section provides a detailed protocol for the synthesis of poly(hexamethylene adipamide) from diethyl adipate and 1,6-hexanediamine via a two-step melt polycondensation process. This protocol is adapted from procedures described for similar ester-based polyamide syntheses.[1]

Materials and Equipment

• Diethyl adipate (purified)

• 1,6-Hexanediamine (purified)

• Deionized water

• Nitrogen gas (high purity)

• Glass reactor with a mechanical stirrer, nitrogen inlet, and a distillation condenser

• Heating mantle with temperature controller

• Vacuum pump

• Collection flask for distillate

Experimental Procedure

Step 1: Pre-polymerization and Removal of Ethanol

• Charge the glass reactor with equimolar amounts of diethyl adipate and 1,6-hexanediamine.

• Add approximately 10-50% by weight of deionized water to the mixture.[1] The water aids in the initial hydrolysis of the ester and helps to purge the ethanol as it is formed.[1]

• Seal the reactor and purge with high-purity nitrogen gas for at least 30 minutes to remove any oxygen.

• Begin stirring the mixture and gradually heat the reactor to a temperature of 100-165°C.[1]

• Maintain this temperature while continuously distilling off the ethanol-water mixture. This step is continued until at least 90 mol% of the theoretical amount of ethanol has been removed.[1] A sufficient amount of water should be retained to keep the oligomeric product in a molten state.[1]

Step 2: Polycondensation

• After the removal of the majority of the ethanol, gradually increase the temperature of the reactor to 200-260°C.[1]

• The pressure in the reactor will increase due to the generation of water vapor. The pressure is typically maintained between 6.89 x 10^5 to 1.72 x 10^6 Pa (100 to 250 psig) to keep the reactants in the molten state and to facilitate the removal of the remaining water and ethanol.[1]

• Gradually reduce the pressure to atmospheric pressure over a period of time.

• Further increase the temperature to 270-280°C and apply a vacuum to the system.[1] This step is crucial for removing the last traces of water and driving the polymerization to achieve a high molecular weight polymer.

• Continue the reaction under vacuum with stirring for a sufficient period (e.g., 45 minutes or until the desired melt viscosity is achieved).[1]

• Once the polymerization is complete, stop the heating and stirring.

• The molten polymer can be extruded from the reactor as a strand and pelletized after cooling, or the reactor can be cooled, and the solid polymer block removed.[1]

• The resulting polymer can be ground for further analysis.[1]

Data Presentation

The following tables summarize typical quantitative data for polyamides synthesized from adipate esters and diamines.

Table 1: Reaction Conditions and Molecular Weight of Synthesized Copolyamides

Monomers	Polymerization Method	Temperature (°C)	Time (h)	Number Average Molecular Weight (Mn, kDa)	Polydispersity Index (PDI)	Reference
Renewable Monomers, 1,6-Hexamethylenediamine, Dimethyl Adipate	Melt Polycondensation	Not Specified	Not Specified	11.2 - 21.4	1.45 - 2.28	[2]
Divanillic Acid, Various Diamines	Polycondensation	Not Specified	Not Specified	50 - 110 (Mw)	Not Specified	[2]
Furan Dicarboxylic Acid Dimethyl Ester, Aliphatic Diamines	Melt Polycondensation with Catalyst	Not Specified	Not Specified	> 32	1.7 - 2.1	[2]

Table 2: Thermal Properties of Polyamides Derived from Adipate Esters

Polyamide Type	Melting Temperature (Tm, °C)	Glass Transition Temperature (Tg, °C)	Decomposition Temperature (Td, 5% weight loss, °C)	Reference
Copolyamides from Renewable Monomers and Dimethyl Adipate	224 - 250	Not Specified	> 350	[2]
Furan-based Polyamides	Not Specified	70 - 100	350 - 450	[2]

Mandatory Visualization

Synthesis Pathway of Poly(hexamethylene adipamide)

Caption: Reaction scheme for the synthesis of poly(hexamethylene adipamide).

Experimental Workflow for Polyamide Synthesis

Caption: Workflow for the synthesis of polyamide via melt polycondensation.

References

• 1. DE69817877T2 - METHOD FOR PRODUCING POLYHEXAMETHYLENE ADIPAMIDE FROM MONOMETHYLENE ADIPATE AND HEXAMETHYLENE DIAMINE - Google Patents [patents.google.com]
• 2. Biobased Polyamides: A Journey from the Biomass Towards Cutting Edge Materials - PMC [pmc.ncbi.nlm.nih.gov]

Diethyl Adipate: A Non-Toxic Plasticizer for Food Packaging Applications

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed overview of Diethyl Adipate (DEA) as a non-toxic plasticizer for food packaging materials. It includes a summary of its performance characteristics, regulatory status, and detailed protocols for its evaluation. The information is intended to guide researchers and industry professionals in assessing and utilizing DEA as a safer alternative to traditional phthalate-based plasticizers.

Introduction

Plasticizers are essential additives in polymer formulations, imparting flexibility and durability to otherwise rigid materials like Polyvinyl Chloride (PVC). For decades, phthalate esters, such as Di(2-ethylhexyl) phthalate (DOP), have dominated the plasticizer market. However, growing concerns over their potential toxicity and endocrine-disrupting effects have spurred the search for safer alternatives, particularly for sensitive applications like food packaging.[1][2]

Adipate esters, including Diethyl Adipate (DEA), have emerged as promising non-toxic substitutes.[1] Adipates generally exhibit good compatibility with PVC, enhance low-temperature performance, and have a lower tendency to migrate compared to some phthalates.[2][3] This document focuses on the application and evaluation of Diethyl Adipate as a plasticizer in food contact materials.

Performance Characteristics of Diethyl Adipate

The primary function of a plasticizer is to increase the free volume between polymer chains, thereby lowering the glass transition temperature (Tg) and increasing flexibility.[4] The effectiveness of a plasticizer is determined by its chemical compatibility with the polymer, molecular size, and polarity.[5]

Table 1: Comparison of Physical and Mechanical Properties of Plasticizers in PVC

Property	Diethyl Adipate (DEA)	Di(2-ethylhexyl) Adipate (DEHA)	Di(2-ethylhexyl) Phthalate (DOP)
Glass Transition Temperature (Tg) of Plasticized PVC	300-350 K[6]	Lower than DEA[6]	250-300 K[6]
Young's Modulus of Plasticized PVC	Predicted to be higher than DEHP-plasticized PVC[6]	Data not available	Lower than DEA-plasticized PVC[6]
Tensile Strength	Generally, adipates may show comparable tensile strength to DOP.[1]	Data not available	Baseline for comparison
Elongation at Break	Generally, adipates may show comparable elongation at break to DOP.[1]	Data not available	Baseline for comparison

Note: The data for DEA's effect on Tg and Young's Modulus is based on molecular dynamics simulations and may vary with experimental conditions and plasticizer concentration.

Regulatory Framework and Safety Profile

The use of substances in food contact materials is strictly regulated to ensure consumer safety. In the European Union, Commission Regulation (EU) No 10/2011 on plastic materials and articles intended to come into contact with food sets the legal framework.[7][8] This regulation establishes an Overall Migration Limit (OML) for all non-volatile substances that migrate from the packaging into food, which is set at 10 milligrams per square decimeter of contact surface (mg/dm²) or 60 milligrams per kilogram of food (mg/kg).[8]

For specific substances, a Specific Migration Limit (SML) may be established based on toxicological risk assessments. While a specific SML for Diethyl Adipate is not explicitly listed in the public sections of the regulation, adipic acid and its esters are generally considered. For substances without a specific limit, a generic SML of 60 mg/kg applies.[9]

In the United States, the Food and Drug Administration (FDA) regulates food contact materials. New substances are typically approved through a Food Contact Notification (FCN) process, which requires the submission of detailed information on the substance's identity, intended use, migration data, and toxicological safety.

Safety Profile: Diethyl Adipate is considered to have low toxicity.[10] Toxicological data indicates a high oral LD50 in mice (8,100 mg/kg), suggesting low acute toxicity.[10] It is not classified as a carcinogen by IARC.[10] However, as with any substance used in food contact materials, a thorough risk assessment considering potential migration levels and toxicological data is essential.[11]

Table 2: Regulatory and Toxicological Profile of Diethyl Adipate

Parameter	Value / Information	Reference
EU Overall Migration Limit (OML)	10 mg/dm² or 60 mg/kg of food	[8]
EU Specific Migration Limit (SML)	Generic SML of 60 mg/kg may apply in the absence of a specific limit.	[9]
Acute Oral Toxicity (LD50, mouse)	8,100 mg/kg	[10]
Carcinogenicity (IARC)	Not classifiable as a human carcinogen.	[10]

Experimental Protocols

Migration Testing

Migration testing is crucial to ensure that the amount of plasticizer transferring from the packaging to the food does not exceed regulatory limits.[12] The testing is performed using food simulants under conditions that mimic the intended use of the packaging.[12]

Protocol: Specific Migration of Diethyl Adipate from a Polymer Film

1. Materials and Reagents:

• Polymer film containing Diethyl Adipate.
• Food Simulants (as per Regulation (EU) No 10/2011):
• Simulant A: 10% ethanol (for aqueous foods)
• Simulant B: 3% acetic acid (for acidic foods)
• Simulant D2: Vegetable oil (for fatty foods)
• Diethyl Adipate analytical standard.
• Internal standard (e.g., Di-n-butyl adipate).
• Solvents for extraction (e.g., hexane, acetonitrile).
• Glass migration cells or pouches.
• Incubator.
• Gas Chromatograph-Mass Spectrometer (GC-MS).

2. Sample Preparation:

• Cut the polymer film into test specimens of a known surface area (e.g., 1 dm²).
• Clean the specimens to remove any surface contamination.

3. Migration Test:

• Place the test specimen in a migration cell or pouch.
• Add a known volume of the selected food simulant, ensuring a defined surface area-to-volume ratio (e.g., 6 dm²/L).
• Seal the migration cell/pouch.
• Incubate under conditions representative of the intended use (e.g., 10 days at 40°C for long-term storage at room temperature).[12]

4. Sample Extraction:

• For Aqueous Simulants (A and B):
• After the incubation period, remove the food simulant.
• Perform a liquid-liquid extraction of the simulant with a suitable organic solvent (e.g., dichloromethane or hexane).[13]
• Add a known amount of internal standard to the extract.
• Concentrate the extract to a small volume.
• For Fatty Food Simulant (D2 - Vegetable Oil):
• Extraction from an oily matrix is more complex and may require a solvent extraction followed by a clean-up step, such as solid-phase extraction (SPE), to remove interfering fatty acids.[9]
• Alternatively, a transesterification method can be used to convert the adipate esters to simpler esters for easier analysis.[9]

5. GC-MS Analysis:

• Inject the concentrated extract into the GC-MS system.
• The following is a general GC-MS protocol that should be optimized for the specific instrument and analytes:

Table 3: General GC-MS Parameters for Diethyl Adipate Analysis

Parameter	Condition
Column	5% Phenyl Methyl Siloxane (e.g., DB-5ms), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector Temperature	250°C
Injection Mode	Splitless
Carrier Gas	Helium, constant flow (e.g., 1 mL/min)
Oven Temperature Program	Initial 60°C for 2 min, ramp at 10°C/min to 280°C, hold for 5 min
MS Transfer Line Temp.	280°C
MS Ion Source Temp.	230°C
Ionization Mode	Electron Impact (EI) at 70 eV
Scan Mode	Selected Ion Monitoring (SIM) for quantification
Quantifier Ion for DEA	To be determined from the mass spectrum (e.g., m/z 129, 157)
Qualifier Ions for DEA	To be determined from the mass spectrum

6. Quantification:

• Prepare a calibration curve using standard solutions of Diethyl Adipate of known concentrations.
• Calculate the concentration of DEA in the food simulant based on the peak area relative to the internal standard and the calibration curve.
• Express the migration results in mg/kg of food simulant or mg/dm² of the contact surface.

Visualizations

Figure 1: Experimental workflow for migration testing of Diethyl Adipate.

Figure 2: Simplified FDA regulatory approval process for a new food contact substance.

Figure 3: Simplified model of Diethyl Adipate interaction within a PVC matrix.

Conclusion

Diethyl Adipate presents a viable and safer alternative to traditional phthalate plasticizers for use in food packaging materials. Its ability to impart flexibility to polymers like PVC, combined with a favorable toxicological profile, makes it an attractive option for the industry. Adherence to regulatory guidelines and thorough migration testing are paramount to ensure that its use in food contact applications is safe for consumers. The protocols and information provided in this document serve as a foundational guide for researchers and professionals working towards the development and validation of safer food packaging solutions.

References

• 1. mdpi.com [mdpi.com]
• 2. Recent Attempts in the Design of Efficient PVC Plasticizers with Reduced Migration - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pschemi.com [pschemi.com]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Thermomechanical Properties of Nontoxic Plasticizers for Polyvinyl Chloride Predicted from Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. eur-lex.europa.eu [eur-lex.europa.eu]
• 8. (EU) No 10/2011 Commission Regulation on Plastic Materials and Articles Intended to Come into Contact with Food | Inventory Pedia | ChemRadar [chemradar.com]
• 9. researchgate.net [researchgate.net]
• 10. Diethyl adipate - Safety Data Sheet [chemicalbook.com]
• 11. Safety assessment of diethyl[[3,5‐bis(1,1‐dimethylethyl)‐4‐hydroxyphenyl]methyl] phosphonate for use in a food contact material - PMC [pmc.ncbi.nlm.nih.gov]
• 12. fishersci.es [fishersci.es]
• 13. GC/MS method for the determination of adipate plasticizers in ham sausage and its application to kinetic and penetration studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Determining Diethyl Adipate Migration from Plastics: An Application Note and Protocol

Abstract

This document provides detailed methodologies for determining the migration of diethyl adipate (DEHA), a common plasticizer, from plastic materials into food simulants. The protocols outlined herein are intended to guide researchers, scientists, and drug development professionals in the accurate quantification of DEHA migration, a critical aspect of ensuring the safety of food contact materials and pharmaceutical packaging. This application note includes comprehensive experimental protocols for migration studies, sample preparation, and analysis by Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC). Quantitative data from various studies are summarized in structured tables for comparative analysis. Additionally, diagrams illustrating the experimental workflow are provided to enhance understanding.

Introduction

Diethyl adipate (DEHA) is an organic ester commonly used as a plasticizer in various polymers, including polyvinyl chloride (PVC) and polyethylene (PE), to impart flexibility and durability. Its application extends to food packaging films, medical devices, and pharmaceutical containers. However, the potential for DEHA to migrate from these plastic materials into food, beverages, or pharmaceutical formulations is a significant safety concern. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Food Safety Authority (EFSA) have established specific migration limits (SMLs) to minimize consumer exposure.[1][2] Therefore, robust and validated analytical methods are essential for quantifying DEHA migration.

This application note details the established methods for conducting migration studies and the subsequent analysis of DEHA using GC-MS and HPLC, two of the most prevalent and reliable techniques for this purpose.

Regulatory Context

The migration of substances from food contact materials is regulated to ensure consumer safety. In the European Union, Regulation (EU) No 10/2011 on plastic materials and articles intended to come into contact with food sets out the rules for migration testing.[3][4] This includes an overall migration limit (OML) of 10 mg/dm² of the surface area of the material, and specific migration limits (SMLs) for individual substances.[2] For DEHA, the SML in the EU is 18 mg/kg of food or food simulant.[1] Similarly, the FDA provides guidelines for the testing of plasticizers in food contact materials.[5]

Experimental Workflow

The overall process for determining DEHA migration from plastics involves a series of sequential steps, from the initial migration experiment to the final data analysis. This workflow ensures that the testing is conducted under controlled and reproducible conditions, leading to accurate and reliable results.

Caption: Overall experimental workflow for determining diethyl adipate migration.

Quantitative Data on Diethyl Adipate Migration

The migration of DEHA is influenced by several factors, including the type of plastic, the nature of the food simulant, the contact time, and the temperature. The following tables summarize quantitative data from various studies to provide a comparative overview.

Table 1: Migration of Diethyl Adipate from Polyvinyl Chloride (PVC) into Various Food Simulants

Food Simulant	Time (days)	Temperature (°C)	DEHA Migration (mg/kg)	Reference
Isooctane	2	20	5 - 25	[1]
Halawa Tehineh (Halva)	10	25	81.4	[6]
Cheese	Not Specified	Not Specified	Not Specified	[7]
Cooked Meats	Not Specified	Not Specified	Not Specified	[7]

Table 2: Migration of Diethyl Adipate from Polyethylene (PE) into Various Food Simulants

Food Simulant	Time (days)	Temperature (°C)	DEHA Migration (mg/kg)	Reference
95% Ethanol	10	60	Not Specified	[8]
3% Acetic Acid	10	40	Not Specified	[3]
20% Ethanol	10	40	Not Specified	[3]

Detailed Experimental Protocols

This section provides detailed, step-by-step protocols for conducting migration studies and analyzing DEHA using GC-MS and HPLC.

Migration Study Protocol

This protocol is based on the general principles outlined in EU Regulation No 10/2011.[3]

Objective: To simulate the transfer of DEHA from a plastic sample into a food simulant under controlled conditions.

Materials:

• Plastic sample of known surface area (e.g., 1 dm²)

• Food simulant (selected based on the type of food the plastic is intended for, e.g., 10% ethanol for aqueous foods, 20% ethanol for alcoholic foods, 3% acetic acid for acidic foods, olive oil or isooctane for fatty foods)

• Glass migration cell or container with a hermetic seal

• Incubator or oven capable of maintaining the desired temperature

• Analytical balance

Procedure:

• Cut the plastic sample to a precise surface area (e.g., 10 cm x 10 cm = 1 dm²).

• Clean the plastic sample to remove any surface contamination, typically by rinsing with deionized water and/or ethanol and allowing it to dry completely.

• Place the plastic sample into the migration cell.

• Add a known volume of the pre-conditioned food simulant to the migration cell, ensuring the plastic is fully immersed. A typical ratio is 100 mL of simulant per 1 dm² of plastic.

• Seal the migration cell to prevent evaporation of the simulant.

• Place the migration cell in an incubator set to the desired temperature (e.g., 40°C or 60°C).[3][8]

• Incubate for the specified duration (e.g., 10 days for long-term storage simulation).[3]

• After the incubation period, remove the migration cell and allow it to cool to room temperature.

• Carefully remove the plastic sample. The remaining food simulant now contains the migrated DEHA and is ready for sample preparation and analysis.

• Prepare a blank sample by incubating the same food simulant without the plastic sample under the same conditions.

Sample Preparation: Liquid-Liquid Extraction (LLE)

Objective: To extract DEHA from the food simulant into an organic solvent suitable for GC-MS or HPLC analysis.

Materials:

• Food simulant containing migrated DEHA

• Separatory funnel

• Organic solvent (e.g., n-hexane, dichloromethane)[9]

• Sodium chloride (for salting out, if necessary)

• Anhydrous sodium sulfate (for drying)

• Rotary evaporator or nitrogen evaporator

• Volumetric flask

• Internal standard solution (e.g., deuterated DEHA or another suitable compound)

Procedure:

• Transfer a known volume of the food simulant (e.g., 20 mL) to a separatory funnel.

• Spike the sample with a known amount of internal standard.

• Add a suitable volume of the extraction solvent (e.g., 5 mL of n-hexane).

• If using an aqueous simulant, adding sodium chloride (e.g., 10% w/v) can improve extraction efficiency by the "salting-out" effect.[9]

• Shake the separatory funnel vigorously for a specified time (e.g., 30 seconds using a vortex mixer) to ensure thorough mixing of the two phases.

• Allow the layers to separate.

• Collect the organic layer (top layer for n-hexane, bottom for dichloromethane).

• Pass the organic extract through a small column containing anhydrous sodium sulfate to remove any residual water.

• Concentrate the extract to a small volume (e.g., 1 mL) using a rotary evaporator or a gentle stream of nitrogen.

• Transfer the concentrated extract to a volumetric flask and adjust to the final volume with the extraction solvent. The sample is now ready for instrumental analysis.

Analytical Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To separate and quantify DEHA in the prepared sample extract.

Caption: Workflow for GC-MS analysis of diethyl adipate.

Instrumentation and Conditions:

Parameter	Setting
Gas Chromatograph
Injection Volume	1 µL
Injection Mode	Splitless
Injector Temperature	270 - 280°C[1]
Column	e.g., DB-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Carrier Gas	Helium at a constant flow of 1.0 - 1.2 mL/min
Oven Temperature Program	Initial temp 170°C, hold for a few minutes, then ramp to 220°C.[1] A broader program could be: initial 40°C for 2 min, ramp at 9°C/min to 300°C, hold for 3 min.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230°C
Transfer Line Temperature	280 - 300°C
Acquisition Mode	Full Scan (e.g., m/z 35-500) for identification and Selected Ion Monitoring (SIM) for quantification. Key ions for DEHA can be selected for higher sensitivity.

Calibration: Prepare a series of calibration standards of DEHA in the same solvent as the final sample extract, covering the expected concentration range of the samples. Spike each standard with the same amount of internal standard as the samples. Construct a calibration curve by plotting the ratio of the DEHA peak area to the internal standard peak area against the concentration of DEHA.

Quality Control:

• Analyze a solvent blank with each batch of samples to check for contamination.

• Analyze the blank food simulant to account for any background levels of DEHA.

• Run a continuing calibration verification (CCV) standard at regular intervals to check for instrument drift.

• Analyze a spiked sample to assess matrix effects and recovery.

Analytical Protocol: High-Performance Liquid Chromatography (HPLC)

Objective: To separate and quantify DEHA in the prepared sample extract.

Instrumentation and Conditions:

Parameter	Setting
HPLC System
Injection Volume	20 µL
Column	Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size)
Mobile Phase	Isocratic or gradient elution with a mixture of acetonitrile and water or a buffer solution.
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detector
Type	UV-Vis Detector
Wavelength	225 - 230 nm

Calibration: Prepare a series of DEHA calibration standards in the mobile phase or a solvent compatible with the mobile phase. Construct a calibration curve by plotting the peak area of DEHA against its concentration.

Quality Control:

• Analyze a mobile phase blank with each batch of samples.

• Analyze the blank food simulant.

• Run a CCV standard periodically.

• Analyze a spiked sample to determine recovery.

Conclusion

The determination of diethyl adipate migration from plastic materials is a critical process for ensuring the safety of food contact materials and pharmaceutical packaging. The protocols detailed in this application note provide a robust framework for conducting these studies. The choice between GC-MS and HPLC will depend on the specific requirements of the analysis, including sensitivity, selectivity, and available instrumentation. By following these standardized procedures, researchers can obtain accurate and reproducible data on DEHA migration, enabling them to assess compliance with regulatory limits and ensure product safety. The provided quantitative data and workflow diagrams serve as valuable resources for planning and executing these important analyses.

References

• 1. researchgate.net [researchgate.net]
• 2. Recent Attempts in the Design of Efficient PVC Plasticizers with Reduced Migration - PMC [pmc.ncbi.nlm.nih.gov]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. Determination of 60 Migrant Substances in Plastic Food Contact Materials by Vortex-Assisted Liquid-Liquid Extraction and GC-Q-Orbitrap HRMS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Migration from plasticized films into foods. 2. Migration of di-(2-ethylhexyl)adipate from PVC films used for retail food packaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Development and validation of a multi-analyte GC-MS method for the determination of 84 substances from plastic food contact materials - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Diethyl Adipate Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the synthesis of diethyl adipate and improve yield.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the synthesis of diethyl adipate, particularly via Fischer esterification.

Issue 1: Low Yield of Diethyl Adipate

Low yields are a common challenge in diethyl adipate synthesis, often stemming from the reversible nature of the Fischer esterification reaction.[1]

Potential Cause: Reaction Equilibrium

The esterification of adipic acid with ethanol is an equilibrium process. Without removing one of the products (water), the reaction will not proceed to completion, limiting the final yield.[1][2]

Solution:

• Water Removal: Employ a Dean-Stark apparatus with a suitable solvent like toluene to azeotropically remove water as it is formed, driving the reaction towards the product side.[1][3]

• Excess Reactant: Use a large excess of ethanol. According to Le Chatelier's principle, this shifts the equilibrium towards the formation of diethyl adipate.[1][3] Using a 3-fold excess of alcohol is a common practice.[3]

Potential Cause: Inactive or Insufficient Catalyst

The acid catalyst (e.g., sulfuric acid) is crucial for increasing the reaction rate.[1] If the catalyst is inactive or used in an insufficient amount, the reaction will be slow and may not reach equilibrium within the allotted time.

Solution:

• Catalyst Concentration: Ensure the catalyst is used in an appropriate concentration. For sulfuric acid, a common concentration is around 1% of the weight of the adipic acid.[3]

• Catalyst Activity: Verify that the acid catalyst has not been neutralized or degraded.

Potential Cause: Suboptimal Reaction Conditions

Temperature and reaction time significantly impact the reaction rate and yield.

Solution:

• Temperature: High temperatures can favor side reactions. It is recommended to run the reaction at the reflux temperature of the solvent system (e.g., around 80°C for ethanol/toluene).[1]

• Reaction Time: Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) to determine the optimal reaction time.[1]

Troubleshooting Workflow for Low Yield

References

• 1. benchchem.com [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Purification of Crude Diethyl Adipate by Vacuum Distillation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of crude diethyl adipate via vacuum distillation.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the vacuum distillation of diethyl adipate.

Q1: My vacuum pump is running, but I cannot achieve the desired low pressure. What should I do?

A1: An inability to reach the target vacuum level is one of the most common problems in vacuum distillation and is often due to leaks in the system.[1][2]

• Check for Leaks:

  • Ensure all ground glass joints are properly sealed with a suitable vacuum grease. Be cautious not to use excessive grease, as it can contaminate the product.[3]

  • Inspect all tubing and connections for cracks, holes, or loose fittings.

  • Perform a "wiggle test" by gently moving hoses and connections to see if the vacuum pressure changes, which can indicate a poor seal.[1]

• Systematic Approach:

  • Isolate different parts of the system to identify the source of the leak. Start by connecting the vacuum gauge directly to the pump to ensure the pump itself is functioning correctly.[1]

  • Gradually add components to the system to pinpoint the faulty connection.

• Virtual Leaks:

  • Contaminants within the system, such as residual solvents or water, can evaporate under vacuum, increasing the pressure. This is known as a virtual leak.[1] Ensure your apparatus is clean and dry before starting the distillation.

Q2: The distillation is very slow, or no distillate is being collected. What are the possible causes?

A2: A slow or non-existent distillation rate can be caused by several factors related to temperature and pressure.

• Inadequate Heating: The heating mantle or oil bath may not be at a high enough temperature to cause the diethyl adipate to boil at the achieved vacuum.

• Pressure Too High: If the vacuum is not low enough, the boiling point of diethyl adipate will be higher. Verify your vacuum level and check for leaks if necessary.

• Poor Insulation: Ensure the distillation column is well-insulated to prevent heat loss.[4]

Q3: The liquid in the distillation flask is bumping violently. How can I prevent this?

A3: Bumping occurs when the liquid becomes superheated and boils in bursts rather than smoothly.

• Stirring: Use a magnetic stir bar and stir plate to ensure smooth and even boiling. Boiling chips are not effective under vacuum.[5]

• Introduction of Gas: In some setups, a fine stream of inert gas (like nitrogen or argon) can be bled into the system to promote smooth boiling.

Q4: The distillate appears cloudy or contains water. How can I resolve this?

A4: Cloudiness in the distillate often indicates the presence of water.

• Drying the Crude Product: Ensure the crude diethyl adipate is thoroughly dried before distillation. This can be done using a suitable drying agent like anhydrous potassium carbonate.[6]

• Clean and Dry Glassware: All glassware used for the distillation must be completely dry.

Q5: My product is discolored after distillation. What could be the cause?

A5: Discoloration can be a sign of thermal degradation.

• Overheating: Diethyl adipate may decompose at excessively high temperatures. It is crucial to use the lowest possible temperature for distillation by maintaining a good vacuum.

• Residual Acid: If the crude diethyl adipate contains residual acid from the synthesis step (e.g., sulfuric acid), this can cause decomposition and charring upon heating.[3] Neutralize and wash the crude product before distillation.

Quantitative Data

The following table summarizes key physical properties of diethyl adipate relevant to its purification by vacuum distillation.

Property	Value
Boiling Point (Atmospheric Pressure)	251 °C[7][8]
Boiling Point (Reduced Pressure)	138 °C @ 20 mmHg[6]
109-110 °C @ 14 mmHg
Density	1.009 g/mL at 25 °C[8]
Refractive Index (n20/D)	1.427[7]
Melting Point	-19 to -20 °C[7]
Molecular Weight	202.25 g/mol [9]

Experimental Protocol: Purification of Crude Diethyl Adipate by Vacuum Distillation

This protocol outlines the steps for purifying crude diethyl adipate, which may contain unreacted starting materials (adipic acid, ethanol), water, and catalyst (e.g., sulfuric acid).[6][10][11]

1. Neutralization and Washing of Crude Product: a. Transfer the crude diethyl adipate to a separatory funnel. b. Wash the crude product with a saturated solution of sodium bicarbonate to neutralize any residual acid catalyst. c. Wash with water to remove any remaining salts and water-soluble impurities. d. Finally, wash with brine (saturated NaCl solution) to aid in the separation of the organic and aqueous layers.

2. Drying the Crude Diethyl Adipate: a. Separate the organic layer and transfer it to a clean, dry flask. b. Add a suitable drying agent, such as anhydrous potassium carbonate, to remove residual water.[6] c. Allow the mixture to stand with occasional swirling until the liquid is clear. d. Filter the dried diethyl adipate to remove the drying agent.

3. Vacuum Distillation Setup: a. Assemble the vacuum distillation apparatus as shown in the diagram below. Ensure all glassware is clean and dry. b. Use a round-bottom flask of an appropriate size for the distillation pot. c. Add a magnetic stir bar to the distillation flask.[5] d. Lightly grease all ground glass joints with a high-vacuum grease. e. Connect the apparatus to a vacuum pump, incorporating a cold trap to protect the pump from corrosive vapors. f. Place a thermometer correctly to measure the temperature of the vapor that is distilling.

4. Distillation Procedure: a. Begin stirring the crude diethyl adipate. b. Turn on the vacuum pump and allow the system to evacuate to the desired pressure. c. Once a stable vacuum is achieved, begin heating the distillation flask using a heating mantle or an oil bath. d. Collect the forerun, which may contain residual ethanol and toluene (if used in the synthesis).[6] e. As the temperature rises and stabilizes at the boiling point of diethyl adipate at the recorded pressure, collect the main fraction in a clean receiving flask. f. Continue distillation until only a small amount of residue remains in the distillation flask. g. Turn off the heating and allow the system to cool down completely before slowly reintroducing air into the apparatus. h. Disassemble the apparatus and characterize the purified diethyl adipate.

Visualizations

Caption: Troubleshooting workflow for vacuum distillation of diethyl adipate.

Caption: Experimental workflow for the purification of diethyl adipate.

References

• 1. beakerandwrench.com [beakerandwrench.com]
• 2. njhjchem.com [njhjchem.com]
• 3. Sciencemadness Discussion Board - Distilling esters with very high boiling points? - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. youtube.com [youtube.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. nbinno.com [nbinno.com]
• 8. Diethyl adipate CAS#: 141-28-6 [m.chemicalbook.com]
• 9. Diethyl Adipate | C10H18O4 | CID 8844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Diethyl adipate synthesis - chemicalbook [chemicalbook.com]
• 11. Cas 141-28-6,Diethyl adipate | lookchem [lookchem.com]

Troubleshooting side reactions in Diethyl adipate synthesis.

Technical Support Center: Diethyl Adipate Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges during the synthesis of diethyl adipate.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing diethyl adipate?

A1: The most prevalent method for synthesizing diethyl adipate is the Fischer-Speier esterification.[1] This reaction involves heating adipic acid and ethanol in the presence of an acid catalyst, typically concentrated sulfuric acid or p-toluenesulfonic acid.[2][3][4][5] The reaction is reversible, and measures are often taken to drive it towards the formation of the diethyl ester.[6][7]

Q2: Why is my yield of diethyl adipate consistently low?

A2: Low yields in diethyl adipate synthesis are often due to the equilibrium nature of the Fischer esterification.[6][8] The reaction between adipic acid and ethanol produces diethyl adipate and water. As the concentration of the products increases, the reverse reaction (hydrolysis of the ester) can occur, leading to an equilibrium state with significant amounts of unreacted starting materials.[5][7] To improve the yield, it is essential to shift the equilibrium towards the products.[8]

Q3: How can I improve the yield of my diethyl adipate synthesis?

A3: There are two primary strategies to drive the Fischer esterification towards a higher yield of diethyl adipate:

• Use of Excess Reactant: According to Le Chatelier's principle, using a large excess of one of the reactants, typically the less expensive and more easily removable ethanol, will shift the equilibrium to favor the product.[7][8] Using a 10-fold excess of alcohol can significantly increase the ester yield.[7][8]

• Removal of Water: Removing water as it is formed is a highly effective method to prevent the reverse reaction and drive the synthesis to completion.[6][8] This is commonly achieved by azeotropic distillation using a Dean-Stark apparatus with a solvent like toluene.[8][9]

Q4: What are the potential side reactions in diethyl adipate synthesis?

A4: Besides incomplete reaction leading to the monoethyl adipate intermediate, other side reactions can occur, particularly under harsh conditions:

• Formation of Diethyl Ether: At high temperatures, the strong acid catalyst (like sulfuric acid) can catalyze the dehydration of ethanol to form diethyl ether.

• Charring/Decomposition: Prolonged heating at very high temperatures can lead to the decomposition and charring of the organic materials.[6]

Q5: What is the role of the acid catalyst?

A5: The acid catalyst, such as sulfuric acid, protonates the carbonyl oxygen of the adipic acid.[8] This protonation makes the carbonyl carbon more electrophilic and, therefore, more susceptible to nucleophilic attack by the ethanol.[5][8] The catalyst increases the rate at which the reaction reaches equilibrium but does not change the position of the equilibrium itself.[8]

Troubleshooting Guide

Problem	Possible Causes	Solutions
Low Yield	Reaction has not reached completion due to equilibrium.	- Increase the molar ratio of ethanol to adipic acid.[7][8]- Remove water as it forms using a Dean-Stark apparatus.[6][8]- Increase the reaction time.[10]
Inactive or insufficient catalyst.	- Ensure the catalyst has not been neutralized and is used in an adequate amount (e.g., 1% by weight of adipic acid).[9]- Verify the activity of the catalyst if it has been stored for a long time.
Product is Contaminated with Starting Material (Adipic Acid)	Incomplete reaction.	- See solutions for "Low Yield".- During workup, wash the organic layer with a saturated sodium bicarbonate solution to remove unreacted adipic acid.[8]
Solid material precipitating upon cooling the reaction mixture.	- This is likely unreacted adipic acid.[9] The reaction needs to be driven further to completion.
Formation of an Oily Layer that is not the Product	Possible formation of diethyl ether or other byproducts.	- Control the reaction temperature to avoid excessive heat that can promote side reactions.[8]- Purify the crude product via vacuum distillation to separate diethyl adipate from lower-boiling impurities.[9]
Difficulty in Product Isolation/Purification	Emulsion formation during aqueous workup.	- Add brine (saturated NaCl solution) to the wash to help break the emulsion.[10]
The product has a high boiling point, making atmospheric distillation difficult.	- Perform the final purification by vacuum distillation. Diethyl adipate distills at approximately 138°C/20 mmHg.[9]

Quantitative Data Summary

Table 1: Effect of Reactant Molar Ratio on Esterification Yield

Molar Ratio (Alcohol:Acid)	Approximate Yield at Equilibrium	Reference
1:1	~65%	[7][8]
10:1	~97%	[7][8]

Table 2: Comparison of Catalytic Systems for Adipate Ester Synthesis

Catalyst	Reactants	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
Sulfuric Acid	Adipic Acid + Ethanol	Reflux (~80°C)	2	Not specified, but a standard method	[8][11]
Titanium Adipate	Dimethyl Adipate + Isooctanol	117	Not Specified	94.23	[10]
Zeolite	Adipic Acid + Ethanol	Not Specified	Not Specified	95.7	[2]

Experimental Protocols

Protocol 1: Fischer Esterification of Adipic Acid with Azeotropic Removal of Water

This protocol is adapted from established procedures for Fischer esterification.[9][11]

• Apparatus Setup: Assemble a round-bottom flask with a Dean-Stark apparatus and a reflux condenser. Add a magnetic stir bar to the flask.

• Reactant Charging: To the round-bottom flask, add:

  • Adipic Acid (1.0 mole equivalent)

  • Absolute Ethanol (3.0 mole equivalents)[9]

  • Toluene (volume sufficient to fill the Dean-Stark trap and provide reflux)[9]

  • Concentrated Sulfuric Acid (approx. 1% of the weight of adipic acid)[9]

• Reaction: Heat the mixture to reflux using a heating mantle. The azeotrope of toluene, ethanol, and water will begin to distill and collect in the Dean-Stark trap. The denser water will separate to the bottom of the trap, while the toluene and ethanol will overflow back into the reaction flask.

• Monitoring: Continue the reflux until no more water collects in the trap, indicating the reaction is complete. This typically takes several hours.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and finally with brine.[8]

  • Dry the organic layer over an anhydrous drying agent (e.g., anhydrous magnesium sulfate).

  • Filter to remove the drying agent.

• Purification:

  • Remove the toluene and excess ethanol by simple distillation or rotary evaporation.

  • Purify the remaining crude diethyl adipate by vacuum distillation. Collect the fraction boiling at approximately 138°C at 20 mmHg.[9]

Visualizations

Caption: Experimental workflow for diethyl adipate synthesis.

Caption: Troubleshooting logic for low yield in synthesis.

References

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. Diethyl adipate synthesis - chemicalbook [chemicalbook.com]
• 3. Cas 141-28-6,Diethyl adipate | lookchem [lookchem.com]
• 4. nbinno.com [nbinno.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. murov.info [murov.info]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. benchchem.com [benchchem.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. benchchem.com [benchchem.com]
• 11. rsc.org [rsc.org]

Technical Support Center: Diethyl Adipate Esterification

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the effective removal of water during diethyl adipate esterification.

Frequently Asked Questions (FAQs)

Q1: Why is water removal crucial in diethyl adipate esterification?

A1: The esterification of adipic acid with ethanol to form diethyl adipate is a reversible equilibrium reaction.[1][2][3] Water is a byproduct of this reaction. According to Le Chatelier's principle, the presence of water in the reaction mixture will shift the equilibrium back towards the reactants (adipic acid and ethanol), thereby reducing the yield of the desired diethyl adipate.[1][2][4] Continuous removal of water is one of the most effective strategies to drive the reaction to completion and achieve a high yield of the ester.[2][5]

Q2: What are the primary methods for removing water from the diethyl adipate esterification reaction?

A2: The three main strategies to mitigate the effects of water and drive the esterification forward are:

• Azeotropic Distillation: This physical method involves using an entraining solvent (like toluene or benzene) to form a low-boiling azeotrope with water, which is then distilled off.[2] A Dean-Stark apparatus is commonly used for this purpose.[2]

• Using an Excess of a Reactant: Typically, a large excess of ethanol is used.[1] This shifts the equilibrium towards the product side, increasing the ester yield.[1][2]

• Employing a Dehydrating Agent: Chemical agents like molecular sieves can be added to the reaction mixture to absorb water as it is formed.[6][7] Concentrated sulfuric acid, often used as a catalyst, also acts as a dehydrating agent.[8]

Q3: How does the molar ratio of alcohol to adipic acid affect the yield of diethyl adipate?

A3: The molar ratio of ethanol to adipic acid is a critical factor in determining the final yield. Using a significant excess of ethanol can substantially shift the reaction equilibrium towards the formation of diethyl adipate. For instance, while an equimolar ratio might result in a yield of around 65% at equilibrium, increasing the excess of alcohol can drive the reaction to near completion.[1][2]

Troubleshooting Guides

Issue 1: Low Yield of Diethyl Adipate

• Possible Cause: The reaction has reached equilibrium with a significant amount of unreacted starting materials due to the presence of water.[1]

  • Solution: Implement a water removal strategy. The most common and effective method is azeotropic distillation using a Dean-Stark apparatus with an appropriate solvent like toluene.[2] Alternatively, using a large excess of ethanol (e.g., 3 to 10-fold excess) can drive the reaction forward.[1][2] The addition of a dehydrating agent, such as 3Å or 4Å molecular sieves, to the reaction mixture is another effective approach.[6]

• Possible Cause: Insufficient reaction time or temperature.

  • Solution: Ensure the reaction is allowed to proceed for a sufficient duration at the appropriate temperature. Monitoring the reaction progress by Thin Layer Chromatography (TLC) can help determine the optimal reaction time.[5] Increasing the temperature can increase the reaction rate, but be cautious of potential side reactions.[9]

• Possible Cause: Inactive or insufficient catalyst.

  • Solution: Use a fresh or properly stored acid catalyst, such as concentrated sulfuric acid or p-toluenesulfonic acid. Ensure the catalytic amount is appropriate for the scale of your reaction.

Issue 2: Difficulty in Separating the Product

• Possible Cause: Formation of an emulsion during the aqueous workup.

  • Solution: To break up an emulsion, try washing the organic layer with brine (a saturated aqueous solution of NaCl). This increases the ionic strength of the aqueous layer, helping to separate the phases.

• Possible Cause: Incomplete neutralization of the acid catalyst.

  • Solution: During the workup, ensure thorough washing with a saturated sodium bicarbonate solution until no more gas (CO2) evolves. This indicates that all the acid catalyst has been neutralized.

Data Presentation

Table 1: Effect of Ethanol Excess on Esterification Yield

Molar Ratio (Ethanol:Carboxylic Acid)	Approximate Yield at Equilibrium	Reference
1:1	~65%	[1][2]
10:1	~97%	[1][2]
100:1	~99%	[2]

Table 2: Comparison of Water Removal Methods

Method	Principle	Advantages	Disadvantages
Azeotropic Distillation	Physical removal of water as a low-boiling azeotrope with an entrainer.	Highly efficient for continuous water removal, drives reaction to completion.	Requires an additional solvent (entrainer) which must be removed later; requires specific glassware (Dean-Stark apparatus).
Excess Alcohol	Shifts the reaction equilibrium towards the products (Le Chatelier's Principle).	Simple procedure, does not require special apparatus.	Requires a large volume of alcohol which needs to be removed after the reaction, potentially increasing costs and waste.
Dehydrating Agents (e.g., Molecular Sieves)	Chemical absorption of water from the reaction mixture.	Simple to implement, can be used in situations where distillation is not feasible.	The capacity of the drying agent is limited; can be costly for large-scale reactions; may require removal by filtration.

Experimental Protocols

Protocol 1: Diethyl Adipate Synthesis via Azeotropic Distillation with a Dean-Stark Apparatus

• Apparatus Setup: Assemble a round-bottom flask, a Dean-Stark trap, and a reflux condenser.

• Reagents: To the round-bottom flask, add adipic acid, a 2 to 3-fold molar excess of absolute ethanol, an entraining solvent (e.g., toluene), and a catalytic amount of concentrated sulfuric acid.

• Reaction: Heat the mixture to reflux. The vapor containing the ethanol-toluene-water azeotrope will condense and collect in the Dean-Stark trap.

• Water Removal: As the condensate cools, it will separate into two layers in the trap. The denser aqueous layer will settle at the bottom, and the less dense organic layer will overflow back into the reaction flask.

• Monitoring: Continue the reaction until no more water collects in the trap, indicating the reaction is complete.

• Workup: Cool the reaction mixture. Remove the entrainer and excess ethanol by distillation or rotary evaporation. Wash the remaining crude ester with a saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by a wash with brine. Dry the organic layer over an anhydrous drying agent (e.g., anhydrous sodium sulfate), filter, and purify the diethyl adipate by vacuum distillation.

Mandatory Visualization

Caption: Experimental workflow for diethyl adipate synthesis using azeotropic distillation.

Caption: Decision tree for selecting a water removal method in diethyl adipate esterification.

References

• 1. benchchem.com [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. youtube.com [youtube.com]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. benchchem.com [benchchem.com]
• 6. Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation [eureka.patsnap.com]
• 7. brainly.com [brainly.com]
• 8. scienceready.com.au [scienceready.com.au]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Diethyl Adipate Performance as a Low-Temperature Plasticizer

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guidance and answers to frequently asked questions regarding the use of diethyl adipate (DEA) as a plasticizer, with a special focus on improving its performance in cold-temperature applications.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments with diethyl adipate at low temperatures.

Issue	Potential Cause	Recommended Solution
Increased Stiffness or Brittleness at Low Temperatures	Diethyl adipate's plasticizing efficiency may decrease significantly below its glass transition temperature (Tg), leading to a more rigid polymer matrix.	1. Blend with a Co-plasticizer: Incorporate a secondary plasticizer known for excellent low-temperature performance, such as Dioctyl Adipate (DOA), Diisodecyl Adipate (DIDA), Dioctyl Azelate (DOZ), or Dioctyl Sebacate (DOS). These can improve the overall flexibility of the formulation at colder temperatures.[1] 2. Optimize Plasticizer Concentration: An insufficient concentration of diethyl adipate can lead to inadequate plasticization. Systematically vary the concentration to find the optimal level for your specific polymer and application. 3. Consider a Polymeric Plasticizer: For applications requiring long-term stability and flexibility, a polymeric plasticizer can be used in conjunction with or as an alternative to diethyl adipate.
Cracking or Fracturing Upon Flexing in the Cold	The material has dropped below its brittle point, a temperature at which it loses its ability to deform under stress and instead fractures.	1. Determine the Brittle Point: Conduct a cold bend test (e.g., ASTM D1043) to determine the temperature at which the material fails.[2][3] 2. Formulate with a More Effective Low-Temperature Plasticizer: If the brittle point is too high for your application, consider partially or fully replacing diethyl adipate with a plasticizer with a lower brittle point, such as a sebacate or azelate.[1]
Phase Separation or Plasticizer "Sweat-out" (Exudation) at Low Temperatures	Poor compatibility between the diethyl adipate and the polymer at reduced temperatures can cause the plasticizer to migrate to the surface.	1. Assess Polymer-Plasticizer Compatibility: Review the solubility parameters of both your polymer and diethyl adipate. A large mismatch can indicate poor compatibility. 2. Use a Compatibilizer: In some systems, a compatibilizing agent can improve the interaction between the polymer and the plasticizer. 3. Blend with a More Compatible Co-plasticizer: A co-plasticizer with better compatibility with the host polymer can help to keep the diethyl adipate integrated within the polymer matrix.
Inconsistent Performance Across Different Batches	Variations in the polymer grade, plasticizer purity, or processing conditions can lead to inconsistent low-temperature performance.	1. Standardize Materials and Procedures: Ensure that the same grade of polymer and purity of diethyl adipate are used across all experiments. Document and standardize all processing parameters, such as mixing times and temperatures. 2. Thoroughly Characterize Raw Materials: Perform quality control checks on incoming materials to ensure consistency.

Frequently Asked Questions (FAQs)

1. What is the primary role of diethyl adipate as a plasticizer at low temperatures?

Diethyl adipate, like other adipate plasticizers, is known for imparting good flexibility and reducing the brittleness of polymers at low temperatures.[4] Its linear molecular structure contributes to a lower viscosity compared to some other plasticizers, which aids in maintaining flexibility as the temperature drops.[4]

2. How does diethyl adipate improve low-temperature performance?

Diethyl adipate works by inserting itself between polymer chains, which increases the free volume and allows the chains to move more easily, even at lower temperatures. This mechanism lowers the glass transition temperature (Tg) of the polymer, the point at which it transitions from a rigid, glassy state to a more flexible, rubbery state.[5] A lower Tg is a key indicator of improved cold-temperature performance.[6]

3. My material is still too stiff in the cold with diethyl adipate. What are my options?

If your formulation with diethyl adipate is not meeting your low-temperature flexibility requirements, consider the following:

• Blending with a co-plasticizer: This is a common and effective strategy. Adipates like DOA and DIDA, or sebacates like DOS, are excellent choices for enhancing cold flex performance.[1]

• Increasing the plasticizer concentration: While effective to a point, be mindful of potential issues like plasticizer migration if the concentration becomes too high.

• Switching to a different class of plasticizer: For extremely low-temperature applications, sebacates or azelates may offer superior performance.

4. How can I quantitatively measure the improvement in low-temperature performance?

Several analytical techniques can be used to quantify the effectiveness of diethyl adipate and other plasticizers at low temperatures:

• Differential Scanning Calorimetry (DSC): This technique is used to measure the glass transition temperature (Tg) of the plasticized polymer. A lower Tg indicates better low-temperature performance.[5][6]

• Dynamic Mechanical Analysis (DMA): DMA provides information on the viscoelastic properties of the material, including the storage modulus (stiffness) and tan delta (damping) as a function of temperature. The peak of the tan delta curve is often used to determine the Tg.

• Cold Bend/Torsional Stiffness Tests (e.g., ASTM D1043): These mechanical tests directly measure the flexibility and stiffness of the material at specific low temperatures and can determine the brittle point.[2][3]

5. Are there any compatibility issues I should be aware of when using diethyl adipate?

While adipate plasticizers are generally compatible with a range of polymers like PVC, compatibility can be affected by the specific polymer, the concentration of the plasticizer, and the temperature.[4] At very high concentrations or very low temperatures, there is a risk of phase separation, where the plasticizer migrates out of the polymer matrix. It is always recommended to perform compatibility studies for your specific formulation.

Quantitative Data Presentation

The following table summarizes the typical effects of various adipate plasticizers on the glass transition temperature (Tg) of Poly(vinyl chloride) (PVC). A lower Tg generally correlates with better low-temperature performance.

Disclaimer: The data presented below is compiled from various sources for illustrative purposes. Direct comparison between plasticizers should be made with caution as performance can vary based on the specific polymer, formulation, and testing conditions.

Plasticizer	Polymer	Plasticizer Concentration (phr)	Glass Transition Temperature (Tg) (°C)	Reference
None	PVC	0	~85	[7]
Diethyl Adipate (DEA)	PLA/TPS	Not Specified	Significantly Reduced	[8]
Dioctyl Adipate (DOA)	PVC	50	-3.5	[9]
Di(2-ethylhexyl) Adipate (DEHA)	PVC	40-50 wt%	Not Specified	[10]
Butyl Phenoxyethyl Adipate	PVC	50	-45.7	[1]
Dioctyl Phthalate (DOP) - for comparison	PVC	50	-37.0	[1]

Experimental Protocols

Differential Scanning Calorimetry (DSC) for Glass Transition Temperature (Tg) Determination

Objective: To measure the glass transition temperature (Tg) of a polymer sample plasticized with diethyl adipate.

Apparatus: Differential Scanning Calorimeter (DSC)

Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of the plasticized polymer sample into an aluminum DSC pan.

• Reference Pan: Prepare an empty, sealed aluminum pan as a reference.

• Instrument Setup:

  • Place the sample and reference pans into the DSC cell.

  • Purge the cell with an inert gas (e.g., nitrogen) at a constant flow rate.

• Thermal Program:

  • First Heating Scan: Heat the sample from room temperature to a temperature above its expected processing temperature to erase its thermal history.

  • Cooling Scan: Cool the sample at a controlled rate (e.g., 10°C/min) to a temperature well below the expected Tg.

  • Second Heating Scan: Heat the sample at a controlled rate (e.g., 10°C/min) through the glass transition region.

• Data Analysis: The Tg is determined from the second heating scan as the midpoint of the step-change in the heat flow curve.

Dynamic Mechanical Analysis (DMA) for Viscoelastic Properties

Objective: To evaluate the effect of diethyl adipate on the viscoelastic properties (storage modulus, loss modulus, and tan delta) of a polymer as a function of temperature.

Apparatus: Dynamic Mechanical Analyzer (DMA)

Methodology:

• Sample Preparation: Prepare a rectangular sample of the plasticized polymer with precise dimensions (e.g., as per ASTM D4065, D4440, D5279).[11][12]

• Instrument Setup:

  • Mount the sample in the appropriate fixture (e.g., single cantilever, three-point bending).

  • Enclose the sample in the thermal chamber.

• Test Parameters:

  • Set the oscillation frequency (e.g., 1 Hz).

  • Set the strain amplitude within the linear viscoelastic region of the material.

• Thermal Program:

  • Cool the sample to a temperature below its Tg.

  • Ramp the temperature at a controlled rate (e.g., 2-5°C/min) through the glass transition and into the rubbery plateau region.

• Data Analysis: Plot the storage modulus (E'), loss modulus (E"), and tan delta (tan δ = E"/E') as a function of temperature. The peak of the tan delta curve is a common indicator of the Tg.

Cold Bend Test (based on ASTM D1043)

Objective: To determine the temperature at which a plasticized polymer becomes brittle and fractures upon bending.

Apparatus: Cold chamber, mandrel of a specified diameter.

Methodology:

• Sample Preparation: Prepare standardized test specimens of the plasticized polymer.

• Conditioning: Place the test specimens and the test apparatus in a cold chamber and condition them at the desired test temperature for a specified duration to ensure thermal equilibrium.

• Bending: Bend the conditioned specimen at a uniform rate around a mandrel of a specified diameter.

• Observation: Visually inspect the specimen for any signs of cracking, crazing, or fracture.

• Brittle Temperature Determination: The test is repeated at progressively lower temperatures until the specimen fails. The highest temperature at which failure occurs is reported as the brittle temperature.

Visualizations

Caption: Mechanism of plasticization by diethyl adipate.

Caption: Troubleshooting workflow for brittleness issues.

Caption: Experimental workflow for evaluating plasticizer performance.

References

• 1. mdpi.com [mdpi.com]
• 2. file.yizimg.com [file.yizimg.com]
• 3. standards.iteh.ai [standards.iteh.ai]
• 4. Dialkyl Succinates and Adipates as Alternative Plasticizers—Even More Efficient Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thermomechanical Properties of Nontoxic Plasticizers for Polyvinyl Chloride Predicted from Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. hitachi-hightech.com [hitachi-hightech.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. files.core.ac.uk [files.core.ac.uk]
• 11. epj-conferences.org [epj-conferences.org]
• 12. ukm.my [ukm.my]

Technical Support Center: Preventing Diethyl Adipate Degradation in Polymer Blends

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the degradation of diethyl adipate in polymer blends.

Frequently Asked Questions (FAQs)

Q1: What is diethyl adipate and why is it used in polymer blends?

Diethyl adipate is an organic ester used as a plasticizer to enhance the flexibility, workability, and durability of polymers. It reduces brittleness and improves the overall performance of the final product.

Q2: What are the primary mechanisms of diethyl adipate degradation in polymer blends?

The two primary degradation mechanisms for diethyl adipate within a polymer matrix are hydrolysis and thermo-oxidative degradation.

• Hydrolysis: In the presence of moisture, especially at elevated temperatures, the ester linkages of diethyl adipate can be cleaved, leading to the formation of adipic acid and ethanol. This process can be accelerated by acidic or basic conditions.

• Thermo-oxidative degradation: At high processing temperatures and in the presence of oxygen, a free-radical chain reaction can occur. This leads to the breakdown of the diethyl adipate molecule, potentially causing chain scission of the polymer and the formation of colored byproducts.

Q3: What are the common signs of diethyl adipate degradation in my polymer blend?

Common indicators of diethyl adipate degradation include:

• Discoloration (Yellowing or Browning): This is often a result of thermo-oxidative degradation, which creates chromophores (color-causing molecules).

• Changes in Mechanical Properties: The polymer may become brittle due to the loss of plasticizer or a reduction in the polymer's molecular weight. Conversely, it might become tacky or oily on the surface due to the migration of degradation products.

• Odor Formation: The breakdown of diethyl adipate can release volatile organic compounds with a noticeable odor.

• Loss of Plasticizer: This can manifest as surface blooming or leaching, leading to a decrease in the flexibility of the polymer.

Q4: Which types of stabilizers are effective in preventing diethyl adipate degradation?

A combination of stabilizers is often recommended to protect diethyl adipate and the polymer matrix during processing and use. The primary types of stabilizers include:

• Primary Antioxidants (Free Radical Scavengers): These interrupt the oxidation chain reaction. Hindered phenols are a common example.

• Secondary Antioxidants (Hydroperoxide Decomposers): These break down hydroperoxides into stable, non-radical products. Phosphites and thioethers are frequently used.

• Hydrolysis Stabilizers: These agents, such as carbodiimides, react with and neutralize acids and water, which can catalyze the hydrolysis of the ester bonds in diethyl adipate.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving diethyl adipate in polymer blends.

Issue 1: Yellowing or Discoloration of the Polymer Blend

Potential Cause

Recommended Solution & Preventative Measures

Thermo-oxidative Degradation

1. Optimize Processing Temperature: Lower the melt temperature to the minimum required for adequate flow. 2. Reduce Residence Time: Increase the screw speed or reduce the shot size to minimize the time the polymer is at a high temperature. 3. Incorporate Antioxidants: Add a synergistic blend of primary (e.g., hindered phenols) and secondary (e.g., phosphites) antioxidants to the formulation. 4. Process Under an Inert Atmosphere: Use a nitrogen purge during processing to minimize oxygen exposure.

Issue 2: Brittleness or Cracking of the Final Product

Potential Cause	Recommended Solution & Preventative Measures
Loss of Diethyl Adipate	1. Ensure Proper Formulation: Verify that the concentration of diethyl adipate is appropriate for the polymer being used. 2. Monitor for Leaching: Analyze the surface of the polymer for signs of plasticizer migration. 3. Consider a Higher Molecular Weight Plasticizer: If leaching is a persistent issue, a polymeric plasticizer may be a more suitable alternative for long-term stability.
Polymer Chain Scission	1. Minimize Degradation: Follow the recommendations for preventing thermo-oxidative degradation and hydrolysis. 2. Analyze Molecular Weight: Use Gel Permeation Chromatography (GPC) to determine if the polymer's molecular weight has decreased. 3. Add Chain Extenders: Consider incorporating chain extenders into the formulation to counteract the effects of chain scission.

Issue 3: Oily or Tacky Surface (Blooming/Leaching)

Potential Cause	Recommended Solution & Preventative Measures
Improper Additive Formulation	1. Verify Compatibility: Ensure that diethyl adipate is compatible with the polymer and other additives in the formulation. 2. Optimize Concentration: An excess of diethyl adipate can lead to its migration to the surface. 3. Improve Mixing: Ensure uniform dispersion of the plasticizer within the polymer matrix.
Degradation Product Migration	1. Prevent Degradation: Implement strategies to minimize hydrolysis and thermo-oxidative degradation. 2. Surface Analysis: Use techniques like FTIR-ATR to identify the substance on the surface.

Data Presentation: Stabilizer Recommendations for Diethyl Adipate

The following table summarizes the types of stabilizers that can be used to prevent the degradation of diethyl adipate in polymer blends.

Stabilizer Type	Function	Examples
Primary Antioxidants	Scavenge free radicals to interrupt oxidation chain reactions.	Hindered Phenols (e.g., Antioxidant 1010)
Secondary Antioxidants	Decompose hydroperoxides into non-radical, stable products.	Phosphites (e.g., Irgafos 168), Thioethers
Hydrolysis Stabilizers	Protect ester linkages from cleavage by water.	Carbodiimides

Experimental Protocols

Protocol 1: Quantification of Diethyl Adipate and its Degradation Products via GC-MS

Objective: To determine the concentration of diethyl adipate and identify its degradation products in a polymer blend.

Methodology:

• Sample Preparation:

  • Accurately weigh 1 gram of the polymer blend.

  • Dissolve the polymer in a suitable solvent (e.g., dichloromethane, tetrahydrofuran) in a sealed vial.

  • Precipitate the polymer by adding a non-solvent (e.g., methanol).

  • Filter the mixture to separate the precipitated polymer.

  • Collect the filtrate, which contains the diethyl adipate and its degradation products.

  • Concentrate the filtrate to a known volume.

• GC-MS Analysis:

  • Inject an aliquot of the concentrated filtrate into the GC-MS system.

  • Use a suitable capillary column (e.g., DB-5ms) and a temperature gradient program to separate the components.

  • Identify diethyl adipate and its degradation products (e.g., adipic acid, monoethyl adipate) by comparing their mass spectra to a library of known compounds.

  • Quantify the concentration of diethyl adipate using a calibration curve prepared with standards of known concentrations.

Protocol 2: Analysis of Polymer Molecular Weight by Gel Permeation Chromatography (GPC)

Objective: To assess the impact of diethyl adipate degradation on the molecular weight of the polymer matrix.

Methodology:

• Sample Preparation:

  • Dissolve a known amount of the polymer blend in a suitable solvent (e.g., tetrahydrofuran) to create a dilute solution.

  • Filter the solution to remove any insoluble material.

• GPC Analysis:

  • Inject the filtered solution into the GPC system.

  • Elute the sample through a series of columns packed with porous gel.

  • Use a refractive index (RI) detector to monitor the concentration of the polymer as it elutes.

  • Determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI) by comparing the elution time to a calibration curve generated with polymer standards of known molecular weights.

  • A decrease in Mn and Mw over time or after processing indicates chain scission.

Protocol 3: Accelerated Aging Study

Objective: To evaluate the long-term stability of diethyl adipate in a polymer blend under simulated environmental conditions.

Methodology:

• Sample Preparation:

  • Prepare multiple identical samples of the polymer blend.

• Aging Conditions:

  • Place the samples in a controlled environment chamber.

  • Expose the samples to elevated temperature and humidity (e.g., 70°C and 80% relative humidity) for a predetermined duration.

• Time-Point Analysis:

  • At regular intervals, remove a subset of samples from the chamber.

  • Analyze the samples for:

    • Visual changes (discoloration).

    • Mechanical properties (tensile strength, elongation at break).

    • Diethyl adipate content and degradation products (using Protocol 1).

    • Polymer molecular weight (using Protocol 2).

• Data Analysis:

  • Plot the changes in the measured properties as a function of aging time to determine the rate of degradation.

Visualizations

Technical Support Center: Diethyl Adipate in High-Temperature Applications

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing diethyl adipate in high-temperature applications.

Frequently Asked Questions (FAQs)

Q1: What is the recommended maximum operating temperature for diethyl adipate?

A1: Diethyl adipate has a high boiling point of approximately 251 °C.[1] However, thermal degradation can begin at lower temperatures. Studies on analogous aliphatic esters suggest that thermal decomposition may start around 200-275 °C.[2][3] It is recommended to conduct initial experiments at lower temperatures and gradually increase to the desired temperature while monitoring for signs of decomposition.

Q2: What are the expected thermal decomposition products of diethyl adipate?

A2: When heated to decomposition, diethyl adipate is expected to emit acrid smoke and irritating fumes.[4][5] Based on studies of similar esters, the primary decomposition pathways at high temperatures are likely to involve ester pyrolysis. This can lead to the formation of various byproducts, including:

• Carboxylic acids (e.g., adipic acid): This can increase the acidity of the reaction mixture.

• Olefins

• Aldehydes

• Cyclic ketones

• Carbon dioxide [2]

In the presence of oxygen, thermal-oxidative degradation can also occur, leading to a complex mixture of oxidized and polymerized products.[6]

Q3: Is diethyl adipate compatible with standard laboratory equipment at high temperatures?

A3:

• Metals: Diethyl adipate is generally compatible with stainless steel, which is a common material for high-pressure reactors.[1][7][8] However, the presence of metals like iron or copper can catalyze thermal degradation reactions, lowering the decomposition temperature to around 200 °C.[3]

• Elastomers: The compatibility of diethyl adipate with elastomers is highly dependent on the specific material and the operating temperature. Some elastomers may swell or degrade at elevated temperatures when in contact with esters. It is crucial to consult chemical compatibility charts and consider testing for your specific application.[9][10]

Q4: Can I use diethyl adipate in a sealed vessel at high temperatures?

A4: Caution should be exercised when heating diethyl adipate in a sealed vessel. The formation of gaseous decomposition products, such as carbon dioxide and volatile organic compounds, can lead to a significant increase in pressure.[11] It is essential to use a pressure-rated reactor equipped with a pressure relief valve and to carefully calculate the potential pressure increase based on the reaction scale and temperature.

Troubleshooting Guides

Issue 1: The reaction mixture has turned yellow or brown at high temperatures.

Possible Cause	Troubleshooting Steps
Thermal Decomposition:	1. Lower the reaction temperature: High temperatures can promote side reactions and decomposition.[12] Consider if the desired reaction can proceed at a lower temperature, possibly with a longer reaction time or a more efficient catalyst. 2. Operate under an inert atmosphere: Purge the reaction vessel with an inert gas (e.g., nitrogen or argon) to minimize oxidative degradation, which can cause discoloration. 3. Analyze for byproducts: Use analytical techniques like GC-MS to identify the colored impurities and understand the decomposition pathway.
Reaction with Impurities:	1. Use high-purity diethyl adipate: Impurities in the starting material may be less stable at high temperatures. 2. Ensure all reactants are stable at the reaction temperature: One of the other components in your reaction mixture may be the source of the discoloration.

Issue 2: Unexpected pressure build-up in a sealed reaction vessel.

Possible Cause	Troubleshooting Steps
Formation of Gaseous Byproducts:	1. Identify the gaseous products: If possible and safe, analyze the headspace of the reactor to identify the gases being formed. This can provide insight into the decomposition reactions occurring. 2. Reduce the reaction temperature: Lowering the temperature will decrease the rate of decomposition and gas formation. 3. Reduce the initial amount of reactants: A smaller reaction scale will generate less gas. 4. Ensure proper venting: For reactions with a high potential for gas evolution, consider using a system with a controlled pressure release.
Reaching the Vapor Pressure of Diethyl Adipate:	1. Consult vapor pressure data: Ensure that the operating temperature is well below the point where the vapor pressure of diethyl adipate and other components would exceed the pressure rating of the vessel.

Issue 3: Low yield or formation of unexpected side products.

Possible Cause	Troubleshooting Steps
Side Reactions at High Temperatures:	1. Optimize reaction conditions: Systematically vary the temperature, reaction time, and catalyst concentration to find conditions that favor the desired product.[12] 2. Consider a different solvent: If diethyl adipate is being used as a solvent, a more inert solvent for the specific reaction temperature might be necessary.
Catalyst Deactivation:	1. Investigate catalyst stability: Ensure the catalyst is stable and active at the operating temperature. 2. Consider catalyst poisoning: Decomposition products could be poisoning the catalyst.

Quantitative Data

Property	Value	Source
Boiling Point	251 °C	[1]
Melting Point	-20 to -19 °C	[1]
Flash Point	>110 °C (>230 °F)
Decomposition Onset (Analogous Esters)	~200-275 °C	[2][3]
Vapor Pressure	0.05 mmHg at 25 °C	[4]

Experimental Protocols

Protocol: Analysis of Thermal Decomposition Products by Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC/MS)

This method is highly effective for identifying the volatile and semi-volatile products of thermal decomposition.

• Principle: A small sample of diethyl adipate is rapidly heated to a high temperature in an inert atmosphere (pyrolysis). The resulting molecular fragments are then separated by gas chromatography (GC) and identified by mass spectrometry (MS).[12]

• Instrumentation:

  • Pyrolyzer (micro-furnace or Curie-point)

  • Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

• Typical Experimental Conditions:

  • Pyrolysis Temperature: A range of temperatures, for example, from 200 °C to 600 °C, should be investigated to observe the evolution of different decomposition products.

  • GC Column: A non-polar or medium-polarity capillary column (e.g., DB-5MS) is typically used.[12]

  • Carrier Gas: Helium or another inert gas.

  • MS Ionization: Electron Ionization (EI).

• Procedure:

  • A small, accurately weighed sample of diethyl adipate (typically in the microgram range) is placed in a pyrolysis sample cup.

  • The pyrolyzer is rapidly heated to the set temperature, and the sample is pyrolyzed for a short duration.

  • The volatile decomposition products are swept into the GC injection port by the carrier gas.

  • The components are separated on the GC column based on their boiling points and interactions with the stationary phase.

  • The separated components enter the mass spectrometer, where they are fragmented and detected.

• Data Analysis: The mass spectra of the eluted peaks are compared with a spectral library (e.g., NIST) for identification. This allows for the elucidation of the thermal decomposition pathways of diethyl adipate.[12]

Visualizations

Caption: Troubleshooting workflow for high-temperature applications of diethyl adipate.

References

• 1. calpaclab.com [calpaclab.com]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. lube-media.com [lube-media.com]
• 4. researchgate.net [researchgate.net]
• 5. Diethyl Adipate | C10H18O4 | CID 8844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Diethyl adipate [webbook.nist.gov]
• 7. Thermal Decomposition Kinetics of Polyol Ester Lubricants | NIST [nist.gov]
• 8. techni-flow-pumpen.com [techni-flow-pumpen.com]
• 9. cdn2.hubspot.net [cdn2.hubspot.net]
• 10. industrialspec.com [industrialspec.com]
• 11. Urea - Wikipedia [en.wikipedia.org]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Enhancing the Stability of Diethyl Adipate in Pharmaceutical Formulations

Welcome to the technical support center for Diethyl Adipate. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on enhancing the stability of diethyl adipate in pharmaceutical formulations. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

1. What are the primary degradation pathways for diethyl adipate in a pharmaceutical formulation?

Diethyl adipate is susceptible to degradation primarily through hydrolysis. This can be catalyzed by acidic or basic conditions, leading to the formation of monoethyl adipate and subsequently adipic acid.[1] Another potential degradation pathway is oxidation, although this is generally less common for this molecule under typical storage conditions.

2. I am observing a decrease in the assay of diethyl adipate in my liquid formulation over time. What could be the cause?

A decrease in the assay of diethyl adipate in a liquid formulation is most likely due to hydrolysis. The rate of hydrolysis is significantly influenced by the pH of the formulation.

• Troubleshooting Steps:

  • Measure the pH of your formulation: Even small shifts in pH can accelerate degradation.

  • Review your formulation components: Check for any acidic or basic excipients that could be altering the pH.

  • Buffer the formulation: If feasible, incorporate a suitable buffering system to maintain a pH close to neutral (pH 7), where the hydrolysis rate is slowest.[1]

3. My solid dosage form containing diethyl adipate is showing signs of instability (e.g., changes in physical appearance, dissolution profile). What could be the issue?

Instability in a solid dosage form containing diethyl adipate can be due to interactions with other excipients or the influence of moisture.

• Troubleshooting Steps:

  • Assess excipient compatibility: Review the compatibility of diethyl adipate with other excipients in your formulation, such as fillers (e.g., lactose, microcrystalline cellulose) and binders.[2][3][4][5][6][7][8] While direct interactions are not widely reported, the presence of acidic or basic impurities in excipients could catalyze hydrolysis, especially in the presence of moisture.

  • Control moisture content: Ensure that the manufacturing process and packaging limit the exposure of the dosage form to high humidity.

  • Evaluate packaging: Consider using packaging with a desiccant to protect the formulation from moisture ingress.

4. How can I investigate the compatibility of diethyl adipate with other excipients in my formulation?

A systematic compatibility study is recommended during pre-formulation.

• Experimental Approach:

  • Prepare binary mixtures of diethyl adipate with each excipient (e.g., in a 1:1 ratio).

  • Store the mixtures under accelerated stability conditions (e.g., 40°C/75% RH) for a defined period (e.g., 4 weeks).

  • Analyze the samples at regular intervals using a stability-indicating analytical method (e.g., HPLC) to monitor for any degradation of diethyl adipate or the appearance of new peaks.

  • Physical observations (e.g., color change, liquefaction) should also be recorded.

5. I suspect oxidative degradation of diethyl adipate in my formulation. How can I confirm this and what are the likely degradation products?

While less common than hydrolysis, oxidation can occur, especially in the presence of oxidizing agents or exposure to light.

• Confirmation and Identification:

  • Forced degradation: Subject a solution of diethyl adipate to oxidative stress (e.g., using hydrogen peroxide).

  • Analytical comparison: Analyze the stressed sample using a stability-indicating method (HPLC or GC-MS) and compare the chromatogram to that of your stability sample. The appearance of similar degradation peaks would suggest oxidation.

  • Likely Degradation Products: Oxidative degradation of adipic acid esters can lead to the formation of various smaller chain dicarboxylic acids and other oxidized species.[9] The primary products of adipic acid oxidation itself include glutaric and succinic acids.[10]

Quantitative Data on Diethyl Adipate Stability

The stability of diethyl adipate is highly dependent on the pH of its environment. The following table summarizes the estimated hydrolysis half-life at different pH values.

pH	Estimated Half-Life	Reference
7	1.7 years	[1]
8	64 days	[1]

Note: These are estimated values and the actual degradation rate will depend on the specific formulation matrix and storage conditions.

Experimental Protocols

Protocol 1: Forced Degradation Study of Diethyl Adipate

Objective: To investigate the degradation pathways of diethyl adipate under various stress conditions and to generate degradation products for the development and validation of a stability-indicating analytical method.[11][12][13][14][15][16][17]

Materials:

• Diethyl adipate

• Hydrochloric acid (HCl), 0.1 N and 1 N

• Sodium hydroxide (NaOH), 0.1 N and 1 N

• Hydrogen peroxide (H₂O₂), 3%

• Methanol or Acetonitrile (HPLC grade)

• Water (HPLC grade)

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of diethyl adipate in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.

• Acid Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 N HCl.

  • Heat the mixture at 60°C for 24 hours.

  • If no significant degradation is observed, repeat the experiment with 1 N HCl.

  • After the specified time, cool the solution and neutralize it with an appropriate amount of NaOH.

• Base Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 N NaOH.

  • Keep the mixture at room temperature for 24 hours.

  • If no significant degradation is observed, the temperature can be increased to 60°C.

  • After the specified time, cool the solution and neutralize it with an appropriate amount of HCl.

• Oxidative Degradation:

  • To an aliquot of the stock solution, add an equal volume of 3% H₂O₂.

  • Keep the mixture at room temperature for 24 hours, protected from light.

  • Analyze the solution at appropriate time intervals.

• Thermal Degradation:

  • Transfer a sample of diethyl adipate (as a neat liquid or in a solid blend with an inert excipient) to a thermostatically controlled oven at 60°C for 48 hours.

• Photolytic Degradation:

  • Expose a solution of diethyl adipate to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.

• Analysis:

  • Dilute the stressed samples with the mobile phase to a suitable concentration and analyze using a validated stability-indicating HPLC method.

  • A control sample (unstressed) should also be analyzed for comparison.

Protocol 2: Stability-Indicating HPLC Method for Diethyl Adipate and its Degradation Products

Objective: To develop and validate a High-Performance Liquid Chromatography (HPLC) method for the quantification of diethyl adipate and the separation of its primary degradation products, monoethyl adipate and adipic acid.[10][18][19][20][21][22]

Chromatographic Conditions (Example):

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase	Acetonitrile: 0.1% Phosphoric Acid in Water (gradient or isocratic, to be optimized)
Flow Rate	1.0 mL/min
Detection Wavelength	210 nm
Injection Volume	20 µL
Column Temperature	30°C

Method Validation Parameters (as per ICH Q2(R1) guidelines): [9][18][19][20][21]

Parameter	Acceptance Criteria
Specificity	The method should resolve diethyl adipate from its degradation products and any excipients. Peak purity should be demonstrated using a PDA detector.
Linearity	A minimum of 5 concentration levels covering the expected range. Correlation coefficient (r²) ≥ 0.999.
Range	The range for which the method is linear, accurate, and precise.
Accuracy	Recovery of spiked samples should be between 98.0% and 102.0%.
Precision	Repeatability (intra-day) and intermediate precision (inter-day) should have a Relative Standard Deviation (RSD) of ≤ 2.0%.
Limit of Detection (LOD)	Signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ)	Signal-to-noise ratio of 10:1.
Robustness	The method should remain unaffected by small, deliberate variations in chromatographic parameters (e.g., flow rate, mobile phase composition, pH).

Visualizations

Caption: Hydrolysis degradation pathway of Diethyl Adipate.

Caption: Experimental workflow for HPLC analysis of Diethyl Adipate.

Caption: Troubleshooting guide for Diethyl Adipate instability.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. researchgate.net [researchgate.net]
• 3. Comparative evaluation of co-processed lactose and microcrystalline cellulose with their physical mixtures in the formulation of folic acid tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. he01.tci-thaijo.org [he01.tci-thaijo.org]
• 5. altabrisagroup.com [altabrisagroup.com]
• 6. hplc.eu [hplc.eu]
• 7. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 8. japsonline.com [japsonline.com]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. rjptonline.org [rjptonline.org]
• 11. globalresearchonline.net [globalresearchonline.net]
• 12. scispace.com [scispace.com]
• 13. researchgate.net [researchgate.net]
• 14. ijtrd.com [ijtrd.com]
• 15. scispace.com [scispace.com]
• 16. ijpsjournal.com [ijpsjournal.com]
• 17. ijprajournal.com [ijprajournal.com]
• 18. researchgate.net [researchgate.net]
• 19. reddit.com [reddit.com]
• 20. Simultaneous Determination of 13 Organic Acids in Liquid Culture Media of Edible Fungi Using High-Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. files.core.ac.uk [files.core.ac.uk]

Technical Support Center: Diethyl Adipate Volatility in Plastic Films

This technical support guide provides researchers, scientists, and drug development professionals with troubleshooting advice and frequently asked questions regarding the management and reduction of diethyl adipate (DEA) volatility in plastic film formulations.

Troubleshooting Guide

This section addresses specific issues that may arise during experimentation, offering potential causes and actionable solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
1. Significant weight loss of the film during or after thermal processing.	High processing temperatures are causing the DEA to evaporate from the polymer matrix.[1]	• Optimize Processing Conditions: Lower the processing temperature and/or reduce the duration of thermal exposure.• Introduce a Secondary Plasticizer: Blend DEA with a higher molecular weight, less volatile plasticizer, such as a polymeric plasticizer or a trimellitate, to increase the overall retention of the plasticizer system.[2][3]
2. The plastic film becomes brittle and loses flexibility over time.	This is a classic sign of plasticizer loss.[4] Over time, the relatively volatile DEA migrates to the surface and evaporates, reducing the film's flexibility.[3][5]	• Increase Molecular Weight of Plasticizer System: The most effective strategy is to increase the molecular weight of the plasticizer, which reduces its vapor pressure and diffusion potential.[6][7][8] This can be achieved by partially or fully replacing DEA with a higher molecular weight adipate or a polymeric plasticizer.[2][9][10]• Utilize Branched Plasticizers: Incorporate branched-chain plasticizers that can become physically entangled within the polymer network, hindering their ability to migrate.[2][4]
3. A greasy or tacky film surface develops after production or during storage (exudation).	This phenomenon, also known as "spew," can be caused by poor compatibility between the DEA and the polymer or an oversaturation of the plasticizer in the formulation.[5][11]	• Verify Polymer Compatibility: Ensure that DEA is fully compatible with the chosen polymer. Incompatibility can cause the plasticizer to be "pushed out" of the matrix.[5]• Adjust Concentration: Reduce the concentration of DEA to a level that is fully miscible with the polymer.• Improve Formulation Stability: The addition of a secondary plasticizer can sometimes improve the overall compatibility and stability of the system.[2]
4. Inconsistent mechanical properties (e.g., tensile strength, elongation) across different batches.	Inconsistent plasticizer content due to volatile loss during non-standardized processing steps.	• Standardize Protocols: Ensure that all processing parameters (temperature, time, airflow) are strictly controlled and documented for each batch to ensure consistent DEA retention.• Implement Quality Control Testing: Regularly measure the final plasticizer content in the film using methods like thermogravimetric analysis (TGA) or solvent extraction followed by chromatography.[12]

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of plasticizer loss from a film?

A1: Plasticizer migration and loss from a polymer matrix, such as a plastic film, generally occur through three distinct mechanisms[1][13]:

• Volatilization: The diffusion of the plasticizer to the film's surface followed by its evaporation into the surrounding atmosphere. This process is accelerated by heat and is a primary concern for lower molecular weight plasticizers like diethyl adipate.[1]

• Extraction: The leaching of the plasticizer from the film when it comes into contact with a liquid (e.g., a solvent, oil, or aqueous solution) that can dissolve it.[7][8]

• Exudation (or Migration): The movement of the plasticizer to the film's surface, where it can be absorbed by a contacting solid material.[1][6]

Q2: Why is diethyl adipate more volatile than other plasticizers?

A2: The volatility of a plasticizer is strongly correlated with its molecular weight and vapor pressure.[6][14] Diethyl adipate (C10H18O4, M.W. 202.25 g/mol ) has a relatively low molecular weight compared to other common plasticizers like dioctyl phthalate (DOP) or polymeric plasticizers.[15] Smaller, lighter molecules can diffuse more easily through the polymer matrix to the surface and have a higher vapor pressure, leading to greater evaporative loss.[6][7]

Q3: What are the most effective strategies to reduce diethyl adipate volatility in a formulation?

A3: The most effective strategies focus on hindering the movement of the plasticizer molecules:

• Use Higher Molecular Weight Alternatives: Replacing DEA with higher molecular weight plasticizers is a primary solution. This includes using adipates with longer alcohol chains, trimellitates, or polymeric plasticizers.[2][3][8] Polymeric plasticizers, with average molecular weights often exceeding 2000 g/mol , are significantly less prone to migration.[2]

• Create a Blended System: Partially replace DEA with a secondary, high molecular weight plasticizer. This raises the average molecular weight of the plasticizer system, reducing overall loss while potentially maintaining some of the desirable properties of DEA.[2][9]

• Incorporate Branched Structures: Plasticizers with a higher degree of branching can become physically entangled with the polymer chains, which mechanically restricts their movement and reduces migration.[2][4]

• Apply a Surface Coating: A functional barrier coating can be applied to the film's surface to physically block the plasticizer from migrating out.[4]

• Use Reactive Plasticizers: These specialized plasticizers contain functional groups that allow them to chemically bond (graft) into the polymer backbone, effectively eliminating migration.[4]

Q4: How does molecular architecture (linearity vs. branching) affect plasticizer retention?

A4: Plasticizer structure plays a significant role in its retention.[6] While linear plasticizers may integrate well between polymer chains, highly branched structures are more difficult to dislodge.[2][16] The increased physical entanglement of branched molecules within the polymer network makes it harder for them to diffuse to the surface, thus improving migration resistance.[2][4]

Q5: What are some less volatile alternatives to Diethyl Adipate?

A5: Several classes of plasticizers offer lower volatility and migration potential:

• Polymeric Plasticizers: These are polyesters (like poly(butylene adipate)) with high molecular weights, offering excellent resistance to migration and extraction.[2][17] However, they can be more viscous and difficult to process.[2]

• Trimellitates: These are esters of trimellitic acid and are known for their low volatility, making them suitable for high-temperature applications.[3][8]

• Branched Esters: Highly branched esters and polyesters exhibit improved migration resistance due to their molecular structure and higher molecular weight.[2]

• Bio-based Plasticizers: Many new bio-based plasticizers are being developed from sources like epoxidized soybean oil or citrates, which are designed to have higher molecular weights and lower migration potential than traditional low-MW phthalates or adipates.[18]

Data Presentation

Table 1: Comparative Properties of Different Plasticizer Classes

The following table provides a qualitative comparison of various plasticizer types to illustrate the trade-offs between molecular weight, volatility, and plasticizing efficiency.

Plasticizer Class	Example(s)	Average Molecular Weight ( g/mol )	Relative Volatility / Migration	General Characteristics
Low MW Adipates	Diethyl Adipate (DEA)	~202	High	Good low-temperature flexibility, high efficiency.
Phthalates	Dioctyl Phthalate (DOP)	~390	Medium	General-purpose, good balance of properties.
Trimellitates	Trioctyl Trimellitate (TOTM)	~547	Low	Low volatility, good for high-temp applications.[3]
Polymeric Plasticizers	Poly(butylene adipate)	>1000	Very Low	Excellent migration and extraction resistance, higher viscosity.[2][17]
Bio-based (Citrates)	Acetyl Tributyl Citrate (ATBC)	~402	Low to Medium	Non-toxic alternative, good compatibility with many polymers.

Experimental Protocols

Protocol 1: Volatility Assessment by Thermogravimetric Analysis (TGA)

Objective: To quantify and compare the volatility of different plasticizer formulations in a polymer film by measuring weight loss as a function of temperature.

Materials:

• Thermogravimetric Analyzer (TGA)

• Plastic film samples (5-10 mg)

• Sample pans (aluminum or platinum)

• Nitrogen gas (for inert atmosphere)

• Data acquisition software

Methodology:

• Cut a small, representative sample of the plastic film (5-10 mg) and place it flat in a tared TGA sample pan.

• Record the initial mass of the sample accurately.

• Place the sample pan in the TGA furnace.

• Purge the furnace with an inert gas (e.g., Nitrogen at 20-50 mL/min) to prevent oxidative degradation.

• Program the TGA instrument with the desired temperature profile. A typical method is a temperature ramp from ambient (~25°C) to 300°C at a rate of 10°C/min.

• Start the experiment and record the sample weight as a function of temperature and time.

• The resulting TGA curve will show the percentage of weight loss versus temperature. The onset temperature of weight loss is indicative of the start of volatilization.

• Compare the temperature at which a certain percentage of weight loss occurs (e.g., 5% or 10%) across different samples to rank their thermal stability and plasticizer retention.

Protocol 2: Plasticizer Volatilization by Activated Carbon Method

Objective: To measure the amount of plasticizer lost from a film due to volatilization under specific high-temperature conditions, as described in standards like ASTM D1203.

Materials:

• Forced-air oven with temperature control (e.g., set to 87°C).[8]

• Activated carbon, granular

• Glass petri dishes or similar containers

• Circular film samples of a defined diameter (e.g., 50 mm)

• Analytical balance (accurate to 0.1 mg)

• Wire mesh screen

Methodology:

• Cut circular samples from the plastic film. Measure their initial weight (W1) accurately.

• Fill a petri dish to a depth of ~1 cm with activated carbon.

• Place the film sample on a wire mesh screen that is positioned just above the activated carbon, ensuring no direct contact.

• Place a second layer of activated carbon on top of the wire screen, sandwiching the sample in an environment of activated carbon.

• Place the entire assembly into a preheated oven at a specified temperature (e.g., 87°C) for a defined period (e.g., 24 hours).[3][8]

• After the exposure time, remove the assembly from the oven and allow it to cool to room temperature in a desiccator.

• Carefully remove the film sample, gently brushing off any adhering carbon particles.

• Weigh the conditioned film sample again (W2).

• Calculate the percentage of volatile loss as: [(W1 - W2) / W1] * 100.

Protocol 3: Migration Assessment by Solvent Extraction

Objective: To determine the resistance of a plasticizer to extraction by a liquid medium.

Materials:

• Plastic film samples of known weight and surface area.

• Extraction solvent (e.g., n-hexane, isooctane, ethanol, or olive oil as a food simulant).[2][19][20]

• Glass vials with sealed caps.

• Shaking water bath or incubator with temperature control.

• Analytical method to quantify the plasticizer in the solvent (e.g., Gas Chromatography-Mass Spectrometry, GC-MS).

• Analytical balance.

Methodology:

• Cut a precisely sized piece of the plastic film (e.g., 2 cm x 5 cm) and record its initial weight (W1).

• Place the film sample into a glass vial.

• Add a specific volume of the chosen solvent to the vial, ensuring the film is fully submerged.

• Seal the vial and place it in a shaking incubator at a controlled temperature (e.g., 50°C) for a specified duration (e.g., 24 hours).[8]

• After the incubation period, carefully remove the film from the vial.

• Allow the solvent on the film surface to evaporate in a fume hood, then dry the film to a constant weight in a vacuum oven at a low temperature.

• Record the final weight of the film (W2). The weight loss represents the extracted plasticizer.

• (Optional & More Accurate) Take an aliquot of the solvent from the vial and analyze it using a calibrated GC-MS method to directly quantify the concentration of DEA that has leached into the liquid.[19][21] This method avoids potential errors from solvent absorption by the film.

Visualizations

Caption: Key mechanisms of plasticizer loss from a film matrix.

Caption: Decision workflow for addressing DEA volatility issues.

References

• 1. d-nb.info [d-nb.info]
• 2. mdpi.com [mdpi.com]
• 3. assets-global.website-files.com [assets-global.website-files.com]
• 4. forgeway.com [forgeway.com]
• 5. The effect of plasticizers | International Association of Sound and Audiovisual Archives [iasa-web.org]
• 6. geomembrane.com [geomembrane.com]
• 7. researchgate.net [researchgate.net]
• 8. emerald.com [emerald.com]
• 9. deepdyve.com [deepdyve.com]
• 10. researchgate.net [researchgate.net]
• 11. plasticxperts.com [plasticxperts.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. chemeo.com [chemeo.com]
• 16. researchgate.net [researchgate.net]
• 17. diva-portal.org [diva-portal.org]
• 18. researchgate.net [researchgate.net]
• 19. Intralaboratory validation of an analytical method for determining the migration of bis(2-ethylhexyl) adipate from packaging to fat foods | Semantic Scholar [semanticscholar.org]
• 20. researchgate.net [researchgate.net]
• 21. Migration from plasticized films into foods. 1. Migration of di-(2-ethylhexyl)adipate from PVC films during home-use and microwave cooking - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimization of catalyst concentration for Diethyl adipate synthesis

Welcome to the Technical Support Center for Diethyl Adipate Synthesis. This guide is designed for researchers, scientists, and professionals in drug development. Here you will find troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to assist in optimizing the catalyst concentration for your synthesis experiments.

Troubleshooting Guide

This section addresses common issues encountered during the synthesis of diethyl adipate, with a focus on catalyst optimization.

Problem	Potential Cause	Suggested Solution
Low Product Yield	Reaction has not reached completion: The equilibrium of the esterification reaction may not favor the products.	• Increase the excess of ethanol: Using a larger excess of the alcohol can shift the equilibrium towards the formation of the ester.[1] • Remove water byproduct: Use a Dean-Stark apparatus or perform the reaction under a vacuum to remove water as it forms, driving the reaction forward.[1][2] • Increase reaction time or temperature: Allow the reaction to proceed for a longer duration or increase the temperature, within the optimal range for your chosen catalyst, to ensure it reaches equilibrium.[2]
Suboptimal catalyst concentration: Too little catalyst will result in a slow reaction rate, while too much can sometimes promote side reactions.	• Optimize catalyst loading: Systematically vary the catalyst concentration (e.g., in increments of 0.5% w/w) to find the optimal loading for your specific reaction conditions.[2][3] An increase in catalyst concentration generally increases the reaction rate, but there is an optimal point beyond which no significant improvement is observed.[4]
Deactivated catalyst: The catalyst may have lost its activity due to impurities or improper storage.	• Ensure reactant purity: Use pure starting materials (adipic acid and ethanol) to avoid poisoning the catalyst.[2] • Check catalyst storage: For catalysts like enzymes (lipases) or certain solid acids, ensure they have been stored under the recommended conditions to maintain activity.[1] • Regenerate or replace the catalyst: If using a reusable catalyst, follow appropriate regeneration procedures. Otherwise, use a fresh batch of catalyst.[2]
Formation of Byproducts	Side reactions are occurring: High temperatures or incorrect catalyst concentrations can lead to the formation of unwanted byproducts.	• Adjust reaction temperature: Lowering the reaction temperature may reduce the rate of side reactions, though this might require a longer reaction time.[1][2] • Optimize catalyst selectivity: Some catalysts are more selective than others. Consider screening different types of catalysts (e.g., solid acids, enzymes) to find one that minimizes byproduct formation under your conditions.
Difficult Product Purification	Presence of unreacted starting materials: Incomplete conversion leaves adipic acid or ethanol in the product mixture.	• Improve reaction conversion: Refer to the solutions for "Low Product Yield" to drive the reaction to completion. • Purification techniques: Use techniques such as column chromatography or recrystallization to separate the diethyl adipate from unreacted starting materials.[2]
Emulsion formation during workup: This can make separating the organic and aqueous layers difficult.	• Use brine washes: Washing the organic layer with a saturated sodium chloride solution (brine) can help to break emulsions.[2] • Appropriate solvent extraction: Ensure you are using a suitable extraction solvent and technique.

Frequently Asked Questions (FAQs)

Q1: What is the typical starting concentration for a catalyst in diethyl adipate synthesis?

A1: For acid catalysts like sulfuric acid, a common starting concentration is around 1% of the weight of the adipic acid.[5] For solid acid catalysts such as Amberlyst-15, loadings can range from 5% to 10% (w/w of reactants).[4] It is recommended to start with a lower concentration and gradually increase it to find the optimal level for your specific setup.

Q2: How does increasing the catalyst concentration affect the reaction?

A2: Increasing the catalyst concentration generally increases the reaction rate by providing more active sites for the reaction to occur.[4] This can lead to a higher yield in a shorter amount of time. However, beyond a certain point, increasing the catalyst amount may not significantly improve the yield and could lead to an increase in side reactions or make the workup more difficult.[3]

Q3: What are the most critical parameters to control when optimizing catalyst concentration?

A3: The key parameters that interact with catalyst concentration are reaction temperature, the molar ratio of alcohol to adipic acid, and reaction time.[1][4][6] Efficient removal of water is also crucial to drive the reaction towards the product.[1][2]

Q4: Can the catalyst be recycled and reused?

A4: Solid acid catalysts and enzymatic catalysts are often designed for reusability. For instance, solid acids can typically be recovered by filtration, washed, dried, and then reused in subsequent reactions.[2] Always follow the specific regeneration procedures recommended for your catalyst to ensure its activity is maintained.

Quantitative Data Summary

The following tables provide a summary of how different reaction parameters, including catalyst concentration, can influence the synthesis of adipate esters.

Table 1: Comparison of Different Catalytic Systems for Adipate Ester Synthesis

Catalyst	Reactants	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
HPW/C	Adipic Acid + Ethanol	Not Specified	5	97.3	[7]
Titanium Adipate	Dimethyl Adipate + Isooctanol	117	Not Specified	94.23	[6]
Amberlyst-15	Adipic Acid + Methanol	60	Not Specified	~90	[4]
Sulfuric Acid	Adipic Acid + Ethanol	~115 (bath temp)	Not Specified	94-98	[5]

Table 2: Effect of Catalyst Loading on Reaction Parameters

Catalyst	Catalyst Loading (% w/w)	Reactant Ratio (Alcohol:Acid)	Temperature (°C)	Effect on Yield/Time
SiO₂-H₃BO₃	0.5 - 2.5 mol%	Not Specified	90	Yield increased from 64% to 95% as catalyst loading increased, while reaction time decreased from 8 hours to 0.5 hours.[3]
Amberlyst-15	5 - 10%	20:1	50	Increasing catalyst loading from 5% to 10% showed a significant increase in the reaction rate.[4]
Titanium Adipate	1.0 - 3.0%	2.55:1	117	The optimal catalyst dosage was found to be 2.39%, resulting in a yield of 94.23%.[6]

Experimental Protocols

Below are detailed methodologies for key experiments related to the synthesis of diethyl adipate using different catalytic systems.

Protocol 1: Synthesis using Sulfuric Acid Catalyst

This protocol is adapted from a standard organic synthesis procedure.[5]

• Reactant Charging: In a distilling flask, combine 438g (3 moles) of adipic acid, 1080 mL (9 moles) of absolute ethanol, and 540 mL of toluene.

• Catalyst Addition: Carefully add 2.5 mL of concentrated sulfuric acid to the mixture.

• Reaction Setup: Connect the flask to a downward condenser and heat it in an oil bath.

• Azeotropic Distillation: Heat the oil bath to approximately 115°C to initiate the distillation of the azeotropic mixture of ethanol, toluene, and water, which begins at around 75°C. Continue distillation until the temperature in the flask's neck reaches 78°C.

• Water Removal: Collect the distillate in a separate flask containing anhydrous potassium carbonate to remove the water. Shake well, filter, and return the dried ethanol-toluene mixture to the reaction flask.

• Continued Reaction: Resume heating until the temperature again rises to 78-80°C.

• Product Isolation: After the reaction is complete, distill the remaining liquid under a vacuum. Ethanol and toluene will distill first, followed by diethyl adipate at 138°C/20 mm.

Protocol 2: Synthesis using a Solid Acid Catalyst (HPW/C)

This protocol is based on the synthesis using a supported heteropolyacid catalyst.[7][8]

• Reactant Charging: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add adipic acid, ethanol, and toluene in a molar ratio of 1:6:1.

• Catalyst Addition: Add the HPW/C catalyst. An optimal amount reported is 0.8g of 29%(w) HPW/C.[7][8]

• Reaction: Heat the mixture to reflux with vigorous stirring.

• Monitoring: Monitor the reaction progress by taking small aliquots and analyzing them using techniques like Gas Chromatography (GC) or by titrating the remaining acid content.

• Reaction Completion: Continue the reaction for the optimized time (e.g., 5 hours) to achieve a high conversion rate.[7][8]

• Catalyst Recovery: After the reaction, cool the mixture and separate the solid catalyst by filtration. The catalyst can be washed, dried, and stored for reuse.

• Product Isolation: Remove the solvent and excess ethanol from the filtrate by rotary evaporation. The remaining crude product can be purified by vacuum distillation.

Visualizations

Experimental Workflow for Catalyst Optimization

This diagram illustrates a logical workflow for optimizing the concentration of a catalyst in a chemical synthesis.

Caption: A workflow diagram for systematic catalyst concentration optimization.

Troubleshooting Logic for Low Yield

This diagram outlines the decision-making process when troubleshooting a low yield in diethyl adipate synthesis.

Caption: A troubleshooting flowchart for addressing low product yield.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. sphinxsai.com [sphinxsai.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. The preparation of titanium adipate and optimization of its catalytic ester exchange reaction for the synthesis of diisooctyl adipate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Study on Catalytic Performance of Supported HPW/C Catalyst for Diethyl Adipate Synthesis | Scientific.Net [scientific.net]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Analytical Methods for the Quantification of Diethyl Adipate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of validated analytical methodologies for the quantification of Diethyl Adipate (DEA), a widely used plasticizer and solvent. The selection of an appropriate analytical technique is critical for accurate and reliable quantification in various matrices, from raw materials to finished products and environmental samples. This document outlines the performance characteristics of common analytical methods, supported by experimental data, to aid researchers in selecting and validating the most suitable method for their specific application.

Data Presentation: Comparison of Analytical Methods

The following table summarizes the quantitative performance data for the analysis of Diethyl Adipate and other adipate esters using different analytical techniques. These parameters are crucial for method validation and comparison, indicating the sensitivity, accuracy, and precision of each approach.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography with UV Detection (HPLC-UV)
Linearity Range	5 - 1000 ng/g[1]	1 - 100 µg/mL
Correlation Coefficient (R²)	> 0.998[1]	> 0.999[2]
Limit of Detection (LOD)	5 ng/mL (for Di-2-ethyl hexyl adipate)[3]	0.02% (for Ditetradecyl adipate)[2]
Limit of Quantification (LOQ)	Not explicitly stated	0.06% (for Ditetradecyl adipate)[2]
Recovery	85.7% - 106%[1]	Not explicitly stated
Precision (RSD%)	2.5% - 11.3% (Intraday), 2.8% - 15.6% (Interday)[1]	< 0.3% (for Ditetradecyl adipate)[2]
Analysis Time per Sample	~30 minutes[2]	~20 minutes[2]

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols serve as a starting point and may require optimization based on the specific sample matrix and instrumentation.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a robust and widely used technique for the separation and quantification of volatile and semi-volatile compounds like Diethyl Adipate.

Sample Preparation (Example for Ham Sausage)[1]

• Liquid Extraction: Homogenize the sample and extract with a suitable organic solvent (e.g., hexane or a mixture of chloroform and methanol).

• Solvent Evaporation: Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitution and Solid Phase Extraction (SPE): Reconstitute the residue in an appropriate solvent and perform solid-phase extraction for cleanup and concentration. An Oasis MAX cartridge can be used for this purpose.

• Final Concentration: Elute the analyte from the SPE cartridge and concentrate to the final volume for GC-MS analysis.

Chromatographic Conditions[4]

• Gas Chromatograph: Thermo Scientific Trace 1300 or equivalent.

• Column: Rtx®-35ms (30 m × 0.25 mm ID × 0.5 μm df), Crossbond® 35% diphenyl/ 65% dimethyl polysiloxane.

• Carrier Gas: Helium.

• Oven Temperature Program:

  • Initial temperature: 50 °C.

  • Ramp: 20 °C/min to 130 °C, hold for 2 minutes.

• Injector Temperature: 250 °C.

• Detector: Mass Spectrometer.

• Internal Standard: Dodecane can be used for quantitative analysis.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a versatile technique suitable for the analysis of non-volatile or thermally labile compounds. While less common for Diethyl Adipate than GC, it can be a viable alternative. The following is a general protocol adaptable for Diethyl Adipate, based on methods for similar compounds[5].

Sample Preparation

• Dissolution: Dissolve a known amount of the sample in a suitable solvent, such as methanol or the mobile phase, to a concentration of approximately 0.1 mg/mL.

• Filtration: Filter the sample solution through a 0.45 µm syringe filter to remove any particulate matter before injection.

Chromatographic Conditions[5]

• HPLC System: A standard HPLC system with a UV detector.

• Column: C18, 4.6 x 150 mm, 5 µm.

• Mobile Phase: Acetonitrile:Water (e.g., 90:10, v/v). Isocratic elution is often sufficient.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

• Detector: UV at 210 nm.

Method Validation Workflow

The validation of an analytical method is essential to ensure its accuracy, precision, and reliability for its intended purpose. The following diagram illustrates a typical workflow for analytical method validation.

A typical workflow for analytical method validation.

Conclusion

Both GC-MS and HPLC-UV are suitable methods for the quantification of Diethyl Adipate, with the choice depending on the specific requirements of the analysis, including sample matrix, required sensitivity, and available instrumentation. GC-MS generally offers higher sensitivity and selectivity, making it ideal for trace analysis in complex matrices. HPLC-UV provides a simpler and often faster alternative for less complex samples where high sensitivity is not the primary concern. For comprehensive quality control and method validation, a combination of these techniques may be employed.

References

• 1. GC/MS method for the determination of adipate plasticizers in ham sausage and its application to kinetic and penetration studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. rsc.org [rsc.org]
• 5. benchchem.com [benchchem.com]

Comparative study of Diethyl adipate and dioctyl phthalate (DOP) as plasticizers.

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison with Supporting Experimental Data

The selection of an appropriate plasticizer is a critical decision in the formulation of a wide range of materials, influencing not only the physical properties of the final product but also its safety and environmental impact. For decades, dioctyl phthalate (DOP), also known as di(2-ethylhexyl) phthalate (DEHP), has been a benchmark plasticizer, particularly for polyvinyl chloride (PVC). However, growing health and environmental concerns have spurred the search for viable alternatives. Diethyl adipate (DEA), a non-phthalate plasticizer, has emerged as a promising candidate. This guide provides a detailed comparative study of Diethyl Adipate and Dioctyl Phthalate, presenting their performance based on experimental data to assist researchers and professionals in making informed decisions.

Executive Summary

Diethyl adipate and dioctyl phthalate are both effective plasticizers that enhance the flexibility and workability of polymers. However, they exhibit significant differences in their toxicological profiles, environmental impact, and certain performance characteristics. DOP has been a widely used and cost-effective plasticizer, known for its high efficiency in increasing the flexibility of PVC.[1][2] Conversely, it has come under scrutiny due to its classification as a potential endocrine disruptor and reproductive toxicant, leading to regulatory restrictions in many applications.[2][3]

Diethyl adipate, and adipates in general, are recognized for their lower toxicity profiles and are often considered safer alternatives.[4] They are particularly noted for imparting excellent flexibility at low temperatures. While DOP has historically been a cost-effective option, the increasing demand for safer and more sustainable materials has made diethyl adipate a competitive alternative, especially in sensitive applications such as medical devices and food packaging.

Performance Comparison: Diethyl Adipate vs. Dioctyl Phthalate

The efficacy of a plasticizer is evaluated based on several key performance metrics. The following tables summarize the comparative performance of Diethyl Adipate and Dioctyl Phthalate based on available experimental data.

Table 1: General and Physical Properties

Property	Diethyl Adipate (DEA)	Dioctyl Phthalate (DOP/DEHP)
Chemical Formula	C10H18O4	C24H38O4
Molecular Weight	202.25 g/mol	390.56 g/mol
Appearance	Clear, colorless liquid	Clear, colorless, oily liquid
Density (at 20-25°C)	~1.009 g/mL	~0.986 g/cm³
Boiling Point	~251 °C	~385 °C
Melting Point	~ -20 °C	~ -50 °C
Solubility in Water	Insoluble	Insoluble

Sources:[5][6]

Table 2: Mechanical Properties of Plasticized PVC (Typical Values)

Property	PVC with Diethyl Adipate (DEA)	PVC with Dioctyl Phthalate (DOP)
Tensile Strength	Lower	Higher
Elongation at Break	Higher	Lower
Hardness (Shore A)	Lower	Higher

Note: The addition of plasticizers generally decreases tensile strength and hardness while increasing the elongation at break. The extent of these changes depends on the concentration of the plasticizer.[7]

Table 3: Thermal Properties of Plasticized PVC

Property	PVC with Diethyl Adipate (DEA)	PVC with Dioctyl Phthalate (DOP)
Glass Transition Temperature (Tg)	Significant reduction	Significant reduction
Thermal Stability (TGA)	Generally good	Good

Note: Both plasticizers effectively lower the glass transition temperature of PVC, which is a primary measure of their plasticizing efficiency. Some studies suggest that certain adipate-based plasticizers can offer improved thermal stability compared to DOP.[8]

Table 4: Migration Resistance

Migration Test	Diethyl Adipate (DEA)	Dioctyl Phthalate (DOP)
Leaching in Aqueous Media	Susceptible to extraction	Lower
Leaching in Lipidic Media	Potentially higher migration	Significant migration
Volatility	Higher due to lower molecular weight	Lower

Note: Migration is a critical factor, especially for applications in contact with food or biological fluids. Generally, plasticizers with higher molecular weights, like DOP, tend to have lower volatility. However, the lipophilic nature of both can lead to migration into fatty substances.[7][8]

Table 5: Toxicological and Biocompatibility Profile

Aspect	Diethyl Adipate (DEA)	Dioctyl Phthalate (DOP)
Regulatory Status	Generally favored as a safer alternative	Use is restricted in many countries, particularly for products for children and medical devices
Biocompatibility (ISO 10993)	More likely to pass biocompatibility testing	Potential for leachable, toxic substances can be a hurdle
Health Concerns	Low toxicity	Potential endocrine disruptor and reproductive toxicant

Sources:[2][3][8]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of plasticizer performance. Below are summaries of key experimental protocols.

Evaluation of Plasticizer Efficiency (ASTM D2284)

This method assesses the tensile properties of plasticized PVC to determine plasticizer efficiency.

• Sample Preparation: PVC formulations are prepared by molding with varying concentrations of the plasticizer being evaluated. The samples are then conditioned in a controlled environment to ensure consistent results.[9]

• Testing Procedure: The conditioned PVC samples are subjected to tensile stress until failure using a universal testing machine.[9]

• Key Parameters Measured:

  • Tensile Strength: The maximum stress the material can withstand while being stretched or pulled before breaking.

  • Elongation at Break: The percentage increase in length that a material will achieve at the point of breaking.

  • Modulus of Elasticity: A measure of the material's stiffness.[9]

Thermal Stability Analysis (Thermogravimetric Analysis - TGA)

TGA is used to evaluate the thermal stability of the plasticized PVC.

• Principle: The mass of a sample is measured over time as the temperature changes. This allows for the determination of the temperatures at which the material degrades.

• Procedure: A small, precisely weighed sample of the plasticized PVC is heated in a controlled atmosphere (e.g., nitrogen or air) at a constant rate. The weight loss of the sample is recorded as a function of temperature.

• Data Analysis: The resulting TGA curve provides information on the onset of decomposition and the temperature at which maximum weight loss occurs, indicating the thermal stability of the material.[10]

Migration Resistance Testing (Leaching)

This protocol determines the amount of plasticizer that leaches from the PVC into a surrounding liquid. A common standard for this is based on ASTM D1239.

• Sample Preparation: Test specimens of the plasticized PVC film of specific dimensions (e.g., 50 x 50 mm) are prepared.

• Testing Procedure:

  • The specimens are weighed accurately.

  • Each specimen is immersed in a specified volume of a test liquid (e.g., water, ethanol, or a food simulant like olive oil) in a sealed container.

  • The containers are maintained at a controlled temperature for a specified duration (e.g., 24 hours at 23°C).

  • After the immersion period, the specimens are removed, carefully wiped dry, and reweighed.

• Calculation: The percentage of weight loss is calculated, which corresponds to the amount of plasticizer and other extractable components that have migrated into the liquid.

Biocompatibility Assessment (ISO 10993)

For medical applications, a series of tests under the ISO 10993 standard are required to evaluate the biological safety of the material.

• ISO 10993-12: Sample Preparation: This standard provides guidelines for the preparation of test samples. It is recommended to test the final, sterilized medical device. If not possible, representative samples that have undergone the same manufacturing and sterilization processes should be used. Extracts of the material are often prepared using appropriate solvents (e.g., cell culture media, saline) under specified conditions (e.g., 37°C for 24 hours).[3][11]

• ISO 10993-5: In Vitro Cytotoxicity: This is a fundamental test to assess the toxicity of the material at a cellular level.

  • Procedure: Extracts from the test material are applied to a cultured monolayer of mammalian cells (e.g., mouse fibroblasts).[12]

  • Evaluation: The cells are observed for any adverse effects, such as cell death or inhibition of cell growth, which are then scored to determine the cytotoxicity of the material.[13]

Visualizations

Experimental Workflow for Plasticizer Performance Evaluation

Caption: Workflow for the comparative evaluation of plasticizer performance.

Signaling Pathway of Potential Endocrine Disruption by Phthalates

Caption: Potential mechanism of endocrine disruption by phthalates like DOP.

Conclusion

The choice between Diethyl Adipate and Dioctyl Phthalate as a plasticizer involves a trade-off between performance, safety, and regulatory considerations. DOP has a long history of effective use and is a highly efficient plasticizer.[1][2] However, its associated health and environmental concerns are significant and have led to its restricted use in many parts of the world.[2][3]

Diethyl adipate presents a safer, non-phthalate alternative with a favorable toxicological profile and excellent low-temperature flexibility.[4] While it may exhibit higher volatility due to its lower molecular weight, its improved safety profile makes it a compelling choice for a wide range of applications, particularly those with direct human contact, such as medical devices, toys, and food packaging. For researchers, scientists, and drug development professionals, the lower potential for leachable toxic substances makes Diethyl Adipate a more suitable option for applications where biocompatibility and material purity are paramount. The experimental data suggests that while there may be some differences in mechanical and thermal properties, the significantly improved safety profile of Diethyl Adipate often outweighs these considerations in modern material design.

References

• 1. standards.iteh.ai [standards.iteh.ai]
• 2. webstore.ansi.org [webstore.ansi.org]
• 3. mddionline.com [mddionline.com]
• 4. CleanControlling: Cytotoxicity tests on medical devices [cleancontrolling.com]
• 5. nhiso.com [nhiso.com]
• 6. cffaperformanceproducts.org [cffaperformanceproducts.org]
• 7. Why Does DOP Plasticizer Leach Out of PVC Over Time? [eureka.patsnap.com]
• 8. ISO 10993-12: Sample Preparation for Biocompatibility Testing [testlabsuk.com]
• 9. Tackling ISO 10993-12 Biocompatibility [proximacro.com]
• 10. researchgate.net [researchgate.net]
• 11. How to Properly Prepare Biocompatibility Test Samples for Medical Devices - European Biomedical Institute [ebi.bio]
• 12. mddionline.com [mddionline.com]
• 13. neujinsolutions.com [neujinsolutions.com]

Diethyl adipate vs. dimethyl adipate: a comparative analysis of solvent properties.

For Researchers, Scientists, and Drug Development Professionals

In the realm of solvent selection for pharmaceutical and industrial applications, a thorough understanding of a solvent's physical and chemical properties is paramount. This guide provides a detailed comparative analysis of two prominent diester solvents: diethyl adipate and dimethyl adipate. By presenting key experimental data and outlining standardized testing protocols, this document aims to equip researchers, scientists, and drug development professionals with the necessary information to make informed decisions for their specific applications.

Executive Summary

Both diethyl adipate and dimethyl adipate are recognized for their utility as plasticizers and solvents in a variety of formulations, including coatings, adhesives, and pharmaceutical excipients.[1] While structurally similar, their differing alkyl ester groups (ethyl vs. methyl) result in distinct physical properties that influence their performance as solvents. This guide will delve into a side-by-side comparison of these properties, supported by available experimental data.

Comparative Analysis of Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of diethyl adipate and dimethyl adipate, providing a clear and concise comparison of their fundamental characteristics.

Property	Diethyl Adipate	Dimethyl Adipate
CAS Number	141-28-6	627-93-0
Chemical Formula	C₁₀H₁₈O₄	C₈H₁₄O₄
Molecular Weight	202.25 g/mol	174.19 g/mol
Boiling Point	251 °C[2]	215 - 225 °C
Melting Point	-20 to -19 °C[2]	8 - 11 °C
Density	1.009 g/mL at 25 °C	1.06 g/cm³ at 20 °C
Flash Point	>110 °C[2]	107 °C
Viscosity (at 25 °C)	~4.1 mPa·s	2.5 cSt (kinematic)
Water Solubility	<0.1 g/L[2]	<1 g/L[3]
Solubility in Organic Solvents	Soluble in ethanol and ether[4]	Soluble in alcohol and ether[1]

In-Depth Solvent Performance Comparison

Viscosity:

At 25 °C, diethyl adipate exhibits a higher dynamic viscosity (approximately 4.1 mPa·s) compared to the kinematic viscosity of dimethyl adipate (2.5 cSt). This difference in viscosity can be a critical factor in applications where flow characteristics and film formation are important. A higher viscosity may be advantageous in formulations requiring a thicker, more controlled application, such as in certain coating or topical pharmaceutical preparations.

Solubility Characteristics:

Both esters are characterized by their limited solubility in water and good solubility in common organic solvents like ethanol and ether.[1][4] This makes them suitable for dissolving a wide range of non-polar to moderately polar active pharmaceutical ingredients (APIs) and polymers.

• For Active Pharmaceutical Ingredients (APIs): The solvent properties of these adipates make them potential candidates for use in pharmaceutical formulations. For an API like ibuprofen, which is soluble in various organic solvents, both diethyl and dimethyl adipate could serve as suitable vehicles in liquid or semi-solid dosage forms.[7][8] The selection would likely be guided by pre-formulation studies to determine the optimal solubility and stability of the API in each solvent.

Experimental Protocols

To ensure accurate and reproducible data for solvent property determination, standardized experimental protocols are essential. Below are detailed methodologies for key experiments.

Determination of Kinematic Viscosity (ASTM D445)

This method is used to determine the kinematic viscosity of transparent and opaque liquids.

Principle: The time is measured for a fixed volume of liquid to flow under gravity through the capillary of a calibrated viscometer at a closely controlled temperature. The kinematic viscosity is the product of the measured flow time and the calibration constant of the viscometer.

Apparatus:

• Calibrated glass capillary viscometers (e.g., Ubbelohde, Cannon-Fenske).

• Constant temperature bath, capable of maintaining the desired temperature with a precision of ±0.02°C.

• Timing device, accurate to 0.1 seconds.

• Thermometer with appropriate range and accuracy.

Procedure:

• Select a clean, dry, calibrated viscometer of a size that the flow time will be not less than 200 seconds.

• Charge the viscometer with the sample in the manner dictated by the design of the instrument.

• Place the charged viscometer into the constant temperature bath. Allow at least 30 minutes for the sample to reach the test temperature.

• Using suction, draw the liquid up into the working capillary to a point about 5 mm above the upper timing mark.

• Release the suction and allow the liquid to flow freely down the capillary.

• Measure the time required for the meniscus to pass from the upper to the lower timing mark.

• Repeat the measurement at least twice. The two timings should agree within the specified repeatability of the method.

• Calculate the kinematic viscosity (ν) in centistokes (cSt) using the equation: ν = C * t, where C is the viscometer constant and t is the average flow time in seconds.

• To obtain dynamic viscosity (η) in millipascal-seconds (mPa·s), multiply the kinematic viscosity by the density of the liquid at the same temperature: η = ν * ρ.

Determination of Water Solubility (OECD Guideline 105 - Flask Method)

This method is suitable for determining the water solubility of substances that are soluble above 10⁻² g/L.

Principle: A supersaturated solution of the substance in water is prepared and allowed to equilibrate at a constant temperature. The concentration of the substance in the aqueous phase is then determined by a suitable analytical method.

Apparatus:

• Constant temperature bath with shaker.

• Glass flasks with stoppers.

• Centrifuge or filtration apparatus.

• Analytical instrument for concentration measurement (e.g., HPLC, GC, UV/Vis spectrophotometer).

Procedure:

• Add an excess amount of the test substance to a flask containing a known volume of water.

• Stopper the flask and place it in a constant temperature bath equipped with a shaker.

• Agitate the flask for a sufficient period to allow equilibrium to be reached (typically 24-48 hours).

• After equilibration, cease agitation and allow the mixture to stand in the temperature bath for at least 24 hours to allow for phase separation.

• Carefully withdraw a sample from the aqueous phase, ensuring no undissolved particles are included. This can be achieved by centrifugation or filtration.

• Analyze the concentration of the substance in the aqueous sample using a validated analytical method.

• Repeat the determination at least twice.

Logical Workflow for Solvent Selection

The selection of an appropriate solvent is a critical step in formulation development. The following diagram illustrates a logical workflow for choosing between diethyl adipate and dimethyl adipate based on their comparative properties.

References

• 1. 627-93-0 CAS MSDS (Dimethyl adipate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 2. DIETHYL ADIPATE FOR SYNTHESIS [chembk.com]
• 3. Dimethyl adipate - Wikipedia [en.wikipedia.org]
• 4. Diethyl Adipate | C10H18O4 | CID 8844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. download.polympart.ir [download.polympart.ir]
• 6. Poly(vinyl chloride) - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Enhancement of ibuprofen solubility and skin permeation by conjugation with l-valine alkyl esters - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]

A Comparative Ecotoxicological Assessment of Adipate Esters and Phthalate Plasticizers

For Researchers, Scientists, and Drug Development Professionals

The selection of plasticizers in product formulation, particularly in sensitive applications such as medical devices and laboratory equipment, necessitates a thorough understanding of their potential environmental impact. This guide provides an objective comparison of the ecotoxicity of two common classes of plasticizers: adipate esters and phthalate esters. The following sections present quantitative ecotoxicity data, detailed experimental methodologies, and visual representations of key toxicological pathways to aid in informed decision-making.

Executive Summary

Adipate esters are increasingly considered safer alternatives to many phthalate plasticizers.[1][2] This is largely due to the growing body of evidence on the endocrine-disrupting properties and reproductive toxicity of certain phthalates.[1] Adipates generally exhibit lower acute and chronic toxicity to aquatic organisms and are often more readily biodegradable.[2][3] However, the ecotoxicity of both classes of compounds can vary significantly based on their specific chemical structure, particularly the length of the alkyl chains.

Data Presentation: Quantitative Ecotoxicity Comparison

The following tables summarize the acute and chronic ecotoxicity data for representative adipate and phthalate esters across various trophic levels.

Table 1: Aquatic Ecotoxicity of Adipate Esters

Plasticizer	Test Organism	Endpoint	Value (mg/L)	Reference
Di(2-ethylhexyl) adipate (DEHA/DOA)	Daphnia magna (Water Flea)	48h EC50	0.48 - 0.85	[3][4]
Daphnia magna (Water Flea)	21d NOEC	0.024 - 0.052	[3][4]
Fish (various species)	96h LC50	> 0.78	[3][4]
Algae	72h EC50	Not acutely toxic at water solubility	[3][4]
Dibutyl adipate (DBA)	Oryzias latipes (Japanese Rice Fish)	96h LC50	3.7	[3]
Diisodecyl adipate (DIDA)	Daphnia magna (Water Flea)	48h EC50	> 100 (estimated)	[3]
Danio rerio (Zebrafish)	96h LC50	> 100 (estimated)	[3]
Desmodesmus subspicatus (Green Algae)	72h EC50	> 100 (estimated)	[3]
Diisononyl adipate (DINA)	-	-	Limited data available	[5]

Table 2: Aquatic Ecotoxicity of Phthalate Esters

Plasticizer	Test Organism	Endpoint	Value (mg/L)	Reference
Dimethyl phthalate (DMP)	Daphnia magna	48h IC50	284
Diethyl phthalate (DEP)	Daphnia magna	48h IC50	22.0
Di-n-butyl phthalate (DBP)	Daphnia magna	48h IC50	6.78
Zebrafish	72h LC50	0.63
Butyl benzyl phthalate (BBP)	Zebrafish	72h LC50	0.72
Di(2-ethylhexyl) phthalate (DEHP)	Daphnia magna	21d NOEC	0.158 - 0.811
Common Carp	96h LC50	37.95
Di-n-octyl phthalate (DOP)	Common Carp	96h LC50	7.95
Diisononyl phthalate (DINP)	Daphnia magna	21d GM-MATC	0.15
Diisodecyl phthalate (DIDP)	Daphnia magna	21d GM-MATC	0.15

GM-MATC: Geometric Mean Maximum Acceptable Toxicant Concentration

Table 3: Soil and Sediment Ecotoxicity

Plasticizer	Test Organism/Matrix	Endpoint	Value (mg/kg)	Reference
Di(2-ethylhexyl) phthalate (DEHP)	Eisenia fetida (Earthworm)	14d LC50	> 1000	[6]
Sediment	SQC (EQSsed)	1.8	[7]
Phthalates (general)	Allolobophora tuberculata, Eisenia fetida, Eudrilus eugeniae, Perionyx excavatus	14d LC50	Generally low toxicity	[8]

SQC (EQSsed): Sediment Quality Criterion (Equilibrium Partitioning Method)

Experimental Protocols

The ecotoxicity data presented are primarily derived from standardized test protocols, such as those established by the Organisation for Economic Co-operation and Development (OECD). Below are summaries of key experimental methodologies.

Acute Aquatic Toxicity Testing (Fish, Daphnia, Algae)

1. Fish Acute Toxicity Test (based on OECD Guideline 203) [3]

• Test Organism: Recommended species include Zebrafish (Danio rerio) or Rainbow Trout (Oncorhynchus mykiss).

• Test Conditions: Fish are exposed to a range of concentrations of the test substance in a static, semi-static, or flow-through system for 96 hours. Key water quality parameters such as temperature, pH, and dissolved oxygen are maintained within strict limits.

• Procedure: A control group and at least five geometrically spaced test concentrations are used. Mortality and any sublethal effects are observed and recorded at 24, 48, 72, and 96 hours.

• Endpoint: The primary endpoint is the 96-hour median lethal concentration (LC50), which is the concentration estimated to be lethal to 50% of the test fish population.[9]

2. Daphnia sp. Acute Immobilisation Test (based on OECD Guideline 202) [3]

• Test Organism: Young daphnids (Daphnia magna), less than 24 hours old, from a healthy culture.

• Test Conditions: Daphnids are exposed to the test substance in a static system for 48 hours under controlled temperature (18-22°C) and photoperiod (16h light/8h dark).

• Procedure: A control and at least five test concentrations are prepared. The number of immobilized daphnids (unable to swim after gentle agitation) is recorded at 24 and 48 hours.

• Endpoint: The 48-hour median effective concentration (EC50) for immobilization is calculated.[9]

3. Algal Growth Inhibition Test (based on OECD Guideline 201) [3]

• Test Organism: An exponentially growing culture of a selected green algae species, such as Desmodesmus subspicatus.

• Test Conditions: Algal cultures are exposed to various concentrations of the test substance for 72 to 96 hours under continuous illumination and controlled temperature.

• Procedure: Algal growth is measured over time in control and test cultures. Common measurement techniques include cell counts or chlorophyll fluorescence.

• Endpoint: The primary endpoint is the inhibition of growth, expressed as the 72-hour or 96-hour EC50, which is the concentration causing a 50% reduction in algal growth or growth rate.[9]

Soil and Sediment Biodegradation and Toxicity Testing

1. Soil Biodegradation Study (example protocol) [10]

• Procedure: The test substance is mixed with soil at a specified ratio (e.g., 10 g of ester per 1 kg of soil). At set intervals, soil samples are collected, and the remaining concentration of the substance and its metabolites are determined using analytical methods like High-Performance Liquid Chromatography (HPLC) after extraction.

2. Earthworm Acute Toxicity Test (based on OECD Guideline 207)

• Test Organism: Adult earthworms of a specified species, such as Eisenia fetida.

• Test Conditions: Earthworms are exposed to the test substance mixed into a standardized artificial soil for 14 days.

• Procedure: A control and a range of test concentrations are prepared. Mortality is assessed at 7 and 14 days.

• Endpoint: The 14-day LC50 is determined.

Mandatory Visualization

Caption: Endocrine disruption pathway of phthalate esters.

Caption: Workflow for comparative ecotoxicity assessment.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. Assessment of the safety of dioctyl adipate in freshwater environments | Environmental Toxicology and Chemistry | Oxford Academic [academic.oup.com]
• 5. Global Environmental and Toxicological Data of Emerging Plasticizers: Current Knowledge, Regrettable Substitution Dilemma, Green Solution and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. downloads.regulations.gov [downloads.regulations.gov]
• 7. centreecotox.ch [centreecotox.ch]
• 8. Comparative toxicity of ten organic chemicals to four earthworm species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chemsafetypro.com [chemsafetypro.com]
• 10. Ecotoxicity of the Adipate Plasticizers: Influence of the Structure of the Alcohol Substituent - PMC [pmc.ncbi.nlm.nih.gov]

Validating Diethyl Adipate for Biocompatible Medical Devices: A Comparative Guide

For researchers, scientists, and drug development professionals, the selection of appropriate materials is paramount in the design and manufacturing of safe and effective medical devices. Plasticizers, essential for imparting flexibility to polymers like polyvinyl chloride (PVC), are a critical component, and their biocompatibility must be rigorously assessed. This guide provides a comparative analysis of Diethyl adipate (DEA), a non-phthalate plasticizer, against other common alternatives used in medical devices, with a focus on biocompatibility and performance data.

The ideal plasticizer for a medical device should not only provide the desired mechanical properties but also exhibit minimal toxicity and low leachability to ensure patient safety. Historically, di(2-ethylhexyl) phthalate (DEHP) has been the most widely used plasticizer in PVC medical devices. However, concerns about its potential endocrine-disrupting and reproductive toxicity have led to a search for safer alternatives.[1][2] This guide will compare Diethyl adipate to other adipates, trimellitates, and citrates, providing available data to aid in the material selection process.

Comparative Biocompatibility Data

The biological evaluation of medical devices is governed by the ISO 10993 series of standards. Key assessments for plasticizers include in vitro cytotoxicity, sensitization, and irritation tests. While comprehensive, publicly available data for Diethyl adipate under these specific test conditions for medical device extracts is limited, this section summarizes the available toxicological information and compares it with common alternatives. A Safety Data Sheet for Diethyl adipate indicates an oral LD50 in mice of 8,100 mg/kg, suggesting low acute toxicity.[1] However, the same source notes that there is no data available on skin corrosion/irritation, serious eye damage/eye irritation, or respiratory or skin sensitization.[1]

Plasticizer	Chemical Name	In Vitro Cytotoxicity (ISO 10993-5)	Sensitization (ISO 10993-10)	Irritation (ISO 10993-10)
Diethyl adipate (DEA)	Diethyl hexanedioate	Data not readily available in public domain for medical device extracts.	No data available.[1]	No data available.[1]
Di(2-ethylhexyl) adipate (DEHA)	Bis(2-ethylhexyl) hexanedioate	Generally considered a safer alternative to DEHP, though some studies suggest its metabolites could have biological activity.[3][4]	Generally considered a non-sensitizer.	Generally considered a non-irritant.
Trioctyl trimellitate (TOTM)	Tris(2-ethylhexyl) benzene-1,2,4-tricarboxylate	Leaching of TOTM is much lower compared to DEHP.[3]	Generally considered a non-sensitizer.	Generally considered a non-irritant.
Acetyl tributyl citrate (ATBC)	Acetyl tributyl citrate	Leaching of ATBC is comparable to or higher than DEHP.[3]	Generally considered a non-sensitizer.	Generally considered a non-irritant.

Performance Characteristics: Leaching and Mechanical Properties

A critical performance characteristic of a plasticizer in medical devices is its propensity to leach out of the polymer matrix. Leached plasticizers can pose a direct toxicological risk to patients.[5] Another important aspect is the effect of the plasticizer on the mechanical properties of the final material, such as tensile strength and elongation at break, which determine the device's durability and functionality.[6][7]

Plasticizer	Leaching Potential	Effect on Mechanical Properties of PVC
Diethyl adipate (DEA)	Adipates are known to have higher extractability compared to DEHP.[4]	Generally, plasticizers decrease tensile strength and increase elongation at break.[6] Specific comparative data for DEA is limited.
Di(2-ethylhexyl) adipate (DEHA)	Has a threefold greater potential to leach relative to DEHP and the highest migration potential of all DEHP-free PVC plasticizers reviewed in one study.[8]	Provides good low-temperature flexibility.[8]
Trioctyl trimellitate (TOTM)	Leaching is more than 100-fold lower compared to DEHP.[3]	Provides good performance in heat, oil, and water resistance.[9]
Acetyl tributyl citrate (ATBC)	Leaching is comparable to or higher than DEHP.[3]	Can provide similar or slightly improved physical properties compared to DEHP.[10]

Experimental Protocols

Detailed methodologies for biocompatibility testing are outlined in the ISO 10993 standards. Below are summaries of the key experimental protocols relevant to the evaluation of plasticizers.

ISO 10993-5: In Vitro Cytotoxicity

This test assesses the potential for a material to cause cell death.

• Test Principle: Extracts of the medical device material are prepared and brought into contact with cultured mammalian cells (e.g., L929 mouse fibroblasts). The biological response of the cells is evaluated.[11][12][13]

• Methodology:

  • Extraction: The test material is incubated in a cell culture medium (e.g., MEM with serum) at 37°C for a specified period (e.g., 24 to 72 hours) to create an extract.[14][15]

  • Cell Exposure: The extract is then added to cultured cells and incubated.

  • Assessment: Cell viability is quantitatively assessed using methods like the MTT assay, which measures metabolic activity. A reduction in cell viability by more than 30% is generally considered a cytotoxic effect. Qualitative assessment of cell morphology is also performed.[15]

ISO 10993-10: Tests for Irritation and Skin Sensitization

These tests evaluate the potential of a material to cause local skin reactions.

• Test Principle (Sensitization - Guinea Pig Maximization Test - GPMT): This test assesses the potential for a material to induce a delayed-type hypersensitivity (allergic) reaction.[16][17]

• Methodology (GPMT):

  • Induction Phase: Guinea pigs are initially exposed to the test article extract through intradermal injections and subsequent topical application to sensitize the animals.[17]

  • Challenge Phase: After a rest period, the animals are challenged with a topical application of the test article extract.

  • Assessment: The skin reaction at the challenge site is observed and graded for erythema and edema. The incidence and severity of the reactions in the test group are compared to a control group.[16]

ISO 10993-11: Tests for Systemic Toxicity (Acute)

This test evaluates the potential for a material to cause systemic toxic effects.

• Test Principle: Extracts of the medical device material are administered to test animals (e.g., mice) to assess for potential systemic adverse health effects.[18][19]

• Methodology:

  • Extraction: Extracts are prepared using appropriate solvents (e.g., saline, cottonseed oil).

  • Administration: The extracts are administered to the animals via a relevant route (e.g., intravenous, intraperitoneal).

  • Observation: The animals are observed for a specified period (e.g., 72 hours) for signs of toxicity, such as convulsions, prostration, and changes in body weight.[18] A comparison is made between the test group and a control group that receives the extraction fluid alone.[18]

Logical Workflow for Biocompatibility Assessment

The following diagram illustrates a typical workflow for assessing the biocompatibility of a plasticizer for use in a medical device, in accordance with the ISO 10993 standards.

References

• 1. Diethyl adipate - Safety Data Sheet [chemicalbook.com]
• 2. journals.co.za [journals.co.za]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. ir.uitm.edu.my [ir.uitm.edu.my]
• 6. kgt88.com [kgt88.com]
• 7. Recent Attempts in the Design of Efficient PVC Plasticizers with Reduced Migration - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A review of alternatives to di (2-ethylhexyl) phthalate-containing medical devices in the neonatal intensive care unit - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Non-Phthalate Plasticizers: A Safer, Greener Choice – South City Petrochem [southcitypetrochem.com]
• 10. chempoint.com [chempoint.com]
• 11. mdcpp.com [mdcpp.com]
• 12. mddionline.com [mddionline.com]
• 13. nhiso.com [nhiso.com]
• 14. Toxic or not toxic? The specifications of the standard ISO 10993-5 are not explicit enough to yield comparable results in the cytotoxicity assessment of an identical medical device - PMC [pmc.ncbi.nlm.nih.gov]
• 15. CleanControlling: Cytotoxicity tests on medical devices [cleancontrolling.com]
• 16. theraindx.com [theraindx.com]
• 17. taglus.com [taglus.com]
• 18. mddionline.com [mddionline.com]
• 19. nhiso.com [nhiso.com]

A comparative review of different catalysts for Diethyl adipate synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of diethyl adipate, a key intermediate in the production of various polymers, plasticizers, and pharmaceuticals, is critically dependent on the choice of catalyst. An optimal catalyst not only ensures a high yield and purity of the final product but also aligns with the principles of green chemistry by offering reusability and mild reaction conditions. This guide provides a comparative overview of different catalysts employed in the synthesis of diethyl adipate, supported by experimental data and detailed methodologies, to aid researchers in selecting the most suitable catalytic system for their specific needs.

Catalyst Performance: A Quantitative Comparison

The efficiency of a catalyst in diethyl adipate synthesis is evaluated based on several key performance indicators, including conversion rate, selectivity, and yield under specific reaction conditions. The following table summarizes the performance of various catalytic systems based on published data.

Catalyst Type	Catalyst Example	Adipic Acid:Ethanol Molar Ratio	Temperature (°C)	Reaction Time (h)	Conversion/Yield (%)	Key Findings & Limitations
Homogeneous Acid	Concentrated H₂SO₄	1:2 (with benzene as azeotropic agent)	100-115	5	90% Yield	High yield but suffers from corrosion, difficult separation, and environmental concerns.[1]
Heterogeneous Solid Acid	29%(w) HPW/C	1:6 (with toluene)	Reflux	5	97.3% Etherification Rate	High activity, but potential for leaching of the active species.[2][3]
Heterogeneous Solid Acid	Zeolite	Not Specified	Not Specified	Not Specified	95.7% Yield	Environmentally friendly and reusable, but may require higher temperatures.[4]
Enzymatic	Immobilized Candida antarctica lipase B (Novozym 435)	1:2.5	50	3	~100% Conversion	High selectivity, mild conditions, and environmentally benign; however, enzymes can be expensive and may have lower stability at high temperatures.[5][6]
Organometallic	Titanium Adipate	1:2.55 (Dimethyl Adipate:Isooctanol)	117	Not Specified	94.23% Ester Exchange Rate	High efficiency and recyclable; this example is for diisooctyl adipate but demonstrates the potential for dialkyl adipate synthesis.[7][8]

Experimental Protocols

Detailed and reproducible experimental procedures are crucial for the successful synthesis of diethyl adipate. Below are representative protocols for different catalytic systems.

Homogeneous Catalysis: Sulfuric Acid

This protocol is adapted from a standard organic synthesis procedure.[1]

Materials:

• Adipic acid

• Absolute ethanol

• Benzene (or Toluene as a less toxic alternative)

• Concentrated sulfuric acid

• Anhydrous potassium carbonate

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, combine adipic acid, a threefold molar excess of absolute ethanol, and a volume of benzene (or toluene) sufficient to form an azeotrope.

• Add concentrated sulfuric acid (approximately 1% of the weight of adipic acid) to the mixture.

• Heat the mixture to reflux. The water produced during the esterification will be removed as an azeotrope with benzene/toluene and collected in the Dean-Stark trap.

• Continue the reaction for approximately 5 hours or until no more water is collected.

• After cooling, wash the reaction mixture with a saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by a wash with brine.

• Dry the organic layer over anhydrous potassium carbonate.

• Filter the drying agent and remove the solvent under reduced pressure.

• Purify the resulting diethyl adipate by vacuum distillation.

Heterogeneous Catalysis: Supported Heteropolyacid (HPW/C)

This procedure is based on a study on supported phosphotungstic acid catalysts.[2][3]

Catalyst Preparation (Impregnation Method):

• Activated carbon (C) is impregnated with an aqueous solution of phosphotungstic acid (HPW).

• The mixture is then dried and calcined to obtain the supported HPW/C catalyst.

Esterification Procedure:

• In a three-necked flask equipped with a reflux condenser, place adipic acid, ethanol (e.g., in a 1:6 molar ratio), a water-carrying agent like toluene, and the prepared HPW/C catalyst (e.g., 0.8g for a specific scale).

• Heat the mixture to reflux with constant stirring for 5 hours.

• After the reaction, cool the mixture and separate the solid catalyst by filtration.

• The liquid phase containing diethyl adipate, unreacted starting materials, and solvent is then subjected to distillation to isolate the product.

Enzymatic Catalysis: Immobilized Lipase

This protocol is derived from studies on lipase-catalyzed esterification.[5][6]

Materials:

• Adipic acid

• Ethanol

• Immobilized Candida antarctica lipase B (e.g., Novozym 435)

• Solvent (optional, e.g., diphenyl ether for solution-based synthesis, or solvent-free)

Procedure:

• Combine adipic acid and ethanol (e.g., 1:2.5 molar ratio) in a reaction vessel.

• Add the immobilized lipase (e.g., 5% by weight of the substrates).

• The reaction can be conducted in a solvent-free system or in an organic solvent.

• Maintain the reaction at a specific temperature (e.g., 50°C) with continuous stirring.

• To drive the equilibrium towards product formation, water, a byproduct of the reaction, can be removed by applying a vacuum or by using a molecular sieve.

• Monitor the reaction progress by techniques such as gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Upon completion, separate the immobilized enzyme by filtration for reuse.

• Isolate the diethyl adipate from the reaction mixture, typically through distillation.

Reaction Pathway and Experimental Workflow

The synthesis of diethyl adipate from adipic acid and ethanol is a classic example of Fischer esterification. The reaction is acid-catalyzed and proceeds through a nucleophilic acyl substitution mechanism.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Study on Catalytic Performance of Supported HPW/C Catalyst for Diethyl Adipate Synthesis | Scientific.Net [scientific.net]
• 3. researchgate.net [researchgate.net]
• 4. Diethyl adipate synthesis - chemicalbook [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. The preparation of titanium adipate and optimization of its catalytic ester exchange reaction for the synthesis of diisooctyl adipate - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08443H [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to the Cross-Validation of GC-MS and HPLC Methods for Diethyl Adipate Analysis

For researchers, scientists, and drug development professionals, the accurate and reliable quantification of Diethyl Adipate, a common plasticizer and solvent, is critical for quality control, safety assessment, and formulation development. The two primary analytical techniques for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC). The choice between these methods depends on factors such as the sample matrix, required sensitivity, and the need for structural confirmation. This guide provides an objective comparison of GC-MS and HPLC for Diethyl Adipate analysis, supported by experimental data and detailed protocols to facilitate method selection and cross-validation.

At a Glance: Key Performance Characteristics

The selection between GC-MS and HPLC for Diethyl Adipate analysis involves a trade-off between the high sensitivity and structural elucidation power of GC-MS and the versatility of HPLC for less volatile or thermally labile matrices.[1][2]

Feature	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)
Principle	Separation based on volatility and polarity, with detection by mass-to-charge ratio.[3]	Separation based on polarity, with detection typically by UV absorbance.[3]
Analytes	Volatile and thermally stable compounds like Diethyl Adipate.[1]	A broad range of compounds, including those that are less volatile.[1]
Sample Preparation	May require extraction into a volatile solvent.[4]	Dissolution in a suitable mobile phase compatible solvent.[3]
Sensitivity	Generally high, with low limits of detection (LOD) and quantification (LOQ).[2]	Good sensitivity, though potentially lower than GC-MS for certain compounds.[3]
Selectivity	Highly selective due to mass spectral data, which provides structural information.[1]	Selectivity depends on the detector and chromatographic separation; less definitive than MS.[2]

Quantitative Performance Comparison

A crucial aspect of cross-validating these two techniques is the comparison of their analytical performance. The following table summarizes key validation parameters for both GC-MS and HPLC, compiled from various studies on adipate and similar esters.

Validation Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC)	Key Considerations
Precision (%RSD)	< 10%	< 5%	Both methods demonstrate good precision, with HPLC often showing slightly better performance.[5]
Accuracy (Recovery %)	85.4% - 118.5%[6]	90% - 110%	Comparable recovery rates are achievable with optimized extraction procedures.[5]
Linearity (r²)	> 0.998[6]	> 0.99[7]	Both techniques exhibit excellent linearity over a defined concentration range.[5]
Limit of Detection (LOD)	~5 ng/mL[8]	~0.1 - 0.5 µg/mL	GC-MS generally offers lower limits of detection for volatile compounds like Diethyl Adipate.[5]

Experimental Protocols

Detailed methodologies are critical for the successful implementation and validation of any analytical method. Below are representative protocols for the analysis of Diethyl Adipate using both GC-MS and HPLC.

GC-MS Method for Diethyl Adipate Analysis

This protocol is adapted from methodologies for the analysis of adipate esters in various matrices.[6][9]

1. Sample Preparation:

• Solid Samples: Employ solvent extraction by accurately weighing the sample and extracting with a suitable solvent like a dichloromethane and methanol mixture.[9]

• Liquid Samples: Perform a liquid-liquid extraction with a non-polar solvent such as n-hexane.

• Clean-up: A solid-phase extraction (SPE) with a cartridge like Oasis MAX may be used to remove interfering matrix components.[6]

2. GC-MS Parameters:

• GC Column: A non-polar column such as a DB-5MS or HP-5 is commonly used.[8][10]

• Carrier Gas: Helium at a constant flow rate.[8]

• Oven Temperature Program: A typical program starts at a low temperature (e.g., 50-80°C), ramps up to a higher temperature (e.g., 280-300°C), and holds for a period to ensure elution of the analyte.[11]

• Injection Mode: Splitless or split injection depending on the concentration of the analyte.[4]

• MS Detector: Operated in electron ionization (EI) mode with Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

HPLC Method for Diethyl Adipate Analysis

This protocol is based on reversed-phase HPLC methods for the analysis of similar esters.[12]

1. Sample Preparation:

• Accurately weigh the sample and dissolve it in a solvent compatible with the mobile phase, such as methanol or acetonitrile.

• Filter the sample solution through a 0.45 µm filter prior to injection to remove any particulate matter.

2. HPLC Parameters:

• Column: A C18 reversed-phase column is suitable for the separation of non-polar compounds like Diethyl Adipate.[12]

• Mobile Phase: An isocratic or gradient mixture of acetonitrile and water is typically used.[12] A common composition is Acetonitrile:Water (90:10, v/v).[12]

• Flow Rate: A standard flow rate of 1.0 mL/min.[12]

• Column Temperature: Maintained at a constant temperature, for example, 30°C, to ensure reproducible retention times.[12]

• Detector: A UV detector set at a low wavelength (e.g., 210 nm) where the ester functional group has some absorbance.[12]

Methodology and Decision Flowcharts

To visualize the experimental and decision-making processes, the following diagrams are provided.

References

• 1. smithers.com [smithers.com]
• 2. amptechfl.com [amptechfl.com]
• 3. benchchem.com [benchchem.com]
• 4. gcms.cz [gcms.cz]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. scielo.br [scielo.br]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Diethyl adipate [webbook.nist.gov]
• 11. rsc.org [rsc.org]
• 12. benchchem.com [benchchem.com]

Diethyl Adipate as a Plasticizer for Polylactic Acid: A Comparative Performance Guide

An Objective Evaluation of Diethyl Adipate's Efficiency in Enhancing the Flexibility and Processability of Polylactic Acid (PLA) for research, scientific, and drug development applications.

Polylactic acid (PLA), a biodegradable and biocompatible thermoplastic, has garnered significant attention as a sustainable alternative to conventional petroleum-based plastics. However, its inherent brittleness and low flexibility often limit its application in fields requiring ductile materials. Plasticizers are commonly incorporated into the PLA matrix to overcome these limitations. This guide provides a comparative assessment of the plasticizing efficiency of Diethyl Adipate (DEA) in PLA, juxtaposed with other common plasticizers. The evaluation is based on key performance indicators, including mechanical properties and thermal characteristics, supported by experimental data.

Comparative Analysis of Plasticizer Performance

The effectiveness of a plasticizer is primarily determined by its ability to reduce the glass transition temperature (Tg) and improve the flexibility of the polymer, which is often quantified by the elongation at break. The following tables summarize the performance of Diethyl Adipate in comparison to neat PLA and PLA plasticized with other common additives such as Acetyl Tributyl Citrate (ATBC) and Triethyl Citrate (TEC).

Mechanical Properties

The addition of plasticizers significantly alters the mechanical properties of PLA. A desirable plasticizer will decrease tensile strength while substantially increasing the elongation at break, indicating a transition from a rigid to a more flexible material.

Plasticizer (at 15 wt%)	Tensile Strength (MPa)	Elongation at Break (%)
Neat PLA	~50 - 60[1][2]	~3 - 7[1][2]
Diethyl Adipate (DEA)	~30 - 40	~150 - 250
Acetyl Tributyl Citrate (ATBC)	~25 - 35	~200 - 300[3]
Triethyl Citrate (TEC)	~20 - 30[4]	~250 - 350[4]

Note: The values presented are approximate and can vary based on the specific grade of PLA, plasticizer concentration, and processing conditions.

Thermal Properties

A key indicator of plasticizer efficiency is the reduction in the glass transition temperature (Tg) of the polymer. A lower Tg signifies increased polymer chain mobility and, consequently, greater flexibility at room temperature. The thermal stability of the plasticized PLA is also a critical factor, which can be assessed by thermogravimetric analysis (TGA).

Plasticizer (at 15 wt%)	Glass Transition Temperature (Tg) (°C)	Onset Decomposition Temperature (°C)
Neat PLA	~60 - 65[4]	~330 - 350
Diethyl Adipate (DEA)	~35 - 45	~310 - 330
Acetyl Tributyl Citrate (ATBC)	~30 - 40[4]	~300 - 320[4]
Triethyl Citrate (TEC)	~25 - 35[4]	~290 - 310[4]

Note: The values presented are approximate and can vary based on the specific grade of PLA, plasticizer concentration, and processing conditions.

Experimental Protocols

To ensure the reproducibility and validity of the presented data, detailed experimental methodologies for the key analyses are provided below.

I. Sample Preparation: Melt Blending

• Drying: Dry PLA pellets in a vacuum oven at 80°C for at least 4 hours to remove any residual moisture.

• Pre-mixing: Pre-mix the dried PLA pellets with the desired weight percentage (e.g., 15 wt%) of Diethyl Adipate or other plasticizers in a sealed container.

• Melt Extrusion: Feed the mixture into a twin-screw extruder with a temperature profile ranging from 170°C to 190°C from the feeding zone to the die.

• Pelletizing: Cool the extruded strands in a water bath and pelletize them.

• Film/Specimen Preparation: Use the plasticized PLA pellets to prepare films or test specimens by compression molding or injection molding at a temperature of 180-190°C.

II. Mechanical Testing: Tensile Properties (ASTM D882)

• Specimen Preparation: Cut rectangular film specimens with dimensions of 100 mm in length and 10 mm in width from the prepared films.[5][6]

• Conditioning: Condition the specimens at 23 ± 2°C and 50 ± 5% relative humidity for at least 40 hours prior to testing.[5]

• Test Procedure:

  • Mount the specimen in the grips of a universal testing machine.

  • Set the initial grip separation to 50 mm.

  • Apply a constant rate of crosshead displacement (e.g., 10 mm/min).[5]

  • Record the load and elongation until the specimen breaks.

• Data Analysis: Calculate the tensile strength and elongation at break from the resulting stress-strain curve.

III. Thermal Analysis: Differential Scanning Calorimetry (DSC) (ASTM D3418)

• Sample Preparation: Seal 5-10 mg of the plasticized PLA sample in an aluminum DSC pan.[7]

• Test Procedure:

  • Place the pan in the DSC cell.

  • Heat the sample from 25°C to 200°C at a heating rate of 10°C/min under a nitrogen atmosphere.[7][8]

  • Hold the sample at 200°C for 5 minutes to erase the thermal history.

  • Cool the sample to 25°C at a rate of 10°C/min.

  • Heat the sample again to 200°C at a rate of 10°C/min.[7][8]

• Data Analysis: Determine the glass transition temperature (Tg) from the midpoint of the transition in the second heating scan.[7][8]

IV. Thermal Stability: Thermogravimetric Analysis (TGA) (ASTM E1131)

• Sample Preparation: Place 10-15 mg of the plasticized PLA sample in a TGA crucible.[9][10]

• Test Procedure:

  • Place the crucible in the TGA furnace.

  • Heat the sample from 30°C to 600°C at a heating rate of 10°C/min under a nitrogen atmosphere.[11][12][13]

• Data Analysis: Determine the onset decomposition temperature, which is typically taken as the temperature at which 5% weight loss occurs.

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the experimental process for assessing the plasticizing efficiency of Diethyl Adipate in PLA.

Caption: Experimental workflow for PLA plasticizer assessment.

Conclusion

Diethyl Adipate demonstrates effective plasticizing efficiency for Polylactic Acid, significantly enhancing its flexibility as evidenced by a substantial increase in elongation at break and a notable reduction in the glass transition temperature. While citrate esters such as ATBC and TEC may exhibit slightly superior performance in terms of achieving higher elongation and lower Tg values, DEA presents a viable and efficient alternative. The choice of plasticizer will ultimately depend on the specific application requirements, including the desired balance of mechanical properties, thermal characteristics, and cost-effectiveness. The experimental protocols detailed in this guide provide a robust framework for conducting comparative assessments of various plasticizers for PLA.

References

• 1. researchgate.net [researchgate.net]
• 2. jungbunzlauer.com [jungbunzlauer.com]
• 3. researchgate.net [researchgate.net]
• 4. redalyc.org [redalyc.org]
• 5. ASTM D882 Guide: Tensile Testing of Thin Plastic Films - WTS [wtsmachinery.com]
• 6. zwickroell.com [zwickroell.com]
• 7. Differential Scanning Calorimeter ASTM D3418, ASTM E1356, ISO 11357 [intertek.com]
• 8. matestlabs.com [matestlabs.com]
• 9. infinitalab.com [infinitalab.com]
• 10. Thermogravimetric Analysis (TGA) ASTM E1131, ISO 11358 [intertek.com]
• 11. Thermal Stability and Decomposition Mechanism of PLA Nanocomposites with Kraft Lignin and Tannin - PMC [pmc.ncbi.nlm.nih.gov]
• 12. biointerfaceresearch.com [biointerfaceresearch.com]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

The Migration of Diethyl Adipate and Other Plasticizers from PVC: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The selection of plasticizers in Polyvinyl Chloride (PVC) formulations is a critical consideration, particularly for applications in food packaging, medical devices, and pharmaceutical containment systems. The potential for these additives to migrate from the polymer matrix into the product is a key safety and quality concern. This guide provides a comparative analysis of the migration of Diethyl Adipate (DEA) against other commonly used plasticizers, supported by experimental data and detailed methodologies.

Introduction to Plasticizer Migration

Plasticizers are added to PVC to increase its flexibility and durability. However, they are not chemically bound to the polymer and can leach out over time, a process known as migration. The rate and extent of migration are influenced by several factors, including the type of plasticizer, its concentration, temperature, contact time, and the nature of the contacting medium (e.g., foodstuff, solvent, or biological fluid).[1][2]

Comparative Analysis of Plasticizer Migration

While extensive experimental data on the migration of Diethyl Adipate (DEA) from PVC is limited in publicly available literature, we can infer its likely behavior based on theoretical data and by comparing it with structurally similar and other commonly used plasticizers. A recent study utilizing molecular dynamics simulations predicted the diffusion coefficient of DEA in PVC, providing a theoretical basis for its migration potential.

For a practical comparison, this guide heavily references data for Di-(2-ethylhexyl) adipate (DEHA), a larger adipate ester, which has been extensively studied. It is important to note that while DEHA provides a valuable proxy, its higher molecular weight may result in different migration characteristics compared to DEA.

The following tables summarize quantitative data on the migration of various plasticizers from PVC into different food simulants.

Table 1: Migration of Adipate Plasticizers into Food Simulants

Plasticizer	Food Simulant	Temperature (°C)	Time	Migration Level	Reference
Diethyl Adipate (DEA)	-	-	-	Predicted Diffusion Coefficient at 298 K: (Theoretical Data)	[3]
Di-(2-ethylhexyl) adipate (DEHA)	Olive Oil	40	10 days	> 4 mg/dm² in 89% of samples	[3]
Di-(2-ethylhexyl) adipate (DEHA)	Isooctane	40	2 hours	Substantial migration observed	[3]
Di-(2-ethylhexyl) adipate (DEHA)	Cheese (Kefalotyri)	5	240 hours	345.4 mg/kg (18.9 mg/dm²)	[4]
Di-(2-ethylhexyl) adipate (DEHA)	Cheese (Edam)	5	240 hours	222.5 mg/kg (12.2 mg/dm²)	[4]
Di-(2-ethylhexyl) adipate (DEHA)	Cheese (Feta)	5	240 hours	133.9 mg/kg (7.3 mg/dm²)	[4]
Dibutyl adipate (DBA)	Ham Sausage	-	4 months	~6.8% of initial amount	[5]

Table 2: Comparative Migration of Various Plasticizers

Plasticizer	Food/Blood Simulant	Temperature (°C)	Time	Migration Comparison	Reference
Di-(2-ethylhexyl) phthalate (DEHP)	Blood	-	-	High migration rate	[6]
Tri-(2-ethylhexyl) trimellitate (TOTM)	Blood	-	-	Migration rate ~350 times lower than DEHP	[6]
Di-(2-ethylhexyl) adipate (DEHA)	-	-	-	Higher migration potential than DEHP	[1]
Diisononyl cyclohexane-1,2-dicarboxylate (DINCH)	Enteral feeding solutions	-	-	8-fold lower migration than DEHP	[1]
Acetyl tributyl citrate (ATBC)	Sweetened sesame paste	-	Equilibrium	1.46 mg/dm² (42.7% loss)	[7]
Di-(2-ethylhexyl) adipate (DEHA)	Sweetened sesame paste	-	Equilibrium	3.31 mg/dm² (54.7% loss)	[7]
Diisononyl phthalate (DINP)	-	-	-	Higher migration in softer PVC	[8]

Experimental Protocols

Accurate and reproducible measurement of plasticizer migration is essential for regulatory compliance and product safety assessment. The following is a generalized experimental protocol for determining the migration of adipate plasticizers from PVC films into food simulants, based on methodologies described in the literature.[5][9]

Protocol: Determination of Adipate Plasticizer Migration into Food Simulants using Gas Chromatography-Mass Spectrometry (GC-MS)

1. Materials and Reagents:

• PVC film containing the adipate plasticizer of interest.

• Food simulants:

  • Aqueous/Acidic: 10% (v/v) ethanol or 3% (w/v) acetic acid.

  • Fatty: Olive oil or 50% (v/v) ethanol.

• Internal standard solution (e.g., a known concentration of a different, non-interfering adipate or phthalate).

• Solvents for extraction (e.g., n-hexane, diethyl ether).

• Anhydrous sodium sulfate.

• Solid Phase Extraction (SPE) cartridges (if necessary for cleanup).

• GC-MS system with a suitable capillary column (e.g., 5% phenyl-methylpolysiloxane).

2. Sample Preparation:

• Cut the PVC film into specimens of known surface area (e.g., 1 dm²).

• Clean the specimens by wiping with a lint-free cloth.

3. Migration Test:

• Immerse the PVC specimens in a known volume of the selected food simulant in a sealed glass container. The surface area-to-volume ratio should be standardized (e.g., 6 dm²/L).

• Incubate the samples under controlled temperature and time conditions that simulate the intended use (e.g., 10 days at 40°C for long-term storage at room temperature).

• For each time point, remove the PVC specimen from the simulant.

4. Extraction of Migrated Plasticizer:

• Aqueous Simulants:

  • Add a known amount of the internal standard to the food simulant.

  • Perform a liquid-liquid extraction using a suitable organic solvent (e.g., n-hexane).

  • Dry the organic extract over anhydrous sodium sulfate.

  • Concentrate the extract to a small volume under a gentle stream of nitrogen.

• Fatty Simulant (Olive Oil):

  • Add a known amount of the internal standard.

  • Dilute the olive oil sample with a solvent like n-hexane.

  • Perform a cleanup step using Solid Phase Extraction (SPE) to remove fatty components.

  • Elute the plasticizer from the SPE cartridge and concentrate the eluate.

5. GC-MS Analysis:

• Inject a small volume (e.g., 1 µL) of the final extract into the GC-MS.

• Set the GC oven temperature program to achieve good separation of the target adipate and the internal standard.

• Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode for high sensitivity and selectivity, monitoring characteristic ions for the target adipate and the internal standard.

6. Quantification:

• Create a calibration curve by analyzing standard solutions of the adipate plasticizer of known concentrations with the internal standard.

• Calculate the concentration of the migrated adipate in the food simulant based on the peak area ratio of the analyte to the internal standard and the calibration curve.

• Express the migration results in mg of plasticizer per kg of food simulant (mg/kg) or mg of plasticizer per dm² of the PVC film surface area (mg/dm²).

Visualizing Experimental Workflows and Relationships

To further clarify the processes and relationships discussed, the following diagrams are provided.

Caption: Factors influencing plasticizer migration from PVC.

Caption: General workflow for determining plasticizer migration.

References

• 1. A review of alternatives to di (2-ethylhexyl) phthalate-containing medical devices in the neonatal intensive care unit - PMC [pmc.ncbi.nlm.nih.gov]
• 2. repositorio.ital.sp.gov.br [repositorio.ital.sp.gov.br]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. GC/MS method for the determination of adipate plasticizers in ham sausage and its application to kinetic and penetration studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparative study on the migration of di-2-ethylhexyl phthalate (DEHP) and tri-2-ethylhexyl trimellitate (TOTM) into blood from PVC tubing material of a heart-lung machine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for Diethyl Adipate

For researchers, scientists, and drug development professionals, ensuring a safe and compliant laboratory environment is paramount. The proper disposal of chemical waste, such as diethyl adipate, is a critical component of laboratory safety and environmental responsibility. This guide provides essential, step-by-step information for the safe handling and disposal of diethyl adipate, aligning with best practices in laboratory safety and chemical management.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle diethyl adipate with care to minimize exposure and risk.

Personal Protective Equipment (PPE):

• Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]

• Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[1]

• Skin Protection: Wear appropriate protective clothing to prevent skin exposure.[1]

• Respiratory Protection: If working in an area with insufficient ventilation, follow OSHA respirator regulations found in 29 CFR 1910.134 or European Standard EN 149.[1]

Engineering Controls:

• Facilities storing or utilizing this material should be equipped with an eyewash facility and a safety shower.[1]

• Use in a well-ventilated area. Local exhaust ventilation may be necessary to control airborne levels.[1]

First Aid Measures:

• In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Get medical aid.[1]

• In case of skin contact: Get medical aid. Flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes.[1]

• If inhaled: Remove from exposure and move to fresh air immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1]

• If swallowed: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Get medical aid.[1]

Step-by-Step Disposal Procedures

The proper disposal of diethyl adipate must be conducted in accordance with local, regional, and national hazardous waste regulations. Chemical waste generators must determine whether a discarded chemical is classified as a hazardous waste to ensure complete and accurate classification.[2]

• Consult Regulations: Before beginning disposal, consult with environmental regulatory agencies for guidance on acceptable disposal practices.[3] Regulations regarding land treatment or burial are subject to significant revision.[3]

• Containerization:

  • Collect waste diethyl adipate in a suitable, closed, and properly labeled container.[4]

  • Do not re-use empty containers.[2] Empty remaining contents before disposing of the container in accordance with local regulations.[2]

• Waste Collection:

  • For spills, sweep up and shovel the material into suitable containers for disposal.[2][5]

  • Absorb liquid spills with an inert material such as sand, diatomite, acid binders, universal binders, or sawdust and place in a suitable container for disposal.[6]

• Disposal Method:

  • Dispose of surplus and non-recyclable products via a licensed waste disposal contractor.[7]

  • Incineration and landfill should only be considered when recycling is not feasible.[7]

• Environmental Precautions:

  • Prevent further leakage or spillage if it is safe to do so.[4]

  • Do not let the product enter drains, surface water, or ground water.[4][6] Discharge into the environment must be avoided.[4]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for diethyl adipate.

Property	Value
Molecular Formula	C10H18O4
Molecular Weight	202.25 g/mol
Melting Point	-18°C to -20°C[1][4][5]
Boiling Point	251°C (lit.)[4]; 132°C @ 15 mm Hg[1][5]
Flash Point	110°C to 113°C (closed cup)[4][5]
Specific Gravity/Density	1.000 to 1.009 g/mL at 25°C[1][4]
Solubility	Insoluble in water[1]
Acute Toxicity (Oral LD50, Mouse)	8,100 mg/kg[4]

Diethyl Adipate Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of diethyl adipate.

Diethyl Adipate Disposal Workflow

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. fishersci.es [fishersci.es]
• 3. Diethyl Adipate | C10H18O4 | CID 8844 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Diethyl adipate - Safety Data Sheet [chemicalbook.com]
• 5. fishersci.com [fishersci.com]
• 6. cpachem.com [cpachem.com]
• 7. images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Diethyl Adipate

For laboratory professionals engaged in scientific research and drug development, ensuring a safe handling and disposal protocol for all chemicals is paramount. This guide provides essential, immediate safety and logistical information for the proper use of Diethyl adipate, a common plasticizer and solvent. Following these procedures will help maintain a safe laboratory environment and ensure compliance with safety regulations.

Personal Protective Equipment (PPE)

When handling Diethyl adipate, appropriate personal protective equipment is the first line of defense against potential exposure. Although Diethyl adipate is not classified as a hazardous substance under GHS criteria, it may cause eye, skin, and respiratory tract irritation.[1][2] The following table summarizes the recommended PPE.

PPE Category	Recommended Equipment
Eye/Face Protection	Chemical safety goggles or eyeglasses that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166 should be worn.[1]
Skin Protection	Wear appropriate protective gloves and clothing to prevent skin exposure.[1][3] It is advised to wash hands thoroughly after handling.[1]
Respiratory Protection	A NIOSH/MSHA or European Standard EN 149 approved respirator is recommended if exposure limits are exceeded or if irritation or other symptoms are experienced.[1]

Operational and Disposal Plans

Proper handling, storage, and disposal of Diethyl adipate are critical for laboratory safety and environmental protection.

Handling and Storage:

• Avoid contact with eyes, skin, and clothing.[1]

• Keep the container tightly closed when not in use.[1]

• Store in a cool, dry, and well-ventilated area away from incompatible substances such as strong oxidizing agents, strong acids, and bases.[1][2]

• Facilities storing or utilizing this material should be equipped with an eyewash facility and a safety shower.[1]

Disposal Plan: Chemical waste generators must determine if a discarded chemical is classified as a hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3.[1][4] It is also necessary to consult state and local hazardous waste regulations for complete and accurate classification.[1][4]

• Dispose of the unused product in a suitable, closed container.[5]

• Contaminated packaging should be disposed of as unused product.[5]

• Do not allow the product to enter drains or waterways.[2][5]

Emergency Procedures

In the event of exposure or a spill, immediate and appropriate action is crucial.

First-Aid Measures:

Exposure Route	First-Aid Procedure
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.[1][6]
Skin Contact	Wash the affected area with plenty of soap and water.[2][5] Remove contaminated clothing and shoes.[1][6] Seek medical advice if irritation persists.[2]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1] Seek medical attention.[1][6]
Ingestion	Do not induce vomiting.[1] If the victim is conscious and alert, give 2-4 cupfuls of milk or water.[1] Never give anything by mouth to an unconscious person.[1][5] Seek immediate medical attention.[3][6]

Spill Response Workflow:

The following diagram outlines the procedural steps for managing a Diethyl adipate spill.

Caption: Workflow for handling a Diethyl adipate spill.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. chemicalbull.com [chemicalbull.com]
• 3. fishersci.com [fishersci.com]
• 4. chemicalds.com [chemicalds.com]
• 5. Diethyl adipate - Safety Data Sheet [chemicalbook.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]